(S)-Renzapride

Core Science & Biosynthesis

(S)-Renzapride's Mechanism of Action on Enteric Neurons: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a substituted benzamide (B126) with potent prokinetic properties, primarily attributed to its dual action on the serotonin (B10506) receptors within the enteric nervous system (ENS). It functions as a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-hydroxytryptamine type 3 (5-HT3) receptor.[1][2][3] This unique pharmacological profile modulates enteric neuron activity, leading to enhanced acetylcholine (B1216132) (ACh) release and subsequent stimulation of gastrointestinal motility.[4][5] This technical guide provides a comprehensive overview of the molecular and cellular mechanisms underlying the action of (S)-Renzapride on enteric neurons, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism of Action

The primary mechanism of action of (S)-Renzapride on enteric neurons involves two key serotonin receptor interactions:

• 5-HT4 Receptor Agonism: (S)-Renzapride acts as a full agonist at 5-HT4 receptors located on presynaptic terminals of cholinergic enteric neurons.[1][2] Activation of these Gs-protein coupled receptors stimulates the adenylyl cyclase-protein kinase A (PKA) signaling pathway.[1] This cascade ultimately facilitates the release of acetylcholine, a key excitatory neurotransmitter in the gut, thereby promoting smooth muscle contraction and enhancing gastrointestinal transit.[1][4]

• 5-HT3 Receptor Antagonism: In addition to its agonist activity, (S)-Renzapride is an antagonist of 5-HT3 receptors.[1][2] These ligand-gated ion channels are present on enteric neurons and, when activated by serotonin, mediate rapid, transient depolarization.[6] By blocking these receptors, (S)-Renzapride can modulate visceral sensitivity and further influence neuronal signaling within the ENS.

Quantitative Pharmacological Data

The following table summarizes the key quantitative parameters defining the interaction of Renzapride (B52152) with its target receptors. Note that data for the specific (S)-enantiomer is not always available in the literature; in such cases, data for the racemate (renzapride) is provided.

Parameter	Receptor	Species/Tissue	Value	Reference
Binding Affinity (Ki)	5-HT3	Human (cloned)	17 nM	[7]
5-HT4	Guinea-pig	477 nM	[7]
Functional Activity	5-HT4 Agonism	Rat oesophagus (EC50)	11 µmol/L	[5]
ACh Release	Guinea-pig myenteric plexus	2-fold increase in probability at 0.1 µM	[1]

Signaling Pathways and Logical Relationships

To visually represent the molecular interactions and experimental processes, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: 5-HT4 Receptor Signaling Pathway of (S)-Renzapride.

Caption: 5-HT3 Receptor Antagonist Action of (S)-Renzapride.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the mechanism of action of (S)-Renzapride on enteric neurons.

Radioligand Binding Assay for 5-HT4 Receptor Affinity

This protocol is adapted from standard radioligand binding assay procedures.

Objective: To determine the binding affinity (Ki) of (S)-Renzapride for the 5-HT4 receptor.

Materials:

• Guinea-pig brain tissue (striatum or hippocampus) or cells expressing recombinant 5-HT4 receptors.

• [3H]-GR113808 (radioligand).

• (S)-Renzapride.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Scintillation counter.

• Homogenizer.

• Centrifuge.

• Incubation plate (96-well).

• Filtration apparatus.

Procedure:

• Membrane Preparation:

  • Homogenize fresh or frozen guinea-pig striatum in ice-cold binding buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the pellet by resuspending in fresh ice-cold binding buffer and repeating the centrifugation step.

  • Resuspend the final pellet in binding buffer to a protein concentration of approximately 0.5-1.0 mg/mL.

• Binding Assay:

  • Set up the assay in a 96-well plate with a final volume of 250 µL per well.

  • Total Binding: Add 50 µL of binding buffer, 50 µL of [3H]-GR113808 (at a concentration near its Kd), and 150 µL of the membrane preparation.

  • Non-specific Binding: Add 50 µL of a high concentration of a non-labeled 5-HT4 ligand (e.g., 10 µM serotonin) to determine binding to non-receptor sites, 50 µL of [3H]-GR113808, and 150 µL of the membrane preparation.

  • Competition Binding: Add 50 µL of varying concentrations of (S)-Renzapride, 50 µL of [3H]-GR113808, and 150 µL of the membrane preparation.

  • Incubate the plate at 25°C for 60 minutes.

• Filtration and Counting:

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Quickly wash the filters three times with 4 mL of ice-cold wash buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of (S)-Renzapride.

  • Determine the IC50 value (the concentration of (S)-Renzapride that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Measurement of Acetylcholine Release from Myenteric Plexus

This protocol is based on methods for measuring neurotransmitter release from isolated tissue preparations.[4]

Objective: To quantify the effect of (S)-Renzapride on acetylcholine release from enteric neurons.

Materials:

• Guinea-pig ileum.

• Krebs solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1).

• [3H]-Choline.

• (S)-Renzapride.

• Physostigmine (B191203) (cholinesterase inhibitor).

• Tetrodotoxin (TTX, voltage-gated sodium channel blocker).

• Superfusion apparatus.

• Scintillation counter.

Procedure:

• Tissue Preparation:

  • Isolate a segment of guinea-pig ileum and prepare a longitudinal muscle-myenteric plexus (LMMP) strip.

  • Mount the LMMP strip in a superfusion chamber and superfuse with oxygenated Krebs solution at 37°C.

• Radiolabeling:

  • Incubate the tissue with Krebs solution containing [3H]-choline for 60 minutes to allow for uptake and conversion to [3H]-acetylcholine.

  • Wash the preparation with Krebs solution for 60-90 minutes to remove excess unincorporated [3H]-choline.

• Stimulation and Sample Collection:

  • Collect superfusate fractions at regular intervals (e.g., every 5 minutes).

  • After establishing a stable baseline of spontaneous [3H] outflow, stimulate the tissue with electrical field stimulation (EFS) (e.g., 1 Hz, 2 ms (B15284909) pulses for 60 seconds) to evoke acetylcholine release.

  • Apply (S)-Renzapride to the superfusion solution and repeat the EFS.

  • In separate experiments, apply TTX to confirm that the evoked release is neuron-dependent.

  • Include physostigmine in the Krebs solution throughout the experiment to prevent the breakdown of released acetylcholine.

• Quantification and Data Analysis:

  • Measure the radioactivity in each collected fraction using a scintillation counter.

  • Calculate the fractional release of [3H] for each sample.

  • Express the evoked release as a percentage of the total [3H] present in the tissue at the time of stimulation.

  • Compare the evoked release in the presence and absence of (S)-Renzapride to determine its effect on acetylcholine release.

  • Construct a concentration-response curve to determine the EC50 value of (S)-Renzapride.

Intracellular Electrophysiological Recording from Myenteric Neurons

This protocol outlines the general steps for intracellular recording from myenteric neurons to assess the effects of (S)-Renzapride on their electrical properties.

Objective: To characterize the effects of (S)-Renzapride on the membrane potential, input resistance, and excitability of enteric neurons.

Materials:

• Guinea-pig ileum.

• Dissection microscope.

• Recording chamber.

• Micromanipulators.

• Glass microelectrodes (filled with 3 M KCl).

• Electrophysiology amplifier and data acquisition system.

• Krebs solution.

• (S)-Renzapride.

Procedure:

• Tissue Preparation:

  • Prepare an LMMP preparation from the guinea-pig ileum and pin it to the base of a recording chamber, with the myenteric plexus facing upwards.

  • Continuously perfuse the chamber with oxygenated Krebs solution at 37°C.

• Neuronal Impalement:

  • Visualize the myenteric ganglia using a dissection microscope.

  • Using a micromanipulator, carefully advance a glass microelectrode to impale a single myenteric neuron.

  • A stable resting membrane potential is indicative of a successful impalement.

• Electrophysiological Recordings:

  • Record the resting membrane potential.

  • Determine the input resistance by injecting hyperpolarizing current pulses of known amplitude and measuring the resulting voltage change.

  • Assess neuronal excitability by injecting depolarizing current pulses of increasing amplitude to elicit action potentials and determine the firing threshold and frequency.

  • Record spontaneous synaptic activity (excitatory and inhibitory postsynaptic potentials).

• Drug Application:

  • After obtaining stable baseline recordings, add (S)-Renzapride to the perfusing Krebs solution at various concentrations.

  • Record any changes in resting membrane potential, input resistance, action potential firing, and synaptic activity.

  • Wash out the drug to observe if the effects are reversible.

• Data Analysis:

  • Analyze the recorded electrophysiological data to quantify the effects of (S)-Renzapride on the various neuronal parameters.

  • Compare the data before, during, and after drug application using appropriate statistical tests.

Caption: Experimental Workflow for (S)-Renzapride Research.

Conclusion

(S)-Renzapride exerts its prokinetic effects on the gastrointestinal tract through a well-defined dual mechanism of action on enteric neurons. Its 5-HT4 receptor agonism directly stimulates acetylcholine release via the cAMP-PKA pathway, while its 5-HT3 receptor antagonism modulates neuronal excitability and visceral sensation. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of (S)-Renzapride and other novel compounds targeting the enteric nervous system for the treatment of gastrointestinal motility disorders. The provided quantitative data and visual aids serve as a valuable resource for researchers and drug development professionals in this field.

References

• 1. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of 5-HT1A and 5-HT4 receptor agonists on slow synaptic potentials in enteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzimidazolones and renzapride facilitate acetylcholine release from guinea-pig myenteric plexus via 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutics of 5-HT3 Receptor Antagonists: Current Uses and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Renzapride: A Technical Guide to Chiral Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the methodologies for the chiral synthesis and purification of (S)-Renzapride, a potent 5-HT4 receptor agonist and 5-HT3 receptor antagonist. The document outlines the primary strategies for obtaining the enantiomerically pure (S)-isomer, focusing on classical chiral resolution and preparative chiral chromatography, supported by detailed, albeit generalized, experimental protocols derived from analogous syntheses and established chemical principles.

Introduction to Renzapride and its Stereoisomerism

Renzapride, chemically known as (±)-4-amino-5-chloro-2-methoxy-N-(1-azabicyclo[3.3.1]non-4-yl)benzamide, is a gastroprokinetic agent that has been investigated for the treatment of irritable bowel syndrome with constipation (IBS-C). The molecule possesses a chiral center at the 4-position of the azabicyclo[3.3.1]nonane ring system, leading to the existence of (S) and (R) enantiomers. Pharmacological studies have indicated that the enantiomers may exhibit different potencies, with the (-)-enantiomer, presumed to be the (S)-isomer, showing slightly greater affinity for the 5-HT4 receptor. This necessitates the development of robust methods for the synthesis and purification of the desired (S)-enantiomer.

Synthesis of Racemic Renzapride

The synthesis of racemic Renzapride serves as the foundational step for subsequent chiral resolution. The general and widely adopted method involves the amide coupling of two key intermediates: 4-amino-5-chloro-2-methoxybenzoic acid and 4-amino-1-azabicyclo[3.3.1]nonane.

Experimental Protocol: Synthesis of Racemic Renzapride

Materials:

• 4-amino-5-chloro-2-methoxybenzoic acid

• 4-amino-1-azabicyclo[3.3.1]nonane

• 1,1'-Carbonyldiimidazole (CDI) or other suitable coupling agent

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Activation of the Carboxylic Acid: To a solution of 4-amino-5-chloro-2-methoxybenzoic acid in anhydrous DMF, an equimolar amount of a coupling agent such as CDI is added. The mixture is stirred at room temperature for a designated period to form the activated acylimidazolide intermediate.

• Amide Coupling: A solution of 4-amino-1-azabicyclo[3.3.1]nonane in anhydrous DMF is added dropwise to the reaction mixture. The resulting solution is stirred at room temperature, and the progress of the reaction is monitored by a suitable chromatographic technique (e.g., TLC or LC-MS).

• Work-up and Isolation: Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed sequentially with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude racemic Renzapride is purified by column chromatography on silica (B1680970) gel or by recrystallization from an appropriate solvent system to yield the desired product.

Chiral Resolution of (S)-Renzapride

Two primary strategies are employed for the isolation of (S)-Renzapride from the racemic mixture: classical diastereomeric crystallization and preparative chiral chromatography.

Diastereomeric Crystallization

This classical resolution technique involves the reaction of the racemic base (Renzapride) with a chiral acid to form diastereomeric salts. Due to their different physicochemical properties, these diastereomeric salts can be separated by fractional crystallization.

Table 1: Potential Chiral Resolving Agents and Solvents

Chiral Resolving Agent	Potential Solvent Systems
(+)-Dibenzoyl-D-tartaric acid	Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, or mixtures thereof.
(-)-Dibenzoyl-L-tartaric acid	Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, or mixtures thereof.
(+)-Tartaric acid	Water, Methanol, Ethanol, or mixtures thereof.
(-)-Tartaric acid	Water, Methanol, Ethanol, or mixtures thereof.
(+)-Camphorsulfonic acid	Ethanol, Ethyl acetate.
(-)-Camphorsulfonic acid	Ethanol, Ethyl acetate.

Experimental Protocol: Chiral Resolution via Diastereomeric Crystallization

Materials:

• Racemic Renzapride

• Chiral resolving agent (e.g., (-)-Dibenzoyl-L-tartaric acid)

• Appropriate solvent (e.g., Methanol)

• Dilute aqueous base (e.g., Sodium bicarbonate)

• Dilute aqueous acid (e.g., Hydrochloric acid)

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl acetate)

Procedure:

• Salt Formation: A solution of the chiral resolving agent (e.g., (-)-Dibenzoyl-L-tartaric acid) in a suitable solvent (e.g., methanol) is added to a solution of racemic Renzapride in the same solvent. The mixture is heated to ensure complete dissolution and then allowed to cool slowly to induce crystallization of the less soluble diastereomeric salt.

• Fractional Crystallization: The precipitated crystals are collected by filtration. The mother liquor can be concentrated and recrystallized to obtain further crops. The progress of the resolution is monitored by measuring the optical rotation or by chiral HPLC analysis of the liberated amine from the salt.

• Liberation of the Free Base: The diastereomerically pure salt is dissolved in water, and the pH is adjusted with a dilute aqueous base to liberate the free (S)-Renzapride.

• Extraction and Purification: The enantiomerically enriched Renzapride is extracted with an organic solvent, dried, and the solvent is evaporated. Further purification can be achieved by recrystallization or chromatography to yield highly pure (S)-Renzapride.

Preparative Chiral Chromatography

Preparative chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), offers a direct method for the separation of enantiomers. This technique is particularly useful for obtaining high-purity enantiomers and for instances where diastereomeric crystallization is not effective.

Table 2: Exemplary Chiral Stationary Phases and Mobile Phases for Preparative Chromatography

Chiral Stationary Phase (CSP)	Mobile Phase System (Normal Phase)	Mobile Phase System (Reversed Phase)	Mobile Phase System (SFC)
Polysaccharide-based (e.g., Chiralpak® IA, IB, IC, ID, IE, IF)	Hexane/Isopropanol, Hexane/Ethanol with additives like diethylamine (B46881) (DEA) or trifluoroacetic acid (TFA)	Acetonitrile/Water, Methanol/Water with buffers (e.g., ammonium (B1175870) bicarbonate)	CO2/Methanol, CO2/Ethanol with additives like DEA or isopropylamine
Pirkle-type (e.g., Whelk-O® 1)	Hexane/Isopropanol/Acetonitrile	Not typically used	CO2/Methanol
Immobilized protein-based (e.g., AGP, HSA)	Aqueous buffers with organic modifiers	Aqueous buffers with organic modifiers	Not typically used

Experimental Protocol: Preparative Chiral HPLC/SFC Purification

Materials:

• Racemic Renzapride

• Appropriate chiral stationary phase column

• HPLC/SFC grade solvents

Procedure:

• Method Development: Analytical scale chiral HPLC or SFC is used to screen various chiral stationary phases and mobile phase compositions to achieve baseline separation of the enantiomers.

• Scale-up: The optimized analytical method is scaled up to a preparative scale. This involves using a larger dimension column and adjusting the flow rate and sample loading.

• Fraction Collection: The racemic Renzapride solution is injected onto the preparative column, and the eluent is monitored by a UV detector. The fractions corresponding to the two enantiomer peaks are collected separately.

• Product Isolation: The collected fractions containing the desired (S)-enantiomer are combined, and the solvent is removed under reduced pressure to yield the purified (S)-Renzapride.

Asymmetric Synthesis Approaches

While chiral resolution of a racemate is a common industrial practice, asymmetric synthesis offers a more elegant and potentially more efficient route to the desired enantiomer. This approach involves the use of chiral catalysts or auxiliaries to stereoselectively create the chiral center. For (S)-Renzapride, this would likely involve the asymmetric synthesis of the key intermediate, 4-amino-1-azabicyclo[3.3.1]nonane. Although a specific asymmetric synthesis for this exact Renzapride precursor is not detailed in readily available literature, general methods for the enantioselective synthesis of related azabicyclic structures can be adapted.

Data Presentation

Table 3: Summary of Potential Quantitative Data for (S)-Renzapride Synthesis and Purification

Parameter	Diastereomeric Crystallization	Preparative Chiral Chromatography
Yield of (S)-Renzapride	Typically 30-45% (theoretical max 50%)	>90% recovery of the loaded enantiomer
Enantiomeric Excess (e.e.)	>98% after several recrystallizations	>99%
Chemical Purity	>99%	>99%
Throughput	High, suitable for large scale	Lower, dependent on column size and loading capacity
Solvent Consumption	Moderate to high	High

Visualization of Key Processes and Pathways

Renzapride's Mechanism of Action

Renzapride exerts its prokinetic effects through a dual mechanism involving antagonism of the 5-HT3 receptor and agonism of the 5-HT4 receptor in the enteric nervous system.

Caption: Renzapride's dual action on 5-HT3 and 5-HT4 receptors.

General Workflow for Chiral Resolution

The process of obtaining an enantiomerically pure compound from a racemic mixture via diastereomeric crystallization follows a well-defined workflow.

An In-depth Technical Guide on the Structure-Activity Relationship of (S)-Renzapride at 5-HT₄ Receptors

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of (S)-Renzapride at the serotonin (B10506) 5-HT₄ receptor. It includes quantitative data on receptor binding and functional activity, detailed experimental methodologies, and visualizations of key signaling pathways and experimental workflows.

Introduction

Renzapride (B52152) is a substituted benzamide (B126) with prokinetic properties, acting as a full agonist at the 5-HT₄ receptor and an antagonist at the 5-HT₃ receptor.[1][2] Its activity at the 5-HT₄ receptor is of particular interest for the treatment of gastrointestinal motility disorders such as constipation-predominant irritable bowel syndrome (IBS-C).[1][3] Renzapride is a chiral molecule, and its enantiomers exhibit differential activity at the 5-HT₄ receptor. This guide focuses on the SAR of the (S)-enantiomer of renzapride at this receptor.

Quantitative Structure-Activity Relationship Data

The affinity and functional potency of renzapride and its enantiomers at the guinea-pig 5-HT₄ receptor are summarized below. These data are crucial for understanding the stereoselectivity of the interaction with the receptor.

Compound	5-HT₄ Receptor Binding Affinity (Kᵢ, nmol/L)	5-HT₄ Receptor Functional Agonism (EC₅₀, μmol/L)
Renzapride (racemate)	477	11
(+)-Renzapride	138	16
(-)-Renzapride	388	4.8

Data sourced from Meyers et al. (2008).[1]

It is important to note that the specific stereochemistry ((S) or (R)) corresponding to the (+) and (-) enantiomers is not explicitly stated in the primary source. However, the data clearly demonstrates a degree of stereoselectivity in both binding and function.

Experimental Protocols

The following sections detail the methodologies for the key experiments used to characterize the interaction of (S)-Renzapride with 5-HT₄ receptors.

This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the Kᵢ of (S)-Renzapride at the 5-HT₄ receptor.

Materials:

• Receptor Source: Membranes prepared from cells stably expressing the guinea-pig 5-HT₄ receptor or tissue homogenates known to express the receptor (e.g., guinea-pig striatum).[1]

• Radioligand: [³H]-GR113808, a high-affinity 5-HT₄ receptor antagonist.[4]

• Test Compound: (S)-Renzapride.

• Non-specific Binding Control: A high concentration of a non-labeled 5-HT₄ receptor ligand (e.g., unlabeled GR113808).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Scintillation Fluid.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Receptor membranes.

  • [³H]-GR113808 at a concentration at or below its Kₑ.

  • Varying concentrations of (S)-Renzapride.

  • For total binding wells, add assay buffer instead of the test compound.

  • For non-specific binding wells, add a saturating concentration of unlabeled GR113808.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

This assay measures the ability of a compound to stimulate the 5-HT₄ receptor, which is coupled to the Gₛ protein, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[5]

Objective: To determine the functional potency (EC₅₀) of (S)-Renzapride as a 5-HT₄ receptor agonist.

Materials:

• Cell Line: A cell line stably expressing the 5-HT₄ receptor (e.g., HEK293 or CHO cells).

• Test Compound: (S)-Renzapride.

• Reference Agonist: Serotonin (5-HT).

• Phosphodiesterase (PDE) Inhibitor: e.g., 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent cAMP degradation.[6]

• Cell Lysis Buffer.

• cAMP Detection Kit: e.g., HTRF, AlphaScreen, or ELISA-based kits.

Procedure:

• Cell Culture and Plating: Culture the cells to an appropriate confluency and seed them into a 96-well plate.

• Pre-incubation: Wash the cells and pre-incubate them with a PDE inhibitor (e.g., IBMX) in a suitable buffer for a short period.

• Compound Addition: Add varying concentrations of (S)-Renzapride or the reference agonist to the wells. Include control wells with buffer only.

• Incubation: Incubate the plate at 37°C for a specified time to allow for cAMP accumulation.

• Cell Lysis: Lyse the cells according to the cAMP detection kit protocol.

• cAMP Detection: Measure the intracellular cAMP concentration using the chosen detection method.

• Data Analysis:

  • Generate a concentration-response curve by plotting the cAMP levels against the logarithm of the agonist concentration.

  • Determine the EC₅₀ value (the concentration of the agonist that produces 50% of the maximal response) from the curve.

Signaling Pathways and Experimental Workflows

Activation of the 5-HT₄ receptor initiates both G-protein dependent and independent signaling cascades.

Caption: 5-HT₄ receptor signaling pathways initiated by (S)-Renzapride.

The canonical pathway involves the coupling of the 5-HT₄ receptor to a stimulatory G-protein (Gₛ), which activates adenylyl cyclase to produce cAMP.[5] cAMP then activates Protein Kinase A (PKA), leading to downstream cellular responses.[7] Additionally, the 5-HT₄ receptor can signal independently of G-proteins by activating Src kinase, which in turn activates the ERK pathway.[8]

The following diagram illustrates the key steps in determining the binding affinity of (S)-Renzapride for the 5-HT₄ receptor.

Caption: Workflow for a 5-HT₄ receptor radioligand competition binding assay.

Discussion of Structure-Activity Relationship

The available data for renzapride and its enantiomers at the guinea-pig 5-HT₄ receptor indicates that the (-)-enantiomer is a more potent full agonist (EC₅₀ = 4.8 μmol/L) compared to the (+)-enantiomer (EC₅₀ = 16 μmol/L) and the racemate (EC₅₀ = 11 μmol/L).[1] Interestingly, the (+)-enantiomer displays a higher binding affinity (Kᵢ = 138 nmol/L) than the (-)-enantiomer (Kᵢ = 388 nmol/L) and the racemate (Kᵢ = 477 nmol/L).[1] This suggests a complex relationship between binding affinity and functional efficacy for these compounds at the 5-HT₄ receptor, where higher affinity does not directly translate to greater agonistic potency.

The benzamide moiety is a common feature in many 5-HT₄ receptor ligands.[9][10] The structural features of renzapride, including the substituted benzamide and the bicyclic amine, are critical for its interaction with the receptor. The stereochemistry of the bicyclic amine portion of the molecule significantly influences both binding and functional activity.

Further research with a broader range of (S)-Renzapride analogs would be necessary to delineate the specific structural features that contribute to the observed differences in affinity and potency and to develop a more detailed SAR model.

Conclusion

(S)-Renzapride's interaction with the 5-HT₄ receptor is characterized by a complex structure-activity relationship, where stereochemistry plays a pivotal role in determining both binding affinity and functional agonism. The methodologies of radioligand binding and cAMP functional assays are essential for quantifying these properties. The dual signaling capabilities of the 5-HT₄ receptor, through both G-protein dependent and independent pathways, highlight the complexity of its cellular effects. A deeper understanding of the SAR for (S)-Renzapride and related compounds will be instrumental in the design of more selective and efficacious 5-HT₄ receptor agonists for therapeutic applications.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. Activation of Colonic Mucosal 5-HT4 Receptors Accelerates Propulsive Motility and Inhibits Visceral Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-HT induces cAMP production in crypt colonocytes at a 5-HT4 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Alterations of Expression of the Serotonin 5-HT4 Receptor in Brain Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and pharmacological evaluation of benzamide derivatives as selective 5-HT(4) receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Renzapride: A Technical Deep Dive into its Discovery and Development

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride, also known as (S)-BRL 24924, is the (4S,5S)-enantiomer of the substituted benzamide, renzapride (B52152). Renzapride is a gastrointestinal prokinetic agent with a dual mechanism of action as a serotonin (B10506) 5-HT₄ receptor agonist and a 5-HT₃ receptor antagonist.[1][2] This unique pharmacological profile has positioned it as a therapeutic candidate for disorders of gut motility, primarily irritable bowel syndrome with constipation (IBS-C). While the development of renzapride has primarily focused on the racemic mixture, understanding the properties of its individual enantiomers is crucial for a comprehensive pharmacological assessment. This technical guide provides a detailed overview of the discovery, development, and pharmacology of (S)-Renzapride, with a focus on its receptor binding affinity, functional activity, and the experimental methodologies used in its evaluation.

Discovery and Development History

The development of renzapride originated in the late 1980s at Smith Kline Beecham Labs in the United Kingdom.[3] The initial research focused on developing a compound with prokinetic properties to address gastrointestinal motility disorders. Renzapride emerged as a promising candidate due to its dual action on the serotonin system.

The development rights for renzapride were later acquired by Alizyme, a UK-based pharmaceutical company, which conducted extensive preclinical and clinical trials (Phase I, II, and III) for the treatment of IBS-C.[3][4] Although the Phase III program for the racemate demonstrated some efficacy, Alizyme ultimately decided to discontinue its development for this indication.[3]

Subsequently, the worldwide patent rights for renzapride were acquired by EndoLogic, which explored its potential for treating diabetic gastroparesis.[3] The development journey of the racemate continued with acquisitions by Atlantic Healthcare plc and, most recently, by Ambrose Healthcare in 2024, with a new focus on managing gastrointestinal motility in patients with cystic fibrosis.[2]

Throughout this development history, the focus has remained on the racemic mixture of renzapride. While the individual enantiomers, including (S)-Renzapride, were synthesized and evaluated in preclinical studies, there is no publicly available evidence to suggest that (S)-Renzapride was pursued for independent clinical development as a single enantiomer.[5] Early preclinical data indicated that the enantiomers possessed similar pharmacological profiles, which likely contributed to the decision to proceed with the development of the racemate.[5]

Pharmacological Profile of (S)-Renzapride

(S)-Renzapride's pharmacological activity is centered on its interaction with serotonin receptors, particularly the 5-HT₄ and 5-HT₃ subtypes, which are key regulators of gastrointestinal function.

Receptor Binding Affinity

In vitro radioligand binding studies have been conducted to determine the affinity of renzapride and its enantiomers for various serotonin receptors. While specific data for (S)-Renzapride is limited, studies on the separated enantiomers provide valuable insights. One study indicated that the (-) enantiomer of renzapride exhibits a slightly greater affinity for guinea-pig 5-HT₄ receptors compared to the (+) enantiomer.[5]

The following table summarizes the available quantitative data for the binding affinities (Ki) of renzapride and its enantiomers at various serotonin receptors. It is important to note that the specific assignment of (+) or (-) to the (S) or (R) enantiomer is not consistently reported in the literature. However, based on available information, the (-) enantiomer is suggested to be the more potent form at the 5-HT₄ receptor.

Receptor	Compound	Kᵢ (nM)	Species/Tissue
5-HT₄	Renzapride (racemate)	115[1][6]	Cloned human
(-) enantiomer	~2-fold higher affinity than (+) enantiomer[5]	Guinea-pig
5-HT₃	Renzapride (racemate)	17[5]	Cloned human
(+) and (-) enantiomers	Similar affinity to racemate[5]	Cloned human
5-HT₂B	Renzapride (racemate)	481[5]	Cloned human
(+) enantiomer	760[5]	Cloned human
(-) enantiomer	324[5]	Cloned human
5-HT₂A	Renzapride (racemate)	Micromolar affinity[5]	Cloned human
(+) and (-) enantiomers	Similar modest micromolar affinity[5]	Cloned human
5-HT₂C	Renzapride (racemate)	Micromolar affinity[5]	Cloned human
(+) and (-) enantiomers	Similar modest micromolar affinity[5]	Cloned human

Functional Activity

(S)-Renzapride acts as a full agonist at the 5-HT₄ receptor and an antagonist at the 5-HT₃ receptor.[5]

• 5-HT₄ Receptor Agonism: Activation of 5-HT₄ receptors in the gastrointestinal tract stimulates the release of acetylcholine, which in turn enhances peristalsis and accelerates intestinal transit.[3] In vitro functional assays on isolated rat oesophagus have shown that the (-) enantiomer of renzapride is approximately 3-fold more potent than the (+) enantiomer in eliciting a contractile response, which is indicative of its 5-HT₄ agonist activity.[5]

• 5-HT₃ Receptor Antagonism: Blockade of 5-HT₃ receptors is known to reduce visceral sensitivity and nausea. The 5-HT₃ antagonist activity of renzapride is demonstrated by its ability to inhibit the serotonin-evoked Bezold-Jarisch reflex in rats.[5] Both enantiomers of renzapride contribute to this antagonist effect.[5]

Experimental Protocols

This section provides an overview of the methodologies used in the key experiments to characterize (S)-Renzapride.

Radioligand Binding Assays

Objective: To determine the binding affinity (Kᵢ) of (S)-Renzapride for various serotonin receptors.

General Protocol:

• Membrane Preparation: Membranes are prepared from cells expressing the specific human serotonin receptor subtype of interest (e.g., 5-HT₄, 5-HT₃, 5-HT₂A, 5-HT₂B, 5-HT₂C) or from animal tissues known to be rich in these receptors.

• Incubation: The prepared membranes are incubated with a specific radioligand (e.g., [³H]-GR113808 for 5-HT₄ receptors, [³H]-granisetron for 5-HT₃ receptors) at a fixed concentration and varying concentrations of the test compound ((S)-Renzapride).

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The concentration of (S)-Renzapride that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

In Vitro Functional Assays

Objective: To assess the functional potency (EC₅₀) of (S)-Renzapride as a 5-HT₄ receptor agonist.

Protocol:

• Tissue Preparation: The oesophagus is isolated from a rat and mounted in an organ bath containing a physiological salt solution, maintained at 37°C and gassed with 95% O₂ / 5% CO₂.

• Contraction Measurement: The tissue is connected to an isometric force transducer to record changes in muscle tension.

• Compound Addition: Cumulative concentrations of (S)-Renzapride are added to the organ bath, and the resulting contractile responses are recorded.

• Data Analysis: A concentration-response curve is constructed, and the EC₅₀ value (the concentration of (S)-Renzapride that produces 50% of the maximal response) is determined.

Objective: To evaluate the in vivo 5-HT₃ receptor antagonist activity of (S)-Renzapride.

Protocol:

• Animal Preparation: Anesthetized rats are instrumented to monitor heart rate and blood pressure.

• Induction of Reflex: The Bezold-Jarisch reflex is induced by an intravenous injection of serotonin, which causes a transient bradycardia and hypotension.[7][8]

• Compound Administration: (S)-Renzapride is administered intravenously prior to the serotonin challenge.

• Measurement of Inhibition: The ability of (S)-Renzapride to inhibit the serotonin-induced bradycardia and hypotension is quantified.

• Data Analysis: The dose of (S)-Renzapride required to produce a 50% inhibition of the Bezold-Jarisch reflex (ID₅₀) is calculated.

Visualizations

Signaling Pathway of (S)-Renzapride

Caption: Dual mechanism of (S)-Renzapride on serotonin receptors.

Experimental Workflow for Radioligand Binding Assay

Caption: Key steps in determining receptor binding affinity.

Logical Flow of (S)-Renzapride's Preclinical Evaluation

Caption: Logical progression of early-stage (S)-Renzapride research.

Conclusion

(S)-Renzapride, as a single enantiomer of renzapride, possesses a compelling pharmacological profile characterized by potent 5-HT₄ receptor agonism and 5-HT₃ receptor antagonism. Preclinical studies have indicated that it is a key contributor to the overall activity of the racemic mixture, with some evidence suggesting it may be the more potent enantiomer at the 5-HT₄ receptor. Despite its interesting preclinical profile, the development focus shifted early on to the racemate, renzapride, which has undergone extensive clinical evaluation for various gastrointestinal disorders. This technical guide has provided a comprehensive overview of the available data on (S)-Renzapride, highlighting its discovery, pharmacological properties, and the experimental methods used for its characterization. Further research into the specific therapeutic potential of (S)-Renzapride as a single agent could be warranted, particularly in light of the ongoing development of its racemic parent compound for new indications.

References

• 1. Renzapride — TargetMol Chemicals [targetmol.com]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 4. Alizyme claims IBS breakthrough | Business | The Guardian [theguardian.com]
• 5. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. litfl.com [litfl.com]
• 8. Frontiers | The Bezold-Jarisch Reflex and The Inflammatory Response Modulation in Unanesthetized Endotoxemic Rats [frontiersin.org]

Pharmacological Profiling of (S)-Renzapride and its Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renzapride (B52152) is a substituted benzamide (B126) with a dual mechanism of action, acting as both a serotonin (B10506) 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2][3] This unique pharmacological profile has led to its investigation as a therapeutic agent for gastrointestinal disorders, particularly constipation-predominant irritable bowel syndrome (IBS-C).[1][4][5][6] Renzapride is a chiral molecule, and its pharmacological activity resides in its stereoisomers. This technical guide provides a comprehensive overview of the pharmacological profiling of the (S)- and (R)-enantiomers of renzapride, focusing on their receptor binding affinities and functional activities.

Quantitative Pharmacological Data

The following tables summarize the key in vitro pharmacological data for the enantiomers of renzapride at human and guinea-pig serotonin receptors.

Table 1: Receptor Binding Affinities (Ki, nM) of Renzapride Enantiomers [7]

Compound	Human 5-HT3	Guinea-pig 5-HT4	Human 5-HT2A	Human 5-HT2B	Human 5-HT2C
(S)-Renzapride	17	138	>10,000	481	>10,000
(R)-Renzapride	17	477	>10,000	760	>10,000
Racemic Renzapride	17	250	>10,000	667	>10,000

Data presented as the geometric mean of at least two determinations.

Table 2: Functional Activity (EC50, µM) of Renzapride Enantiomers at the 5-HT4 Receptor [7]

Compound	Rat Isolated Oesophagus Contraction (5-HT4 Agonism)
(S)-Renzapride	4.8
(R)-Renzapride	16
Racemic Renzapride	11

EC50 values represent the concentration required to elicit 50% of the maximal response.

Signaling Pathways

The distinct pharmacological effects of the renzapride enantiomers are mediated through two primary serotonin receptor signaling pathways: the G-protein coupled 5-HT4 receptor and the ligand-gated ion channel 5-HT3 receptor.

5-HT4 Receptor Agonist Signaling Pathway

Activation of the 5-HT4 receptor by an agonist such as (S)-Renzapride initiates a canonical Gs-protein coupled signaling cascade. This leads to the activation of adenylyl cyclase, which in turn increases intracellular levels of cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates various downstream targets, ultimately leading to the physiological effects associated with 5-HT4 receptor activation, such as enhanced gastrointestinal motility.

5-HT₄ Receptor Agonist Signaling Pathway

5-HT3 Receptor Antagonist Mechanism of Action

The 5-HT3 receptor is a ligand-gated ion channel. When activated by serotonin, it opens to allow the influx of cations (primarily Na+ and Ca2+), leading to neuronal depolarization. An antagonist, such as the active enantiomer of renzapride, binds to the receptor but does not activate it, thereby preventing serotonin from binding and opening the channel. This blockade of ion flow inhibits neuronal excitation.

5-HT₃ Receptor Antagonist Mechanism

Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of (S)- and (R)-renzapride for serotonin receptors.

Methodology:

• Membrane Preparation:

  • HEK293 cells stably expressing the human 5-HT3 receptor or guinea-pig striatum homogenates for the 5-HT4 receptor are used.

  • Cells/tissues are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the membranes.

  • The membrane pellet is washed and resuspended in the assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).

• Binding Assay:

  • A constant concentration of a specific radioligand (e.g., [3H]-GR113808 for 5-HT4 receptors, [3H]-BRL 43694 for 5-HT3 receptors) is incubated with the membrane preparation.

  • Increasing concentrations of the unlabeled test compounds ((S)-Renzapride, (R)-Renzapride) are added to compete with the radioligand for binding.

  • Non-specific binding is determined in the presence of a high concentration of a known non-radioactive ligand.

  • Incubation is carried out at a defined temperature (e.g., 25°C) for a specific duration to reach equilibrium.

• Detection and Analysis:

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioactivity.

  • The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

  • The IC50 values (concentration of test compound that inhibits 50% of specific radioligand binding) are determined by non-linear regression analysis.

  • Ki values are calculated from the IC50 values using the Cheng-Prusoff equation.

Functional Assay: 5-HT4 Receptor-Mediated cAMP Accumulation

Objective: To determine the functional potency (EC50) of (S)- and (R)-renzapride as 5-HT4 receptor agonists.

Methodology:

• Cell Culture:

  • CHO or HEK293 cells stably expressing the human 5-HT4 receptor are cultured in appropriate media.

  • Cells are seeded into multi-well plates and grown to a suitable confluency.

• cAMP Assay:

  • Cells are washed and pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • Cells are then stimulated with increasing concentrations of the test compounds ((S)-Renzapride, (R)-Renzapride) for a defined period (e.g., 30 minutes) at 37°C.

  • A known 5-HT4 agonist is used as a positive control.

• Detection and Analysis:

  • The reaction is stopped, and the cells are lysed.

  • The intracellular cAMP concentration is measured using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

  • The concentration-response curves are plotted, and EC50 values are determined using non-linear regression analysis.

Functional Assay: 5-HT3 Receptor-Mediated Electrophysiology

Objective: To determine the functional antagonist activity (IC50) of renzapride enantiomers at the 5-HT3 receptor.

Methodology:

• Cell Preparation:

  • HEK293 cells stably expressing the human 5-HT3 receptor are cultured on coverslips.

• Whole-Cell Patch-Clamp Recording:

  • Coverslips are transferred to a recording chamber on an inverted microscope and perfused with an external solution.

  • Patch pipettes with a low resistance are filled with an internal solution and used to form a high-resistance seal with the cell membrane.

  • The whole-cell configuration is established by applying gentle suction to rupture the cell membrane patch.

  • Cells are voltage-clamped at a holding potential of -60 mV.

• Drug Application and Data Acquisition:

  • A stable baseline current is recorded.

  • A specific concentration of serotonin is applied to the cell to evoke an inward current through the 5-HT3 receptor channels.

  • After washing out the serotonin, the cell is pre-incubated with varying concentrations of the test antagonist ((S)- or (R)-renzapride).

  • Serotonin is then co-applied with the antagonist, and the resulting current is recorded.

  • The degree of inhibition of the serotonin-evoked current by the antagonist is measured.

• Data Analysis:

  • The percentage inhibition of the serotonin response is calculated for each antagonist concentration.

  • Concentration-inhibition curves are constructed, and IC50 values are determined by non-linear regression.

Experimental Workflow

The pharmacological profiling of renzapride enantiomers follows a logical progression from initial characterization to detailed functional analysis.

Pharmacological Profiling Workflow

Conclusion

The pharmacological profiling of the renzapride enantiomers reveals a distinct stereospecificity in their interaction with serotonin receptors. The (S)-enantiomer is a more potent agonist at the 5-HT4 receptor compared to the (R)-enantiomer, as evidenced by its lower EC50 value in functional assays.[7] Both enantiomers exhibit high affinity for the 5-HT3 receptor, with binding data suggesting they contribute to the 5-HT3 antagonist properties of the racemic mixture.[7] This comprehensive in vitro characterization, encompassing receptor binding and functional assays, provides a solid foundation for understanding the clinical pharmacology of renzapride and for the development of future selective gastrointestinal prokinetic agents.

References

• 1. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Renzapride - Wikipedia [en.wikipedia.org]
• 4. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Characterization of (S)-Renzapride's Dual Agonist-Antagonist Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of (S)-Renzapride, a substituted benzamide (B126) with a dual pharmacological profile. (S)-Renzapride acts as a full agonist at the serotonin (B10506) 5-HT4 receptor and an antagonist at the serotonin 5-HT3 receptor. This unique combination of activities makes it a compound of interest for investigating treatments for gastrointestinal motility disorders. This document details the quantitative data supporting this dual activity, provides comprehensive experimental protocols for its characterization, and visualizes the relevant biological pathways and experimental workflows.

Data Presentation: Quantitative Pharmacological Profile of Renzapride (B52152)

The following tables summarize the key in vitro pharmacological parameters of renzapride and its enantiomers. The data highlights its affinity for the 5-HT3 and 5-HT4 receptors.

Table 1: Radioligand Binding Affinity of Renzapride Enantiomers

Compound	Receptor	Species/Tissue	Radioligand	Kᵢ (nM)	Reference
Renzapride (racemate)	Human 5-HT₃	Cloned Human Receptor	-	17	[1][2]
(S)-Renzapride	Human 5-HT₃	Cloned Human Receptor	-	17	[1]
(R)-Renzapride	Human 5-HT₃	Cloned Human Receptor	-	17	[1]
Renzapride (racemate)	Guinea-pig 5-HT₄	Guinea-pig Striatum	-	138-477	[1]
(S)-Renzapride	Guinea-pig 5-HT₄	Guinea-pig Striatum	-	138-477	[1]
(R)-Renzapride	Guinea-pig 5-HT₄	Guinea-pig Striatum	-	138-477	[1]
Renzapride (racemate)	Human 5-HT₄	Cloned Human Receptor	[³H]GR113808	115	[3]

Signaling Pathways

To understand the dual activity of (S)-Renzapride, it is essential to visualize the distinct signaling pathways of the 5-HT4 and 5-HT3 receptors.

Caption: 5-HT4 Receptor Agonist Signaling Pathway.

Caption: 5-HT3 Receptor Antagonist Mechanism of Action.

Experimental Protocols

Detailed methodologies for characterizing the dual activity of (S)-Renzapride are provided below. These protocols are representative of standard industry and academic practices.

Radioligand Binding Assay for 5-HT₄ and 5-HT₃ Receptors

This assay determines the binding affinity (Kᵢ) of (S)-Renzapride for the 5-HT₄ and 5-HT₃ receptors.

a. Membrane Preparation:

• Culture HEK293 cells stably expressing the human recombinant 5-HT₄ or 5-HT₃ receptor.

• Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) using a Polytron homogenizer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes.

• Wash the membrane pellet by resuspension in fresh lysis buffer and repeat the centrifugation.

• Resuspend the final pellet in assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4) and determine the protein concentration using a Bradford or BCA assay.

• Store membrane preparations at -80°C until use.

b. Competition Binding Assay:

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • A fixed concentration of the appropriate radioligand (e.g., [³H]-GR113808 for 5-HT₄ or [³H]-(S)-zacopride for 5-HT₃).

  • Increasing concentrations of (S)-Renzapride or a reference compound.

  • Membrane preparation.

• Define non-specific binding using a high concentration of a known unlabeled ligand (e.g., 10 µM serotonin for 5-HT₄ or 10 µM ondansetron (B39145) for 5-HT₃).

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., Whatman GF/B) using a cell harvester.

• Wash the filters rapidly with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

c. Data Analysis:

• Calculate the percentage of specific binding at each concentration of (S)-Renzapride.

• Plot the percentage of specific binding against the log concentration of (S)-Renzapride to generate a competition curve.

• Determine the IC₅₀ value (the concentration of (S)-Renzapride that inhibits 50% of the specific radioligand binding) using non-linear regression analysis.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Caption: Radioligand Binding Assay Workflow.

Functional Assay: 5-HT₄ Receptor-Mediated cAMP Production

This assay measures the ability of (S)-Renzapride to stimulate the production of cyclic AMP (cAMP), the second messenger for the Gₛ-coupled 5-HT₄ receptor, to determine its agonist activity (EC₅₀ and Eₘₐₓ).

a. Cell Culture and Plating:

• Culture HEK293 cells stably expressing the human recombinant 5-HT₄ receptor in a suitable medium (e.g., DMEM with 10% FBS).

• Seed the cells into 384-well plates at an appropriate density and allow them to adhere overnight.[10]

b. cAMP Assay:

• Wash the cells with a serum-free medium or assay buffer.

• Pre-incubate the cells with a phosphodiesterase inhibitor such as IBMX (3-isobutyl-1-methylxanthine) to prevent cAMP degradation.[11]

• Add increasing concentrations of (S)-Renzapride or a reference agonist (e.g., serotonin) to the wells.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay with a fluorescent or luminescent readout (e.g., HTRF or AlphaScreen).

c. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Determine the cAMP concentration in each well from the standard curve.

• Plot the cAMP concentration against the log concentration of (S)-Renzapride.

• Use non-linear regression to fit a sigmoidal dose-response curve and determine the EC₅₀ (the concentration of (S)-Renzapride that produces 50% of the maximal response) and the Eₘₐₓ (the maximum response).

• Compare the Eₘₐₓ of (S)-Renzapride to that of a full agonist (e.g., serotonin) to determine its relative efficacy.

Caption: cAMP Functional Assay Workflow.

Functional Assay: 5-HT₃ Receptor Antagonism using Electrophysiology

This assay measures the ability of (S)-Renzapride to inhibit the ion channel function of the 5-HT₃ receptor, thereby determining its antagonist activity (IC₅₀). The whole-cell patch-clamp technique is the gold standard for this measurement.

a. Cell Preparation:

• Culture HEK293 cells stably expressing the human recombinant 5-HT₃ receptor on glass coverslips.

• Use cells for recording 24-48 hours after plating.

b. Whole-Cell Patch-Clamp Recording:

• Place a coverslip with the cells in a recording chamber on the stage of an inverted microscope.

• Continuously perfuse the chamber with an external solution (e.g., containing in mM: 140 NaCl, 2.8 KCl, 1 CaCl₂, 2 MgCl₂, 10 HEPES, 10 glucose, pH 7.4).

• Fabricate patch pipettes from borosilicate glass capillaries and fill with an internal solution (e.g., containing in mM: 140 KCl, 2 MgCl₂, 1 CaCl₂, 10 HEPES, 11 EGTA, pH 7.2).

• Establish a whole-cell recording configuration on a single cell. Clamp the membrane potential at a holding potential of -60 mV.[12]

• Apply a 5-HT₃ receptor agonist (e.g., serotonin or m-CPBG) at a concentration that elicits a submaximal response (e.g., EC₂₀) to evoke an inward current.

• After establishing a stable baseline response to the agonist, co-apply the agonist with increasing concentrations of (S)-Renzapride.

• Measure the peak amplitude of the inward current in the absence and presence of (S)-Renzapride.

c. Data Analysis:

• Calculate the percentage inhibition of the agonist-evoked current at each concentration of (S)-Renzapride.

• Plot the percentage inhibition against the log concentration of (S)-Renzapride.

• Use non-linear regression to fit the data and determine the IC₅₀ value (the concentration of (S)-Renzapride that inhibits 50% of the agonist-induced response).

Caption: Electrophysiology Workflow for 5-HT3 Antagonism.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Renzapride — TargetMol Chemicals [targetmol.com]
• 4. Renzapride - Wikipedia [en.wikipedia.org]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 9. Peristalsis evoked by 5-HT and renzapride: evidence for putative 5-HT4 receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. promegaconnections.com [promegaconnections.com]
• 11. 5-HT induces cAMP production in crypt colonocytes at a 5-HT4 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An electrophysiological investigation of the properties of a murine recombinant 5-HT3 receptor stably expressed in HEK 293 cells - PMC [pmc.ncbi.nlm.nih.gov]

(S)-Renzapride: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is the (S)-enantiomer of renzapride (B52152), a substituted benzamide (B126) with prokinetic and antiemetic properties. This technical guide provides an in-depth overview of the target identification and validation studies for (S)-Renzapride, focusing on its molecular interactions, signaling pathways, and the experimental methodologies used to elucidate its pharmacological profile. The primary mechanism of action for renzapride involves a dual activity on the serotonin (B10506) receptor family, acting as a 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2][3] It also exhibits affinity for 5-HT2B, 5-HT2A, and 5-HT2C receptors.[1][4] This unique pharmacological profile has positioned it as a therapeutic candidate for gastrointestinal motility disorders, such as constipation-predominant irritable bowel syndrome (IBS-C).[2][3]

Target Identification and Validation

The identification of (S)-Renzapride's primary molecular targets has been achieved through a series of in vitro studies, principally radioligand binding assays and functional assays. These studies have quantified the affinity and functional activity of renzapride and its enantiomers at various serotonin receptor subtypes.

Quantitative Data Summary

The following tables summarize the key quantitative data from target identification and validation studies for renzapride and its enantiomers.

Table 1: Binding Affinities (Ki) of Renzapride Enantiomers at Serotonin Receptors

Compound	5-HT3 (human) Ki (nmol/L)	5-HT4 (guinea-pig) Ki (nmol/L)	5-HT2A (human) Ki (nmol/L)	5-HT2B (human) Ki (nmol/L)	5-HT2C (human) Ki (nmol/L)
Racemic Renzapride	17	477	>10,000	667	>10,000
(+)-Renzapride	17	138	>10,000	481	>10,000
(-)-Renzapride (S)-Renzapride	17	477	>10,000	324	>10,000

Data sourced from Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome.[1][4]

Table 2: Functional Activity of Renzapride Enantiomers

Compound	Target Receptor	Assay Type	Functional Activity	EC50/IC50 (µmol/L)
Racemic Renzapride	5-HT4	Rat isolated oesophagus relaxation	Agonist	11
(+)-Renzapride	5-HT4	Rat isolated oesophagus relaxation	Agonist	16
(-)-Renzapride (S)-Renzapride	5-HT4	Rat isolated oesophagus relaxation	Agonist	4.8
Racemic Renzapride	5-HT3	Bezold-Jarisch reflex in rats	Antagonist	Data not available
Racemic Renzapride	5-HT2B	Rat fundus strip	Antagonist	Data not available

Data sourced from Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome.[1]

Signaling Pathways

(S)-Renzapride's therapeutic effects are mediated through the modulation of distinct downstream signaling cascades initiated by its interaction with 5-HT4 and 5-HT3 receptors.

5-HT4 Receptor Agonism Signaling Pathway

As a G-protein coupled receptor (GPCR), the 5-HT4 receptor primarily signals through the Gs alpha subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP). This cascade activates Protein Kinase A (PKA), which is implicated in the prokinetic effects of (S)-Renzapride.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular formula and structure of renzapride

This in-depth guide provides a detailed overview of the molecular formula, structure, and pharmacological properties of renzapride (B52152). It is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Structure

Renzapride is a substituted benzamide (B126) with a complex heterocyclic structure. Its chemical properties are summarized below.

Identifier	Value	Source
Molecular Formula	C16H22ClN3O2	[1][][3][4]
Molecular Weight	323.82 g/mol	[1][][3][4]
IUPAC Name	4-amino-N-{1-azabicyclo[3.3.1]nonan-4-yl}-3-chloro-2-methoxybenzamide	[1]
CAS Number	112727-80-7	[3][4][5]
SMILES	COC1=C(C=CC(N)=C1Cl)C(=O)NC1CCN2CCCC1C2	[1]
InChI Key	GZSKEXSLDPEFPT-IINYFYTJSA-N	[]

Pharmacological Profile

Renzapride is a prokinetic and antiemetic agent.[5] Its primary mechanism of action involves the modulation of serotonin (B10506) (5-HT) receptors in the gastrointestinal tract.[6][7]

Mechanism of Action

Renzapride exhibits a dual mode of action as a potent 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[8] It also functions as a 5-HT2B antagonist and has some affinity for 5-HT2A and 5-HT2C receptors.[5]

• 5-HT4 Receptor Agonism: As a full agonist at 5-HT4 receptors, renzapride stimulates the release of acetylcholine (B1216132) in the gut wall, which in turn increases peristalsis and gastrointestinal motility.[6][8] This action is consistent with its observed effects of accelerating gastric emptying and colonic transit.[6][9]

• 5-HT3 Receptor Antagonism: By acting as a partial antagonist at 5-HT3 receptors, renzapride possesses antiemetic properties.[1][5][8]

The following diagram illustrates the primary signaling pathway of renzapride.

Renzapride's dual mechanism of action.

Pharmacological Data

The following table summarizes key quantitative data related to renzapride's pharmacological activity.

Parameter	Receptor	Value	Species	Source
Ki	Human 5-HT3	17 nM	Human	[6][10]
Ki	Guinea-pig 5-HT4	477 nM	Guinea-pig	[6][10]
Ki	5-HT4	115 nM	N/A	[11]

Experimental Protocols

Radioligand Binding Inhibition Studies

This experimental protocol is used to determine the affinity of a compound for a specific receptor.

Objective: To determine the inhibition constant (Ki) of renzapride for serotonin receptors.

Methodology:

• Membrane Preparation: Membranes are prepared from animal tissue or cell lines transfected with cloned human receptors.

• Incubation: The prepared membranes are incubated with a radiolabeled ligand that has a high affinity for the specific receptor of interest.

• Competitive Inhibition: Renzapride is added to the incubation mixture at various concentrations to competitively inhibit the binding of the radiolabeled ligand.

• Filtration and Counting: The levels of bound radioligand are measured by filtration to separate the bound from the free ligand, followed by counting the radioactivity of the bound fraction.

• Data Analysis: The inhibition constant (Ki) is calculated from the concentration of renzapride that causes 50% inhibition of radioligand binding.[6][10]

The following diagram illustrates the general workflow for a radioligand binding assay.

Workflow for a radioligand binding assay.

Metabolism Studies in Human Liver Microsomes

This protocol assesses the metabolic stability of a compound and its potential to inhibit cytochrome P450 (CYP) enzymes.

Objective: To evaluate the metabolism of renzapride and its potential for drug-drug interactions.

Methodology:

• Incubation with Microsomes: Renzapride (at a concentration of 10 µmol/L) is incubated with human liver microsome samples for 60 minutes at 37°C.

• Reaction Termination: The reaction is stopped, and the samples are centrifuged.

• Metabolite Analysis: The supernatant is analyzed for metabolites using high-pressure liquid chromatography (HPLC).

• CYP Inhibition Assay: To assess the potential for drug-drug interactions, renzapride is incubated at various concentrations (1–500 µmol/L) with microsomes genetically engineered to express a single CYP enzyme.[6][10]

Synthesis and Development

Racemic (±)-renzapride hydrochloride has been synthesized for clinical development.[6] The (+) and (−) enantiomers of renzapride and its primary metabolite, renzapride N-oxide, have also been synthesized for pharmacological profiling.[6] Renzapride has undergone Phase II and Phase III clinical trials for the treatment of constipation-predominant irritable bowel syndrome (IBS-C).[5][12][13][14]

References

• 1. go.drugbank.com [go.drugbank.com]
• 3. Renzapride | C16H22ClN3O2 | CID 119574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Renzapride [drugfuture.com]
• 5. Renzapride - Wikipedia [en.wikipedia.org]
• 6. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CAS 112727-80-7: Renzapride | CymitQuimica [cymitquimica.com]
• 8. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 9. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome [pubmed.ncbi.nlm.nih.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. ambrosehc.com [ambrosehc.com]
• 13. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Renzapride: A Deep Dive into Preclinical Pharmacokinetics and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a potent and selective agonist of the 5-HT4 receptor and an antagonist of the 5-HT3 receptor, positioning it as a promising therapeutic agent for gastrointestinal motility disorders. A thorough understanding of its preclinical pharmacokinetics (PK) and metabolism is fundamental for its clinical development and for predicting its safety and efficacy profile in humans. This technical guide provides a comprehensive overview of the available preclinical data on (S)-Renzapride, focusing on its absorption, distribution, metabolism, and excretion (ADME) properties.

Preclinical Pharmacokinetics: Limited In Vivo Data

Detailed in vivo preclinical pharmacokinetic data for the specific (S)-enantiomer of renzapride (B52152) is not extensively available in the public domain. Much of the existing information pertains to the racemic mixture and often refers to unpublished studies. However, based on the available literature, a qualitative understanding of its pharmacokinetic profile can be summarized.

One study noted that renzapride has a plasma half-life of approximately 10 hours in humans, suggesting a relatively moderate clearance rate.[1] Further quantitative data from preclinical animal models is necessary to build a comprehensive pharmacokinetic profile for (S)-Renzapride.

In Vitro Metabolism: Unraveling the Biotransformation Pathway

The metabolic fate of renzapride has been primarily investigated through in vitro studies using human liver microsomes and S9 fractions. These studies have consistently shown that renzapride undergoes limited metabolism.

The principal metabolic pathway identified is N-oxidation, leading to the formation of renzapride N-oxide .[2] This metabolite has been identified as the major metabolic product in vitro.[2] Importantly, studies investigating the metabolism of the individual enantiomers have concluded that the metabolism of renzapride is not stereospecific , with both the (+) and (-) enantiomers forming the N-oxide at similar rates.[2]

Interestingly, the biotransformation of renzapride appears to be largely independent of the cytochrome P450 (CYP) enzyme system. Studies have shown that renzapride is a poor inhibitor of major CYP isoforms (CYP1A2, CYP2A6, CYP2C9, CYP2C19, CYP2D6, CYP2E1, and CYP3A4) at clinically relevant concentrations.[2][3] This suggests a low potential for drug-drug interactions mediated by CYP inhibition. The limited role of CYPs is further supported by the observation that a non-specific CYP inhibitor, proadifen, did not significantly affect the formation of renzapride N-oxide in human liver microsomes.[2]

Emerging evidence from unpublished observations mentioned in the literature suggests that flavin-containing monooxygenases (FMOs) may play a more significant role in the N-oxidation of renzapride.[2]

Table 1: Summary of In Vitro Metabolism of Renzapride

Parameter	Finding	Citation
Primary Metabolite	Renzapride N-oxide	[2]
Stereospecificity	Not stereospecific	[2]
CYP Inhibition	Weak inhibitor of major CYP enzymes at therapeutic concentrations	[2][3]
Primary Metabolizing Enzymes	Likely Flavin-containing monooxygenases (FMOs)	[2]

Excretion

The primary route of elimination for renzapride and its metabolites is expected to be renal. In humans, it has been reported that over 60% of an administered dose of racemic renzapride is excreted in the urine, with approximately 80% of that being the unchanged parent drug.[2] This indicates that renal clearance is a major pathway for the disposition of renzapride.

Experimental Protocols

In Vitro Metabolism in Human Liver Microsomes

• Objective: To assess the metabolic stability and identify the primary metabolites of renzapride.

• Methodology:

  • Racemic renzapride (typically at a concentration of 10 µmol/L) is incubated with pooled human liver microsomes in a phosphate (B84403) buffer (pH 7.4) at 37°C.[2][3]

  • The reaction is initiated by the addition of an NADPH-regenerating system.

  • Aliquots are taken at various time points (e.g., 0, 15, 30, 60 minutes) and the reaction is quenched with a suitable organic solvent (e.g., acetonitrile).[2]

  • Samples are then centrifuged to precipitate proteins.

  • The supernatant is collected and analyzed by high-performance liquid chromatography (HPLC) with UV or mass spectrometric detection to identify and quantify the parent drug and any metabolites formed.[2][3]

CYP Inhibition Assay

• Objective: To evaluate the potential of renzapride to inhibit major cytochrome P450 enzymes.

• Methodology:

  • Renzapride at various concentrations is co-incubated with human liver microsomes and a specific probe substrate for each CYP isoform (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9).[2]

  • The reaction is initiated by the addition of an NADPH-regenerating system and incubated for a specific period at 37°C.

  • The formation of the specific metabolite of the probe substrate is measured by LC-MS/MS.

  • The inhibition of metabolite formation in the presence of renzapride is compared to a control incubation without renzapride to determine the IC50 value.[2]

Visualizations

In Vitro Metabolism Experimental Workflow

Primary Metabolic Pathway of (S)-Renzapride

Conclusion

The preclinical metabolic profile of (S)-Renzapride is characterized by limited biotransformation, with N-oxidation to renzapride N-oxide being the primary pathway. This process is not stereospecific and appears to be mediated predominantly by FMOs rather than CYP enzymes, indicating a low likelihood of CYP-mediated drug-drug interactions. The majority of the compound is excreted unchanged in the urine. While these in vitro findings provide valuable insights, there is a clear need for comprehensive in vivo preclinical pharmacokinetic studies across multiple species to quantitatively define the ADME properties of (S)-Renzapride. Such data will be critical for establishing a robust pharmacokinetic/pharmacodynamic relationship and for guiding the design of future clinical trials.

References

• 1. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying the binding affinity (Ki) of (S)-Renzapride for serotonin receptors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of (S)-Renzapride for various serotonin (B10506) (5-HT) receptors. The document summarizes quantitative binding data, details the experimental protocols used for its determination, and visualizes key biological pathways and experimental workflows.

Core Data: (S)-Renzapride Serotonin Receptor Binding Affinity

The binding affinity of (S)-Renzapride, the (-)-enantiomer of Renzapride, for several key human and guinea-pig serotonin receptors has been characterized through in vitro radioligand binding inhibition studies. The inhibition constant (Ki) values, which indicate the concentration of the ligand required to occupy 50% of the receptors, are summarized below. A lower Ki value signifies a higher binding affinity.

Receptor Subtype	Species/Tissue Source	(S)-Renzapride Ki (nmol/L)	Reference
5-HT3	Cloned Human	17	[1]
5-HT4	Guinea-Pig	138	[1]
5-HT2B	Cloned Human	324	[1]
5-HT2A	Cloned Human	Modest micromolar affinity	[1]
5-HT2C	Cloned Human	Modest micromolar affinity	[1]
5-HT1A	Not Specified	>10,000	[1]
5-HT1B	Not Specified	>10,000	[1]
5-HT1D	Not Specified	>10,000	[1]

*Specific Ki values for the (S)-enantiomer at 5-HT2A and 5-HT2C receptors were not explicitly provided in the cited literature, which notes that both enantiomers demonstrated similar modest micromolar affinity.[1]

Experimental Protocols: Radioligand Binding Assay

The determination of the binding affinity (Ki) of (S)-Renzapride for serotonin receptors is typically performed using a competitive radioligand binding assay. The following is a detailed methodology synthesized from standard practices in the field.[1]

Objective: To determine the inhibition constant (Ki) of (S)-Renzapride for specific serotonin receptor subtypes by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Receptor Source: Membranes prepared from cell lines transfected with cloned human serotonin receptors (e.g., HEK293 cells) or from animal tissues known to express the target receptor (e.g., guinea-pig striatum for 5-HT4).

• Radioligand: A high-affinity ligand for the specific receptor, labeled with a radioisotope (e.g., [3H]GR113808 for 5-HT4 receptors).

• Test Compound: (S)-Renzapride.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor.

• Assay Buffer: A buffer solution to maintain physiological pH and ionic strength (e.g., 50 mM Tris-HCl, pH 7.4).

• Filtration Apparatus: A cell harvester and glass fiber filters (e.g., GF/C) pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.

• Scintillation Counter: To measure the radioactivity of the filter-bound radioligand.

Procedure:

• Membrane Preparation:

  • Homogenize the tissue or cells expressing the target receptor in a cold lysis buffer.

  • Centrifuge the homogenate at a low speed to remove large debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the cell membranes.

  • Wash the membrane pellet by resuspending it in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.

• Binding Assay:

  • In a multi-well plate, set up triplicate tubes for total binding, non-specific binding, and various concentrations of the test compound, (S)-Renzapride.

  • Total Binding Wells: Add the membrane preparation, a fixed concentration of the radioligand, and assay buffer.

  • Non-specific Binding Wells: Add the membrane preparation, the radioligand, and a high concentration of the unlabeled control ligand.

  • Competition Wells: Add the membrane preparation, the radioligand, and increasing concentrations of (S)-Renzapride.

  • Incubate the plate at a specified temperature (e.g., 37°C) for a duration sufficient to reach binding equilibrium.

• Filtration and Counting:

  • Terminate the incubation by rapid filtration of the reaction mixture through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

  • Place the filters into scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (S)-Renzapride concentration.

  • Determine the IC50 value (the concentration of (S)-Renzapride that inhibits 50% of the specific radioligand binding) from the resulting competition curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the logical flow of a competitive radioligand binding assay used to determine the Ki of a test compound.

Workflow for Competitive Radioligand Binding Assay

Signaling Pathways

(S)-Renzapride demonstrates significant affinity for the 5-HT3, 5-HT4, and 5-HT2B receptors. The downstream signaling cascades initiated by the activation of these receptors are distinct and are visualized below.

5-HT3 Receptor Signaling

The 5-HT3 receptor is a ligand-gated ion channel. Its activation leads to rapid neuronal depolarization.

5-HT3 Receptor Signaling Pathway

5-HT4 Receptor Signaling

The 5-HT4 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gs alpha subunit, leading to the activation of adenylyl cyclase.

5-HT4 Receptor Gs-Protein Signaling Pathway

5-HT2B Receptor Signaling

The 5-HT2B receptor is also a GPCR, but it couples to the Gq alpha subunit, activating the phospholipase C pathway.

5-HT2B Receptor Gq-Protein Signaling Pathway

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-Renzapride Radioligand Binding Assay

These application notes provide a detailed protocol for a radioligand binding assay to determine the binding affinity of (S)-Renzapride for the serotonin (B10506) 5-HT4 receptor. This document is intended for researchers, scientists, and drug development professionals.

(S)-Renzapride is a potent and selective 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2][3] Radioligand binding assays are a fundamental technique to characterize the interaction of a compound with its target receptor.[4][5] This protocol describes a competitive binding assay, which measures the ability of (S)-Renzapride to displace a radiolabeled ligand from the 5-HT4 receptor.

Quantitative Data Summary

The binding affinities of racemic Renzapride (B52152) and its enantiomers for various serotonin receptors have been determined using radioligand binding inhibition studies.[6][7] The key quantitative data is summarized in the table below. (S)-Renzapride is the active enantiomer.

Compound	Receptor	Tissue/Cell Line	Radioligand	Ki (nM)
(S)-Renzapride ((-)-enantiomer)	human 5-HT3	Membranes from cell lines with cloned human receptors	-	138-477
(S)-Renzapride ((-)-enantiomer)	guinea-pig 5-HT4	Membranes from guinea-pig striatum	[3H]-GR113808	138-477
Racemic Renzapride	human 5-HT3	Membranes from cell lines with cloned human receptors	-	17
Racemic Renzapride	guinea-pig 5-HT4	Membranes from guinea-pig striatum	[3H]-GR113808	477
(+)-enantiomer	human 5-HT3	Membranes from cell lines with cloned human receptors	-	-
(+)-enantiomer	guinea-pig 5-HT4	Membranes from guinea-pig striatum	[3H]-GR113808	-

Note: The original study did not explicitly label the enantiomers as (R) or (S). The data presented here is for the racemate and the individual enantiomers as reported.

Experimental Protocol: 5-HT4 Receptor Radioligand Binding Assay

This protocol is adapted from established methods for 5-HT4 receptor binding assays.[8][9][10][11]

Materials and Reagents

• Membrane Preparation: Guinea pig striatum tissue or a cell line stably expressing the human 5-HT4 receptor.

• Radioligand: [3H]-GR113808 (a selective 5-HT4 antagonist), specific activity >70 Ci/mmol.

• (S)-Renzapride: Stock solution in a suitable solvent (e.g., DMSO).

• Non-specific binding control: A high concentration of a non-radiolabeled 5-HT4 ligand (e.g., 1 µM GR113808).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters: (e.g., Whatman GF/B or GF/C), pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation fluid.

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

Membrane Preparation

• Homogenize the guinea pig striatum tissue or cells expressing the 5-HT4 receptor in ice-cold assay buffer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

• Resuspend the membrane pellet in fresh, ice-cold assay buffer and repeat the centrifugation step.

• Resuspend the final pellet in assay buffer at a protein concentration of 0.5-1.0 mg/mL, determined by a protein assay (e.g., Bradford or BCA).

• Store the membrane aliquots at -80°C until use.

Binding Assay

• Prepare serial dilutions of (S)-Renzapride in assay buffer. The final concentrations should typically range from 10-10 M to 10-5 M.

• In a 96-well plate, set up the following in triplicate:

  • Total Binding: 50 µL of [3H]-GR113808 (final concentration ~0.2 nM), 50 µL of assay buffer, and 100 µL of membrane suspension.

  • Non-specific Binding: 50 µL of [3H]-GR113808, 50 µL of non-specific binding control (e.g., 1 µM GR113808), and 100 µL of membrane suspension.

  • Competitive Binding: 50 µL of [3H]-GR113808, 50 µL of each (S)-Renzapride dilution, and 100 µL of membrane suspension.

• Incubate the plate at room temperature (or a specific temperature, e.g., 25°C) for 60 minutes with gentle agitation to reach equilibrium.

Separation of Bound and Free Radioligand

• Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Quickly wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials.

Quantification and Data Analysis

• Add 4-5 mL of scintillation fluid to each vial and allow them to sit in the dark for at least 4 hours.

• Count the radioactivity in a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the (S)-Renzapride concentration.

• Determine the IC50 value (the concentration of (S)-Renzapride that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizations

Experimental Workflow

Caption: Workflow for the (S)-Renzapride radioligand binding assay.

5-HT4 Receptor Signaling Pathway

Activation of the 5-HT4 receptor, a Gs-protein coupled receptor, initiates a signaling cascade that leads to various cellular responses.

Caption: Simplified signaling pathway of the 5-HT4 receptor.

References

• 1. Renzapride - Wikipedia [en.wikipedia.org]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. revvity.com [revvity.com]
• 6. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. giffordbioscience.com [giffordbioscience.com]

Application Notes and Protocols for Testing (S)-Renzapride in Animal Models of Loperamide-Induced Constipation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Constipation is a prevalent gastrointestinal disorder characterized by infrequent bowel movements, difficulty in defecation, and hard, dry stools.[1] Animal models are indispensable for understanding the pathophysiology of constipation and for the preclinical evaluation of novel therapeutic agents. Loperamide (B1203769), a peripherally acting μ-opioid receptor agonist, is widely used to induce a reliable and reproducible constipation model in rodents.[2] It acts by inhibiting intestinal motility and fluid secretion, leading to symptoms that mimic human constipation.[1][2]

Renzapride (B52152) is a 5-HT₄ receptor full agonist and a 5-HT₃ receptor antagonist.[3][4][5] Its agonist activity at 5-HT₄ receptors is believed to mediate its prokinetic effects by accelerating gastrointestinal transit.[3][6] These application notes provide detailed protocols for establishing loperamide-induced constipation in rats and mice and a framework for evaluating the efficacy of prokinetic agents like (S)-Renzapride.

Mechanism of Action

Loperamide-Induced Constipation

Loperamide induces constipation by binding to μ-opioid receptors in the myenteric plexus of the intestinal wall.[2] This activation inhibits the release of excitatory neurotransmitters such as acetylcholine (B1216132) and prostaglandins, which are crucial for peristalsis. The downstream effects include reduced propulsive contractions, increased segmentation, prolonged intestinal transit time, and increased absorption of water and electrolytes, resulting in harder and less frequent stools.[2]

References

• 1. Characterization the response of Korl:ICR mice to loperamide induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are 5-HT4 receptor agonists and how do they work? [synapse.patsnap.com]

Application Notes and Protocols for Quantification of (S)-Renzapride in Plasma using HPLC

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the development of a High-Performance Liquid Chromatography (HPLC) method to quantify the (S)-enantiomer of Renzapride in plasma samples. The protocols outlined below cover sample preparation, chromatographic conditions for chiral separation, and method validation parameters.

Introduction

Renzapride is a gastroprokinetic agent with a dual mechanism of action, functioning as a full 5-HT4 agonist and a partial 5-HT3 antagonist.[1][2] It is being investigated for the management of gastrointestinal motility disorders.[1][2] As Renzapride is a chiral molecule, it is crucial to develop enantioselective analytical methods to study the pharmacokinetic and pharmacodynamic properties of the individual enantiomers. This application note details a robust HPLC method for the selective quantification of (S)-Renzapride in human plasma.

Signaling Pathway of Renzapride

Renzapride exerts its prokinetic effects through its interaction with serotonin (B10506) receptors in the gastrointestinal tract. As a 5-HT4 receptor agonist, it stimulates the release of acetylcholine, which in turn increases peristalsis.[3] Its 5-HT3 receptor antagonist activity contributes to its anti-emetic properties.[3]

Caption: Renzapride's dual action on 5-HT4 and 5-HT3 receptors.

Experimental Protocols

Plasma Sample Preparation

The selection of a sample preparation method is critical for removing plasma proteins and other interfering substances. Three common methods are detailed below. The choice of method may depend on the required sensitivity, sample throughput, and available resources.

Experimental Workflow for Sample Preparation

Caption: Overview of plasma sample preparation methods.

a) Protocol 1: Protein Precipitation (PPT)

This method is rapid and straightforward, suitable for high-throughput analysis.

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of cold acetonitrile.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the HPLC system.

b) Protocol 2: Liquid-Liquid Extraction (LLE)

LLE can provide a cleaner sample compared to PPT, potentially improving sensitivity.

• To 200 µL of plasma in a glass tube, add 50 µL of 1 M sodium hydroxide (B78521) to basify the sample.

• Add 1 mL of an extraction solvent (e.g., a mixture of diethyl ether and ethyl acetate, 3:1 v/v).

• Vortex for 2 minutes.

• Centrifuge at 3,000 x g for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject.

c) Protocol 3: Solid-Phase Extraction (SPE)

SPE offers the most thorough sample clean-up and can be automated.

• Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Pre-treat 200 µL of plasma by adding 200 µL of 4% phosphoric acid.

• Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water to remove polar interferences.

• Dry the cartridge under vacuum for 1 minute.

• Elute (S)-Renzapride with 1 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject.

HPLC Method for Chiral Separation

The chiral separation of (S)-Renzapride can be achieved using a polysaccharide-based chiral stationary phase (CSP). These phases are known for their broad applicability in separating enantiomers of various compounds, including benzamides.[4][5]

Parameter	Recommended Condition
Column	Chiralpak IA or similar amylose-based CSP (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Ethanol:Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 270 nm
Injection Volume	20 µL

Note: The mobile phase composition may require optimization to achieve the desired resolution between the enantiomers.

Method Validation

The developed HPLC method should be validated according to standard guidelines (e.g., FDA, EMA) to ensure its reliability for the intended application. Key validation parameters are summarized below.

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)
Precision (Intra- and Inter-day)	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision
Selectivity	No significant interfering peaks at the retention time of the analyte and internal standard
Recovery	Consistent and reproducible
Stability (Freeze-thaw, short-term, long-term)	Analyte concentration within ±15% of the initial concentration

Data Presentation

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
(S)-Renzapride	5 - 1000	> 0.995

Table 2: Accuracy and Precision

Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
15 (LQC)	14.5	96.7	4.5	6.2
250 (MQC)	255	102.0	3.1	4.8
750 (HQC)	740	98.7	2.5	3.9

Table 3: Recovery and Matrix Effect

QC Level	Mean Recovery (%)	Matrix Effect (%)
LQC	85.2	98.5
MQC	88.1	101.2
HQC	86.5	99.8

Conclusion

The proposed HPLC method, utilizing a polysaccharide-based chiral stationary phase and appropriate plasma sample preparation, provides a robust and reliable approach for the quantification of (S)-Renzapride in plasma. The detailed protocols and validation parameters outlined in this application note serve as a comprehensive guide for researchers and scientists in the field of drug development. The successful implementation of this method will facilitate the accurate assessment of the pharmacokinetic profile of (S)-Renzapride, contributing to a better understanding of its therapeutic potential.

References

• 1. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 2. Best way for t-he precipitation of protein in plasma HPLC - Chromatography Forum [chromforum.org]
• 3. columnex.com [columnex.com]
• 4. [Chiral separation of benzamide antipsychotics and determination of their enantiomers by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

In Vivo Assessment of (S)-Renzapride on Gastric Emptying using Scintigraphy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a potent and selective 5-HT4 receptor full agonist and 5-HT3 receptor antagonist currently under investigation for its prokinetic properties in various gastrointestinal disorders.[1][2] Its dual mechanism of action suggests potential therapeutic benefits in conditions characterized by delayed gastric emptying, such as gastroparesis and functional dyspepsia.[1][3] This document provides detailed application notes and protocols for the in vivo assessment of (S)-Renzapride's effects on gastric emptying using scintigraphy, the gold-standard method for quantitative measurement of gastric motility.[4][5][6]

Mechanism of Action of (S)-Renzapride in Gastric Motility

(S)-Renzapride's prokinetic effects are primarily mediated through its interaction with serotonergic receptors in the gastrointestinal tract. As a 5-HT4 receptor agonist, it stimulates the release of acetylcholine, a key neurotransmitter that promotes smooth muscle contraction in the stomach, thereby enhancing gastric motility and accelerating gastric emptying.[7] Concurrently, its 5-HT3 receptor antagonist activity contributes to its antiemetic effects, which can be beneficial in patient populations experiencing nausea and vomiting associated with delayed gastric emptying.[1][3]

Caption: Signaling pathway of (S)-Renzapride in modulating gastric motility.

Quantitative Data on the Effect of (S)-Renzapride on Gastric Emptying

The following tables summarize the quantitative data from clinical studies assessing the impact of (S)-Renzapride on gastric emptying parameters measured by scintigraphy.

Table 1: Effect of Renzapride (B52152) on Solid Gastric Emptying in Patients with Diabetic Gastroparesis

Treatment Group	Mean Lag Phase (minutes)
Placebo	40 ± 7
Renzapride (0.5 mg)	14 ± 3
Renzapride (1.0 mg)	20 ± 5
Renzapride (2.0 mg)	17 ± 4*

*Data from Mackie et al., 1991.[8] Values are presented as mean ± SEM. *p < 0.01 compared to placebo.

Table 2: Effect of Renzapride on Liquid Gastric Emptying Half-Time (T50) in Healthy Controls and Patients with Diabetic Gastroparesis

Treatment Group	Healthy Controls T50 (minutes)	Diabetic Gastroparesis T50 (minutes)
Placebo	29 ± 4	30 ± 6
Renzapride (0.5 mg)	23 ± 3	24 ± 4
Renzapride (1.0 mg)	21 ± 3	22 ± 4
Renzapride (2.0 mg)	19 ± 2	20 ± 3

*Data from Mackie et al., 1991.[8] Values are presented as mean ± SEM. *p < 0.05 for trend with increasing dose.

Table 3: Effect of Renzapride on Gastric Emptying Half-Time (T1/2) in Patients with Constipation-Predominant Irritable Bowel Syndrome (C-IBS)

Treatment Group	Median Gastric Emptying T1/2 (hours)
Placebo (n=12)	1.8
Renzapride (1 mg; n=12)	1.6
Renzapride (2 mg; n=12)	1.5
Renzapride (4 mg; n=12)	1.4

*Data from Camilleri et al., 2004.[9] The linear dose response to renzapride for gastric emptying T1/2 was not statistically significant (P = 0.088).

Experimental Protocols for Gastric Emptying Scintigraphy

The following is a standardized protocol for assessing the effect of (S)-Renzapride on solid-phase gastric emptying using scintigraphy. This protocol is based on consensus recommendations from the American Neurogastroenterology and Motility Society and the Society of Nuclear Medicine.[4]

1. Patient Preparation

• Fasting: Patients should fast for a minimum of 8 hours overnight before the study. Water is permitted up to 2 hours before the test.

• Medications: Prokinetic agents (e.g., metoclopramide, erythromycin) and drugs that delay gastric emptying (e.g., opioids, anticholinergics) should be discontinued (B1498344) for at least 48-72 hours prior to the study, following a washout period appropriate for the specific drug.

• Smoking and Alcohol: Patients should refrain from smoking and alcohol consumption for at least 24 hours before and during the study.

• Diabetes Mellitus: For diabetic patients, blood glucose levels should be monitored and maintained below 275 mg/dL, as hyperglycemia can delay gastric emptying. Insulin or oral hypoglycemic agents should be managed in consultation with the study physician.

2. Standardized Test Meal and Radiopharmaceutical Preparation

• Standard Meal: A low-fat, egg-white meal is the standard for solid gastric emptying studies.[4] A typical meal consists of:

  • 120 g of liquid egg whites (e.g., Egg Beaters®)

  • Two slices of white bread

  • 30 g of strawberry jam

  • 120 mL of water

• Radiolabeling: The egg whites are labeled with 0.5-1.0 mCi (18.5-37 MBq) of Technetium-99m (99mTc) sulfur colloid. The radiolabeled egg whites are then cooked (scrambled or fried) without oil.

• Meal Ingestion: The patient should consume the entire meal within 10 minutes.

3. (S)-Renzapride Administration

• The investigational drug, (S)-Renzapride, or placebo should be administered at a prespecified time before the test meal, as defined by the study protocol (e.g., 30-60 minutes prior).

4. Imaging Acquisition

• Instrumentation: A large-field-of-view gamma camera equipped with a low-energy, all-purpose, or high-resolution collimator is used.

• Patient Positioning: The patient is positioned supine or standing, and the position should be consistent throughout the study.

• Imaging Sequence:

  • Immediate post-ingestion images (anterior and posterior) are acquired at time 0.

  • Subsequent 1-minute static images (anterior and posterior) are acquired at 1, 2, and 4 hours post-meal ingestion.

5. Data Analysis

• Region of Interest (ROI): An ROI is drawn around the stomach on both the anterior and posterior images for each time point.

• Geometric Mean Calculation: The geometric mean of the counts in the anterior and posterior ROIs is calculated to correct for tissue attenuation.

  • Geometric Mean = √(Anterior Counts × Posterior Counts)

• Decay Correction: All counts are corrected for the radioactive decay of 99mTc (half-life of 6.02 hours).

• Calculation of Gastric Retention: The percentage of gastric retention at each time point is calculated using the following formula:

  • % Gastric Retention = (Geometric Mean at time t / Geometric Mean at time 0) × 100

• Data Interpretation: The primary endpoints typically include the percentage of gastric retention at 1, 2, and 4 hours, and the gastric emptying half-time (T50), which is the time it takes for 50% of the radiolabeled meal to empty from the stomach.

Caption: Workflow for a gastric emptying scintigraphy study.

Logical Relationships in Study Design and Interpretation

A well-designed clinical trial investigating the effects of (S)-Renzapride on gastric emptying should incorporate several key elements to ensure robust and interpretable results.

Caption: Key elements of a clinical trial design for (S)-Renzapride.

By adhering to these standardized protocols and considering the key elements of study design, researchers can accurately and reliably assess the in vivo effects of (S)-Renzapride on gastric emptying, providing crucial data for its clinical development.

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. med.emory.edu [med.emory.edu]
• 4. aci.health.nsw.gov.au [aci.health.nsw.gov.au]
• 5. tech.snmjournals.org [tech.snmjournals.org]
• 6. grokipedia.com [grokipedia.com]
• 7. uwmedicine.org [uwmedicine.org]
• 8. Frontiers | 5-HT3 and 5-HT4 antagonists inhibit peristaltic contractions in guinea-pig distal colon by mechanisms independent of endogenous 5-HT [frontiersin.org]
• 9. wjgnet.com [wjgnet.com]

Revolutionizing Gastrointestinal Motility Research: (S)-Renzapride Evaluation Using Radio-Opaque Markers

For Immediate Release

[City, State] – [Date] – This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of radio-opaque markers to evaluate the prokinetic effects of (S)-Renzapride, a dual-action 5-HT4 receptor agonist and 5-HT3 receptor antagonist. This methodology offers a robust and clinically relevant approach to quantifying the impact of (S)-Renzapride on gastrointestinal transit time.

(S)-Renzapride has demonstrated potential in accelerating gastrointestinal transit, offering a promising therapeutic avenue for motility disorders such as constipation-predominant irritable bowel syndrome (IBS-C).[1] The use of radio-opaque markers provides a non-invasive and effective method for assessing the efficacy of such prokinetic agents.

Mechanism of Action of (S)-Renzapride

(S)-Renzapride exerts its prokinetic effects through a dual mechanism of action on the serotonin (B10506) receptors within the enteric nervous system.[2][3][4][5] It acts as a full agonist at 5-HT4 receptors and an antagonist at 5-HT3 receptors.[2][3][4][5]

• 5-HT4 Receptor Agonism: Activation of 5-HT4 receptors on enteric neurons stimulates the release of acetylcholine, a key neurotransmitter that promotes gut motility and peristalsis.[2] This action helps to increase the speed of transit of intestinal contents.

• 5-HT3 Receptor Antagonism: Blockade of 5-HT3 receptors is known to reduce visceral hypersensitivity and nausea. While potent 5-HT3 antagonism can slow colonic transit, the prokinetic effects of (S)-Renzapride's 5-HT4 agonism appear to be dominant, resulting in an overall acceleration of gastrointestinal transit.[3]

The following diagram illustrates the signaling pathway of (S)-Renzapride:

(S)-Renzapride Signaling Pathway

Quantitative Data Presentation

A pilot study investigating the efficacy of (S)-Renzapride in patients with constipation-predominant irritable bowel syndrome provides key quantitative data on its prokinetic effects. The study utilized radio-opaque markers to measure overall and segmental colonic transit times.

Treatment Group	Mean Overall Gastrointestinal Transit Time (days ± SD)	p-value (vs. Placebo)
Placebo	2.9 ± 1.6	-
(S)-Renzapride 2 mg o.d.	2.6 ± 1.4	Not Statistically Significant
(S)-Renzapride 2 mg b.d.	1.9 ± 1.6	0.024

o.d. = once daily, b.d. = twice daily, SD = Standard Deviation [Data sourced from a pilot study on the efficacy of renzapride][1]

Statistically significant acceleration in segmental colonic transit was also observed with (S)-Renzapride 2 mg b.d. compared to placebo in the caecum/ascending colon (p=0.019) and the descending colon (p=0.022).[1]

Experimental Protocols

The following protocols are based on established methodologies for using radio-opaque markers to assess gastrointestinal transit time and are adapted for the evaluation of a prokinetic agent like (S)-Renzapride.

Protocol 1: Single Capsule, Multiple X-ray Technique

This method provides detailed information on the movement of markers through the gastrointestinal tract over time.

Materials:

• Gelatin capsules containing a standardized number of radio-opaque markers (e.g., 24 Sitzmarks®).[6][7]

• Abdominal X-ray equipment.

• (S)-Renzapride or placebo capsules.

Procedure:

• Baseline: A baseline abdominal X-ray may be performed to ensure no residual markers from previous studies are present.

• Marker Ingestion: On Day 0, at a standardized time (e.g., 9:00 AM), the subject ingests a single capsule containing the radio-opaque markers with a glass of water.

• Drug Administration: The subject begins the assigned treatment regimen ((S)-Renzapride or placebo) as per the study design (e.g., once or twice daily).

• Abdominal X-rays: Serial abdominal X-rays are taken at predefined intervals (e.g., 24, 48, 72, and 120 hours) after marker ingestion.[6]

• Marker Counting: A trained radiologist or researcher counts the number of markers visible in different segments of the colon (ascending, transverse, descending, and rectosigmoid) on each X-ray.

• Data Analysis: The transit time is calculated based on the rate of disappearance of the markers from the colon.

Protocol 2: Multiple Capsule, Single X-ray Technique

This technique is often preferred for its reduced radiation exposure and patient convenience.[6]

Materials:

• Gelatin capsules containing a standardized number of radio-opaque markers (e.g., 10 markers per capsule).[8]

• Abdominal X-ray equipment.

• (S)-Renzapride or placebo capsules.

Procedure:

• Marker Ingestion: The subject ingests one capsule of radio-opaque markers at the same time each day for three consecutive days (Day 1, 2, and 3).[6]

• Drug Administration: The subject follows the prescribed treatment regimen ((S)-Renzapride or placebo) throughout the marker ingestion period and until the final X-ray.

• Abdominal X-ray: A single abdominal X-ray is taken on Day 4 or Day 7.[6][8]

• Marker Counting: The total number of markers remaining in the colon is counted.

• Data Analysis: The total colonic transit time is estimated by multiplying the number of retained markers by a correction factor (e.g., for a 3-day ingestion with a Day 4 X-ray, the number of markers is multiplied by 2.4, assuming 10 markers per capsule).

The following diagram outlines the experimental workflow:

Experimental Workflow Diagram

Conclusion

The use of radio-opaque markers is a well-established and reliable method for assessing gastrointestinal transit time.[6] When applied to the evaluation of prokinetic agents like (S)-Renzapride, this technique provides valuable quantitative data to support drug development and clinical research. The protocols outlined in these application notes offer a standardized approach for researchers to investigate the efficacy of (S)-Renzapride and other novel prokinetic therapies.

References

• 1. Colonic transit study by radio-opaque markers to investigate constipation: validation of a new protocol for a population with rapid gut transit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pros and Cons of Radiopaque Markers for GI Diagnosis - WSAVA 2001 - VIN [vin.com]
• 3. A radiopaque marker technique for measuring gastrointestinal transit in subjects with an ileostomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Total and segmental colonic transit time with radio-opaque markers in adolescents with functional constipation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gastroparesis - Wikipedia [en.wikipedia.org]
• 7. medifactia.com [medifactia.com]
• 8. genieur.eu [genieur.eu]

Application Notes and Protocols: Electrophysiological Studies of (S)-Renzapride on Isolated Gut Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a substituted benzamide (B126) with a dual mechanism of action, acting as a potent 5-HT4 receptor agonist and a 5-HT3 receptor antagonist.[1][2][3] Its prokinetic properties, which stimulate gastrointestinal motility, are primarily attributed to its agonist activity at 5-HT4 receptors within the enteric nervous system (ENS).[1][4] These application notes provide detailed protocols for studying the electrophysiological effects of (S)-Renzapride on isolated gut tissue, a critical step in understanding its mechanism of action and therapeutic potential for conditions such as constipation-predominant irritable bowel syndrome (C-IBS).[5][6] The following sections detail the effects of (S)-Renzapride on synaptic transmission in the myenteric plexus and provide protocols for both intracellular electrophysiological recordings and isolated organ bath studies.

Data Presentation: Quantitative Effects of (S)-Renzapride on Synaptic Transmission

The following table summarizes the key quantitative findings from electrophysiological studies of (S)-Renzapride on isolated guinea pig ileum myenteric plexus preparations.

Parameter	Control	(S)-Renzapride (0.1 µM)	Reference
fEPSP Amplitude Decline (Time Constant)	0.6 ± 0.1 s	No significant change	[7][8]
fEPSP Amplitude Recovery (Time Constant)	7 ± 2 s	1.6 ± 0.2 s	[7][8]
Acetylcholine (B1216132) Release Probability	Baseline	Twofold increase	[7][8]

fEPSP: fast Excitatory Postsynaptic Potential

Experimental Protocols

Two primary experimental paradigms are presented for assessing the effects of (S)-Renzapride on isolated gut tissue: intracellular electrophysiology to investigate synaptic mechanisms and organ bath studies to evaluate effects on tissue contractility.

Protocol 1: Intracellular Electrophysiological Recording from Myenteric Neurons

This protocol details the methodology for recording fast excitatory postsynaptic potentials (fEPSPs) from myenteric neurons in a longitudinal muscle-myenteric plexus (LMMP) preparation of the guinea pig ileum.

1. Tissue Preparation (LMMP Dissection)

• Humanely euthanize a guinea pig (250-350 g) in accordance with institutional animal care and use committee guidelines.

• Excise a segment of the distal ileum and place it in a dissection dish containing chilled, oxygenated (95% O2 / 5% CO2) Krebs solution.

• Open the ileal segment along the mesenteric border.

• Gently peel away the mucosal and submucosal layers to isolate the longitudinal muscle with the attached myenteric plexus (LMMP).

• Pin the resulting LMMP preparation, serosal side up, in a small-volume recording chamber continuously perfused with oxygenated Krebs solution at 37°C.

2. Solutions and Reagents

• Krebs Solution (in mM): NaCl 117, KCl 4.7, CaCl2 2.5, MgCl2 1.2, NaH2PO4 1.2, NaHCO3 25, Glucose 11.

3. Electrophysiological Recording

• Use sharp intracellular microelectrodes (80-120 MΩ) filled with 2 M KCl to impale myenteric neurons.

• Identify S-type neurons based on their characteristic electrophysiological properties (e.g., a prominent after-hyperpolarization following a single action potential).

• Record membrane potential using a high-impedance amplifier and digitize the data for analysis.

4. Stimulation Protocol

• Place a bipolar stimulating electrode on an interganglionic fiber tract connected to the ganglion containing the impaled neuron.

• Deliver supramaximal electrical stimuli (e.g., 0.5 ms (B15284909) duration) to evoke fEPSPs.

• To study synaptic rundown, apply a train of stimuli (e.g., 10 Hz for 2 seconds).[7][8]

5. Drug Application

• After obtaining stable baseline recordings of fEPSPs, add (S)-Renzapride to the perfusing Krebs solution at the desired concentration (e.g., 0.1 µM).[7][8]

• Allow the drug to perfuse for a sufficient time to reach equilibrium before re-evaluating the fEPSP characteristics.

6. Data Analysis

• Measure the amplitude and time constant of decay of single fEPSPs.

• During and after stimulus trains, measure the rundown of fEPSP amplitude and the time constant of recovery to baseline amplitude.

• Compare the data obtained before and after the application of (S)-Renzapride using appropriate statistical tests.

Caption: Experimental workflow for intracellular electrophysiology.

Protocol 2: Isolated Gut Tissue Motility Study (Organ Bath)

This protocol describes the methodology for assessing the effect of (S)-Renzapride on the contractility of an isolated segment of guinea pig ileum using an organ bath.

1. Tissue Preparation

• Humanely euthanize a guinea pig as described in Protocol 1.

• Excise a segment of the distal ileum and place it in a dish containing chilled, oxygenated Krebs solution.

• Carefully remove the contents of the ileal segment by gentle flushing with Krebs solution.

• Cut the segment into 2-3 cm lengths.

2. Organ Bath Setup

• Mount the ileal segment in a heated (37°C) organ bath containing oxygenated (95% O2 / 5% CO2) Krebs solution.

• Attach one end of the tissue to a fixed hook at the bottom of the chamber and the other end to an isometric force transducer.

• Apply a resting tension of 1 g and allow the tissue to equilibrate for at least 30-60 minutes, with regular washes every 15 minutes.

3. Experimental Procedure

• Record spontaneous longitudinal muscle contractions.

• After a stable baseline is achieved, add (S)-Renzapride to the organ bath in a cumulative or non-cumulative manner to establish a concentration-response relationship.

• To investigate the involvement of specific receptors, pre-incubate the tissue with a 5-HT4 antagonist before adding (S)-Renzapride.

4. Data Analysis

• Measure the amplitude and frequency of spontaneous contractions.

• Quantify the contractile response to (S)-Renzapride, typically as a change in tension or area under the curve.

• Construct concentration-response curves and calculate parameters such as EC50.

Signaling Pathway

(S)-Renzapride enhances cholinergic neurotransmission in the myenteric plexus through the activation of 5-HT4 receptors on presynaptic nerve terminals. The signaling cascade is initiated by the binding of (S)-Renzapride to the Gs-protein coupled 5-HT4 receptor. This leads to the activation of adenylyl cyclase, which in turn increases intracellular levels of cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates downstream targets involved in neurotransmitter release, ultimately leading to an increased probability of acetylcholine (ACh) release.[7][8]

References

• 1. Guinea Pig Ileum [sheffbp.co.uk]
• 2. Quantitative analysis of enteric neurons containing choline acetyltransferase and nitric oxide synthase immunoreactivities in the submucosal and myenteric plexuses of the porcine colon - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intracellular recording from the myenteric plexus of the guinea-pig ileum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glial cells in the guinea pig myenteric plexus are dye coupled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Guinea Pig Ileum [sheffbp.co.uk]
• 6. Does the guinea-pig ileum obey the ‘law of the intestine’? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intracellular recording from myenteric neurons of the guinea-pig ileum that respond to stretch - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing (S)-Renzapride's Effect on Intestinal Motility In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a potent gastrointestinal prokinetic agent characterized by its dual mechanism of action as a full agonist of the serotonin (B10506) 5-HT4 receptor and an antagonist of the 5-HT3 receptor.[1][2] This unique pharmacological profile suggests its therapeutic potential in treating motility disorders such as constipation-predominant irritable bowel syndrome (IBS-C).[3][4] The agonism at 5-HT4 receptors is known to facilitate acetylcholine (B1216132) release from myenteric neurons, thereby enhancing intestinal contractility and transit.[5] Conversely, the antagonism of 5-HT3 receptors can modulate visceral sensitivity and further influence motility.

These application notes provide detailed protocols for three key in vitro models to assess the effects of (S)-Renzapride on intestinal motility: the organ bath technique for measuring smooth muscle contractility, the Ussing chamber for evaluating epithelial transport and secretion, and cell-based assays for investigating cellular mechanisms and permeability.

Organ Bath Technique for Assessing Intestinal Contractility

The organ bath technique is a classical pharmacological method used to measure the contractility of isolated smooth muscle strips, providing valuable insights into the direct effects of compounds on intestinal muscle function.[6]

Data Presentation

Compound	Preparation	Parameter	Value	Reference
Renzapride (B52152) (racemate)	Rat isolated oesophagus	EC50 (5-HT-like agonism)	11 µmol/L	[2]
(+)-Renzapride	Rat isolated oesophagus	EC50 (5-HT-like agonism)	16 µmol/L	[2]
(-)-Renzapride	Rat isolated oesophagus	EC50 (5-HT-like agonism)	4.8 µmol/L	[2]
Renzapride	Guinea pig ileum	Rank order of potency (peristaltic reflex stimulation)	Renzapride > Cisapride	[1]

Experimental Protocol

Objective: To determine the concentration-response relationship of (S)-Renzapride on the contractility of isolated intestinal smooth muscle.

Materials:

• Freshly isolated segment of guinea pig ileum or rat colon

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• Carbogen gas (95% O2, 5% CO2)

• (S)-Renzapride stock solution

• Organ bath system with isometric force transducers

• Data acquisition system

Procedure:

• Tissue Preparation:

  • Humanely euthanize the animal according to approved institutional protocols.

  • Immediately excise a segment of the distal ileum or colon and place it in ice-cold, carbogen-aerated Krebs-Henseleit solution.

  • Gently flush the lumen to remove any contents.

  • Dissect longitudinal or circular smooth muscle strips (approximately 1-2 cm in length and 2-3 mm in width).

• Mounting the Tissue:

  • Suspend the muscle strips in individual organ baths (10-25 mL) containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen.

  • Attach one end of the strip to a fixed hook and the other end to an isometric force transducer.

  • Apply an initial tension of approximately 1 gram and allow the tissue to equilibrate for at least 60 minutes, with solution changes every 15-20 minutes.

• Experimental Procedure:

  • After equilibration, record the baseline contractile activity.

  • To assess the prokinetic effect (5-HT4 agonism), pre-contract the tissue with a sub-maximal concentration of a contractile agent like carbachol (B1668302) or potassium chloride, if spontaneous activity is low.

  • Add (S)-Renzapride in a cumulative, concentration-dependent manner (e.g., 1 nM to 10 µM) to the organ bath.

  • Allow the tissue to respond to each concentration until a stable plateau is reached before adding the next concentration.

  • To assess the 5-HT3 antagonistic effect, generate a concentration-response curve for a 5-HT3 agonist (e.g., 2-methyl-5-HT) in the absence and presence of a fixed concentration of (S)-Renzapride.

• Data Analysis:

  • Measure the change in tension (contraction or relaxation) from the baseline for each concentration of (S)-Renzapride.

  • Express the responses as a percentage of the maximum response to a standard agonist (e.g., acetylcholine).

  • Plot the concentration-response curve and calculate the EC50 (concentration producing 50% of the maximal response) or pEC50 (-log EC50) for agonistic effects.

  • For antagonistic effects, calculate the pA2 value to quantify the potency of antagonism.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement of 5-HT3 and 5-HT4 receptors in colonic motor patterns in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-HT4 receptor activation facilitates recovery from synaptic rundown and increases transmitter release from single varicosities of myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of ion transport by 5-hydroxytryptamine in rat colon - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (S)-Renzapride Metabolites Using Liver Microsomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Renzapride is a benzamide (B126) derivative with prokinetic and antiemetic properties, acting as a full 5-HT4 agonist and a partial 5-HT3 antagonist.[1] Understanding the metabolic fate of new chemical entities is a critical aspect of drug development, providing insights into their pharmacokinetic profile, potential for drug-drug interactions, and safety. In vitro models, such as human liver microsomes (HLM), are widely used to investigate the metabolic pathways of drug candidates.[2][3] HLMs are a subcellular fraction of the liver that is enriched in drug-metabolizing enzymes, particularly cytochrome P450 (CYP) and UDP-glucuronosyltransferase (UGT) enzymes.[4][5][6]

Studies have shown that the metabolism of renzapride (B52152) by liver microsomes is limited.[2][7] The primary metabolite identified is (S)-Renzapride N-oxide.[7][8] This document provides detailed application notes and protocols for the in vitro study of (S)-Renzapride metabolism using liver microsomes, including metabolite identification, determination of kinetic parameters, and assessment of CYP450 inhibition potential.

Metabolite Identification of (S)-Renzapride in Human Liver Microsomes

This protocol outlines the procedure for identifying the potential metabolites of (S)-Renzapride formed in human liver microsomes.

Experimental Protocol

• Prepare Reagents:

  • (S)-Renzapride stock solution (10 mM in DMSO).

  • Pooled human liver microsomes (20 mg/mL).

  • 100 mM Phosphate (B84403) buffer (pH 7.4).

  • NADPH regenerating system (e.g., 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM magnesium chloride).

  • Acetonitrile (B52724) (ACN) for reaction termination.

  • Internal standard (IS) solution (e.g., a structurally similar compound not expected to be formed as a metabolite) in ACN.

• Incubation:

  • In a microcentrifuge tube, combine phosphate buffer, (S)-Renzapride stock solution (final concentration 10 µM), and human liver microsomes (final concentration 0.5 mg/mL).[7][8]

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate for 60 minutes at 37°C with gentle shaking.[7][8]

  • Prepare a negative control incubation without the NADPH regenerating system.

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing the internal standard.

  • Vortex the sample vigorously to precipitate the microsomal proteins.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the proteins.

  • Transfer the supernatant to a clean tube for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• Instrumentation: A high-resolution UPLC-MS/MS system is recommended for accurate mass measurement and structural elucidation of metabolites.

• Chromatographic Conditions (Example):

  • Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.[1][9]

  • Mobile Phase A: 0.1% formic acid in water.[9]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[9]

  • Gradient: A linear gradient from 5% to 95% B over a suitable time to achieve separation.

  • Flow Rate: 0.4 mL/min.[10]

  • Column Temperature: 40°C.[1][10]

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) Positive.[10]

  • Scan Mode: Full scan for metabolite discovery and Multiple Reaction Monitoring (MRM) for targeted analysis.

  • MRM Transitions: Specific transitions for (S)-Renzapride and its potential metabolites should be optimized.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV) (Starting Point)
(S)-Renzapride	324.1	To be determined	To be optimized
(S)-Renzapride N-oxide	340.1	To be determined	To be optimized
Hydroxylated (S)-Renzapride	340.1	To be determined	To be optimized
O-demethylated (S)-Renzapride	310.1	To be determined	To be optimized
(S)-Renzapride Glucuronide	500.2	To be determined	To be optimized
Note: The exact m/z values and collision energies need to be empirically determined.

Data Analysis

• Analyze the full scan data for potential metabolites by searching for predicted mass shifts from the parent compound (e.g., +16 Da for oxidation/hydroxylation, -14 Da for O-demethylation, +176 Da for glucuronidation).[5][11]

• Confirm the structure of potential metabolites using tandem mass spectrometry (MS/MS) to analyze fragmentation patterns.

Determination of Kinetic Parameters (Km and Vmax)

This protocol describes the determination of the Michaelis-Menten constants (Km and Vmax) for the formation of (S)-Renzapride metabolites.

Experimental Protocol

• Incubation:

  • Prepare a series of incubations as described in section 1.1, but vary the concentration of (S)-Renzapride (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µM).

  • Ensure that the substrate depletion is less than 20% to maintain initial rate conditions. This may require adjusting the incubation time or microsomal protein concentration.

  • Collect samples at multiple time points (e.g., 0, 5, 10, 20, 30, 60 minutes) to ensure linearity of metabolite formation.

• Sample Analysis:

  • Quantify the formation of the metabolite(s) using a validated UPLC-MS/MS method with a standard curve of the authentic metabolite standard, if available. If a standard is not available, relative quantification can be performed.

Data Analysis

• Calculate the initial velocity (V) of metabolite formation at each substrate concentration. This is determined from the slope of the linear portion of the metabolite concentration versus time plot.

• Plot V versus the substrate concentration ([S]) .

• Determine Km and Vmax by fitting the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism).[12][13]

  • Michaelis-Menten Equation: V = (Vmax * [S]) / (Km + [S])

• Alternatively, use a linearized plot such as the Lineweaver-Burk plot (1/V vs. 1/[S]) to estimate Km and Vmax.[12][14]

• Calculate Intrinsic Clearance (CLint):

  • CLint = Vmax / Km[3][15]

Parameter	Description	Unit
Km	Michaelis constant; substrate concentration at half Vmax.	µM
Vmax	Maximum velocity of the reaction.	pmol/min/mg protein
CLint	Intrinsic clearance.	µL/min/mg protein

Cytochrome P450 (CYP) Inhibition Assay

This protocol is designed to assess the potential of (S)-Renzapride to inhibit major CYP isoforms.

Experimental Protocol

• Prepare Reagents:

  • (S)-Renzapride stock solution.

  • Pooled human liver microsomes.

  • Specific probe substrates for each CYP isoform (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6, Amodiaquine for CYP2C8, Diclofenac for CYP2C9, S-Mephenytoin for CYP2C19, Dextromethorphan for CYP2D6, Midazolam for CYP3A4).

  • NADPH regenerating system.

  • Positive control inhibitors for each CYP isoform.

• Incubation:

  • Perform incubations with a range of (S)-Renzapride concentrations.

  • Pre-incubate (S)-Renzapride with liver microsomes and the NADPH regenerating system for a defined period (e.g., 15-30 minutes) to assess time-dependent inhibition.

  • Initiate the reaction by adding the specific CYP probe substrate.

  • Incubate for a short period to ensure linear metabolite formation.

  • Terminate the reaction and process the samples as described in section 1.1.

• Sample Analysis:

  • Quantify the formation of the specific metabolite of the probe substrate using a validated UPLC-MS/MS method.

Data Analysis

• Calculate the percent inhibition of each CYP isoform at each concentration of (S)-Renzapride compared to the vehicle control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the (S)-Renzapride concentration and fitting the data to a sigmoidal dose-response curve.

CYP Isoform	Probe Substrate	Metabolite Measured
CYP1A2	Phenacetin	Acetaminophen
CYP2B6	Bupropion	Hydroxybupropion
CYP2C8	Amodiaquine	N-desethylamodiaquine
CYP2C9	Diclofenac	4'-hydroxydiclofenac
CYP2C19	S-Mephenytoin	4'-hydroxy-S-mephenytoin
CYP2D6	Dextromethorphan	Dextrorphan
CYP3A4	Midazolam	1'-hydroxymidazolam

Visualizations

Caption: Experimental workflow for (S)-Renzapride metabolite identification.

Caption: Putative metabolic pathway of (S)-Renzapride.

References

• 1. Development of a UPLC-MS/MS method for the determination of lacosamide and its metabolite and its application to drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Glucuronidation of nonsteroidal anti-inflammatory drugs: identifying the enzymes responsible in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phase I vs. Phase II Metabolism | 100% Best Explanation [usmlestrike.com]
• 6. drughunter.com [drughunter.com]
• 7. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolite Identification Data in Drug Discovery, Part 1: Data Generation and Trend Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How to Determine Km and Vmax from Lab Data [synapse.patsnap.com]
• 13. graphpad.com [graphpad.com]
• 14. google.com [google.com]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming (S)-Renzapride solubility issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with (S)-Renzapride in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of (S)-Renzapride?

Q2: Why am I observing precipitation when I dilute my (S)-Renzapride stock solution in an aqueous buffer?

This is a common issue encountered with poorly soluble compounds. When a concentrated stock of (S)-Renzapride in an organic solvent (like DMSO) is diluted into an aqueous buffer, the solvent environment changes polarity. This can cause the compound to crash out of the solution, leading to precipitation.

Q3: Are there any general strategies to improve the solubility of poorly water-soluble drugs like (S)-Renzapride?

Yes, several techniques can be employed to enhance the solubility of hydrophobic drugs. These can be broadly categorized into physical and chemical modifications.[5] Common methods include pH adjustment, the use of co-solvents, complexation with cyclodextrins, and the formation of solid dispersions.[2][6][7]

Troubleshooting Guide

Issue 1: (S)-Renzapride Precipitates Upon Dilution in Aqueous Media

Root Cause: The aqueous buffer is a poor solvent for (S)-Renzapride, leading to precipitation when the concentration of the organic solvent from the stock solution is reduced.

Solutions:

Strategy	Description	Advantages	Disadvantages
pH Adjustment	Modify the pH of the aqueous buffer. As a substituted benzamide (B126), the solubility of (S)-Renzapride may be pH-dependent.	Simple and cost-effective.	May not be suitable for all experimental conditions; risk of chemical degradation at extreme pH values.
Co-solvency	Add a water-miscible organic solvent to the aqueous buffer to increase the overall solubility of the compound.	Can significantly increase solubility.	The co-solvent may affect the biological system being studied.
Use of Surfactants	Incorporate a non-ionic surfactant (e.g., Tween-80, Pluronic F68) at a concentration above its critical micelle concentration (CMC).	Can form micelles that encapsulate the drug, increasing its apparent solubility.	Surfactants can have biological effects of their own.
Complexation	Utilize cyclodextrins (e.g., β-cyclodextrin, HP-β-CD, SBE-β-CD) to form inclusion complexes with (S)-Renzapride.	Can significantly enhance solubility and stability.	Can be more expensive; the complex may have different pharmacological properties.

Issue 2: Inconsistent Results in Biological Assays Due to Poor Solubility

Root Cause: Poor solubility can lead to non-homogenous solutions, resulting in variable dosing and inconsistent experimental outcomes.

Solutions:

Strategy	Description	Advantages	Disadvantages
Micronization/Nanonization	Reduce the particle size of solid (S)-Renzapride to increase the surface area for dissolution.	Increases dissolution rate.	Does not increase equilibrium solubility; requires specialized equipment.
Solid Dispersion	Disperse (S)-Renzapride in a hydrophilic carrier matrix at the molecular level.	Can significantly improve dissolution rate and bioavailability.	Requires formulation development.
Use of a Standardized Solubilization Protocol	Develop and consistently apply a specific protocol for preparing (S)-Renzapride solutions for your experiments.	Improves reproducibility.	May require significant upfront optimization.

Experimental Protocols

Protocol 1: Preparation of (S)-Renzapride Solution using a Co-solvent System for In Vivo Studies

This protocol is adapted from a formulation used for Renzapride.[4]

Materials:

• (S)-Renzapride powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Weigh the required amount of (S)-Renzapride powder.

• Dissolve the (S)-Renzapride in DMSO to create a concentrated stock solution.

• In a separate container, prepare the vehicle by mixing PEG300, Tween-80, and saline in the desired ratio (e.g., 40% PEG300, 5% Tween-80, 45% saline).

• Slowly add the (S)-Renzapride stock solution to the vehicle with continuous vortexing to achieve the final desired concentration (e.g., to a final DMSO concentration of 10%).

• Visually inspect the solution for any signs of precipitation. If the solution is not clear, sonication may be required.

Protocol 2: Preparation of (S)-Renzapride Solution using Cyclodextrin Complexation

This protocol is based on a formulation used for Renzapride.[4]

Materials:

• (S)-Renzapride powder

• Dimethyl sulfoxide (DMSO)

• Sulfobutyl ether beta-cyclodextrin (B164692) (SBE-β-CD)

• Saline (0.9% NaCl)

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• Weigh the required amount of (S)-Renzapride powder.

• Dissolve the (S)-Renzapride in DMSO to create a concentrated stock solution.

• Slowly add the (S)-Renzapride stock solution to the SBE-β-CD solution with continuous vortexing to achieve the final desired concentration (e.g., to a final DMSO concentration of 10%).

• The resulting solution may be a suspension. Use sonication to aid in the dispersion and complexation.

Visual Guides

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Benzamide - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 7. Benzamide | C7H7NO | CID 2331 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing off-target effects of (S)-Renzapride in preclinical models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (S)-Renzapride in preclinical models. Our goal is to help you minimize off-target effects and ensure the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (S)-Renzapride?

(S)-Renzapride is a dual-action compound that functions as a full agonist at the serotonin (B10506) 5-HT4 receptor and an antagonist at the 5-HT3 receptor.[1][2][3] Its prokinetic effects on gastrointestinal motility are primarily mediated through 5-HT4 receptor agonism, which facilitates the release of acetylcholine (B1216132) and promotes peristalsis.[4] The 5-HT3 receptor antagonism contributes to its anti-emetic properties.[4]

Q2: What are the known off-target receptors for (S)-Renzapride?

(S)-Renzapride also exhibits antagonist activity at the 5-HT2B receptor and has some affinity for the 5-HT2A and 5-HT2C receptors.[3][5][6] Unintended interactions with these receptors can lead to off-target effects.

Q3: How can I minimize off-target effects in my preclinical studies?

Minimizing off-target effects is crucial for obtaining reliable data. Key strategies include:

• Dose-Response Studies: Conduct thorough dose-response experiments to identify the lowest effective dose that elicits the desired on-target effect (5-HT4 agonism) with minimal engagement of off-target receptors.

• Selective Antagonists: In in-vitro or ex-vivo experiments, use selective antagonists for 5-HT2A, 5-HT2B, and 5-HT2C receptors to block their activity and isolate the effects of 5-HT4 and 5-HT3 receptor modulation.

• Appropriate Model Selection: Choose preclinical models that are most relevant to the desired therapeutic effect. For gastrointestinal motility, isolated organ bath preparations and in vivo intestinal transit models are commonly used.[7] For anti-emetic properties, chemotherapy-induced emesis models in ferrets or dogs can be employed.[7]

• Control Experiments: Always include appropriate vehicle controls and consider using a compound with a similar on-target profile but different off-target activities for comparison.

Q4: What are the expected outcomes of (S)-Renzapride administration in a preclinical model of gastroparesis?

In preclinical models of delayed gastric emptying, (S)-Renzapride is expected to accelerate gastric emptying and improve gastrointestinal transit.[8] This is primarily due to its 5-HT4 receptor agonist activity.

Troubleshooting Guides

Issue 1: Inconsistent results in in-vitro functional assays (e.g., cAMP assay for 5-HT4 agonism).

• Question: My dose-response curve for (S)-Renzapride in a cAMP assay is not reproducible. What could be the cause?

• Answer: Inconsistent results in cell-based assays can stem from several factors:

  • Cell Health and Passage Number: Ensure you are using cells that are healthy and within a consistent, low passage number range. High passage numbers can lead to phenotypic drift and altered receptor expression.

  • Ligand Stability: Verify the stability and purity of your (S)-Renzapride stock solution. Prepare fresh dilutions for each experiment.

  • Assay Conditions: Optimize incubation times and cell density. For cAMP assays, ensure the use of a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[9]

  • Constitutive Receptor Activity: Some cell lines may exhibit high basal receptor activity. Consider using an inverse agonist to reduce this background signal.[10]

Issue 2: Unexpected or adverse effects in animal models.

• Question: I am observing unexpected behavioral changes or adverse effects in my animal model after administering (S)-Renzapride. What should I do?

• Answer: Unexpected in-vivo effects could be due to off-target activity or dose-related issues.

  • Review the Dose: Re-evaluate the dose being administered. It may be too high, leading to engagement of off-target 5-HT2 receptors. Conduct a dose-escalation study to find a better-tolerated dose.

  • Consider the Route of Administration: The route of administration can influence the pharmacokinetic and pharmacodynamic profile. Ensure it is appropriate for the model and study objectives.

  • Assess for 5-HT3 Antagonism-Related Effects: While beneficial for emesis, potent 5-HT3 antagonism can sometimes lead to constipation. Monitor for changes in stool frequency and consistency.

  • Rule out Formulation Issues: Ensure the vehicle used to dissolve (S)-Renzapride is well-tolerated and does not cause any confounding effects.

Issue 3: Difficulty in demonstrating prokinetic effects in ex-vivo gut preparations.

• Question: I am not observing a consistent prokinetic effect of (S)-Renzapride in an isolated organ bath experiment. Why might this be?

• Answer: A lack of response in ex-vivo preparations can be due to tissue viability or experimental setup.

  • Tissue Viability: Ensure the isolated gut tissue is fresh and handled carefully to maintain its physiological responsiveness. The time from tissue isolation to the start of the experiment is critical.

  • Proper Oxygenation and Temperature: Maintain the organ bath at a physiological temperature (typically 37°C) and ensure continuous oxygenation of the buffer.

  • Receptor Desensitization: Prolonged exposure to high concentrations of agonists can lead to receptor desensitization. Ensure adequate washout periods between drug applications.

  • Tachyphylaxis: Repeated application of the agonist may lead to a diminished response.

Quantitative Data

Table 1: (S)-Renzapride Receptor Binding Affinities (Ki)

Receptor Subtype	Species	Ki (nM)	On-Target/Off-Target
5-HT4	Guinea-pig	477	On-Target
5-HT4	Human (cloned)	115[11]	On-Target
5-HT3	Human	17[1]	On-Target
5-HT2B	Human	324 - 760	Off-Target
5-HT2A	Human	Micromolar Affinity	Off-Target
5-HT2C	Human	Micromolar Affinity	Off-Target

Note: Lower Ki values indicate higher binding affinity.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for 5-HT3 Receptor

This protocol is adapted from standard radioligand binding assay procedures.[12][13]

Objective: To determine the binding affinity (Ki) of (S)-Renzapride for the 5-HT3 receptor.

Materials:

• Membrane preparations from cells expressing human 5-HT3 receptors.

• Radioligand: [3H]-GR65630 or other suitable 5-HT3 antagonist radioligand.

• (S)-Renzapride stock solution.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (e.g., GF/B filters).

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Plate Preparation: Pre-soak the filter plates with a blocking agent like 0.5% polyethyleneimine to reduce non-specific binding.

• Reaction Mixture: In each well of the 96-well plate, add:

  • 50 µL of assay buffer.

  • 50 µL of membrane preparation.

  • 50 µL of [3H]-GR65630 at a concentration at or below its Kd.

  • 50 µL of either:

    • Assay buffer (for total binding).

    • A high concentration of a non-labeled 5-HT3 antagonist (e.g., 10 µM ondansetron) for non-specific binding.

    • Varying concentrations of (S)-Renzapride for competition binding.

• Incubation: Incubate the plates at room temperature for 60 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of the wells through the filter plate using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold wash buffer.

• Drying: Dry the filter plate at 50°C for 30 minutes.

• Scintillation Counting: Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value for (S)-Renzapride from the competition binding curve and then calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay for 5-HT4 Receptor Agonism

This protocol is based on standard cAMP assay methodologies.[9][14][15][16]

Objective: To determine the potency (EC50) of (S)-Renzapride as a 5-HT4 receptor agonist.

Materials:

• Cells stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).

• Cell culture medium.

• Stimulation Buffer: HBSS or similar buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX).

• (S)-Renzapride stock solution.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 384-well white opaque microplates.

Procedure:

• Cell Seeding: Seed the 5-HT4 receptor-expressing cells into a 384-well plate at an optimized density and allow them to attach overnight.

• Cell Stimulation:

  • Remove the cell culture medium.

  • Add stimulation buffer to each well.

  • Add varying concentrations of (S)-Renzapride to the wells. Include a vehicle control.

• Incubation: Incubate the plate at 37°C for a predetermined optimal time (e.g., 30 minutes).

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis: Plot the cAMP concentration against the log concentration of (S)-Renzapride. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizations

Caption: (S)-Renzapride activation of the 5-HT4 receptor signaling pathway.

Caption: Workflow for characterizing on-target and off-target effects.

Caption: A logical approach to troubleshooting experimental issues.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Renzapride - Wikipedia [en.wikipedia.org]
• 4. Chemotherapy-Induced Nausea and Vomiting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archivesofmedicalscience.com [archivesofmedicalscience.com]
• 6. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Chemotherapy-induced nausea and vomiting: from experimentation to experience] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gain in accuracy by optimizing your Gαs coupled GPCR assays. | Revvity [revvity.com]
• 10. benchchem.com [benchchem.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Receptor-Ligand Binding Assays [labome.com]
• 14. 5-HT4 receptor activation induces relaxation and associated cAMP generation in rat esophagus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. resources.revvity.com [resources.revvity.com]
• 16. 5-HT induces cAMP production in crypt colonocytes at a 5-HT4 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting bell-shaped dose-response curves with (S)-Renzapride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for interpreting bell-shaped dose-response curves observed in experiments with (S)-Renzapride.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Renzapride and what is its primary mechanism of action?

(S)-Renzapride is the (S)-enantiomer of Renzapride, a substituted benzamide. Its primary mechanism of action is as a full agonist at the serotonin (B10506) 5-HT4 receptor.[1][2][3] Additionally, it acts as a partial antagonist at the 5-HT3 receptor and a 5-HT2B receptor antagonist.[1][2] It also exhibits some affinity for 5-HT2A and 5-HT2C receptors.[1][2]

Q2: What is a bell-shaped or biphasic dose-response curve?

A bell-shaped dose-response curve is a non-linear relationship where the biological response to a drug increases with the dose up to a certain point, after which higher doses lead to a decrease in response.[4][5] This contrasts with a typical sigmoidal dose-response curve where the response plateaus at higher concentrations.

Q3: Why might I observe a bell-shaped dose-response curve with (S)-Renzapride?

Observing a bell-shaped dose-response curve with (S)-Renzapride is plausible due to its complex pharmacology. Potential causes include:

• Receptor Desensitization: At high concentrations, prolonged or intense activation of the 5-HT4 receptor can lead to receptor desensitization, a process where the receptor becomes less responsive to the agonist, resulting in a diminished downstream signal.

• Off-Target Effects: (S)-Renzapride binds to multiple serotonin receptor subtypes (5-HT3, 5-HT2A, 5-HT2B, 5-HT2C) with varying affinities.[1] At higher concentrations, engagement of these other receptors could trigger opposing signaling pathways that counteract the primary response mediated by the 5-HT4 receptor.

• Ligand-Biased Signaling: The compound might activate different downstream signaling pathways at different concentrations, with some pathways becoming more prominent at higher doses and potentially leading to an inhibitory effect on the measured outcome.[6]

• Cellular Toxicity: At very high concentrations, the compound may induce cytotoxicity, leading to a decrease in the measured response that is not related to its specific receptor-mediated effects.

Troubleshooting Guide: Interpreting Bell-Shaped Dose-Response Curves

If you encounter a bell-shaped dose-response curve in your experiments with (S)-Renzapride, consider the following troubleshooting steps:

Issue	Possible Cause	Recommended Action
Decreased response at high (S)-Renzapride concentrations.	1. 5-HT4 Receptor Desensitization: Continuous, high-level stimulation can lead to receptor phosphorylation and internalization, reducing the number of functional receptors on the cell surface.	- Time-course experiment: Measure the response at various time points after agonist addition to assess the kinetics of the response and potential desensitization. - Lower agonist concentrations: Focus on a narrower concentration range around the EC50 to fully characterize the agonistic phase of the curve.
2. Antagonism at 5-HT3 Receptors: At higher concentrations, the 5-HT3 antagonist activity of (S)-Renzapride might become more pronounced, potentially interfering with the overall cellular response, especially in systems with tonic serotonergic activity.	- Use selective antagonists: Co-incubate with a selective 5-HT4 antagonist (e.g., GR 113808) to confirm the on-target effect and a selective 5-HT3 agonist to probe for functional antagonism.
3. Engagement of 5-HT2 Receptors: Activation of 5-HT2A or 5-HT2C receptors could initiate signaling cascades (e.g., Gq-mediated calcium release) that might counteract the Gs-coupled cAMP production from 5-HT4 activation.	- Receptor expression analysis: Confirm the expression levels of 5-HT2A, 5-HT2B, and 5-HT2C receptors in your experimental system. - Selective antagonists for 5-HT2 subtypes: Use appropriate antagonists to block these receptors and observe if the bell-shape is attenuated.
High variability in the descending part of the curve.	Cellular Health: High concentrations of the compound may be causing stress or toxicity to the cells, leading to inconsistent and unreliable measurements.	- Cell viability assay: Perform a cytotoxicity assay (e.g., MTT or LDH) in parallel with your functional assay, using the same concentrations of (S)-Renzapride. - Microscopic examination: Visually inspect the cells at high concentrations for any morphological changes indicative of stress or death.
Unexpected curve shape in a specific assay.	Assay-specific artifacts: The observed effect could be an artifact of the particular detection method or reagents used at high compound concentrations.	- Orthogonal assay: Validate your findings using a different assay that measures a distinct point in the signaling cascade (e.g., if you see a bell-shape in a reporter gene assay, try a direct measurement of cAMP).

Quantitative Data for (S)-Renzapride

The following table summarizes the reported binding affinities and functional potencies of (S)-Renzapride and its racemate.

Parameter	(S)-Renzapride	(±)-Renzapride	Receptor/Tissue	Reference
Ki (nM)	115	477	Guinea-pig 5-HT4	[1][7]
Ki (nM)	Not specified	17	Human 5-HT3	[1]
Ki (nM)	Not specified	481	5-HT2B	[1]
Ki (nM)	Not specified	>10,000	Human 5-HT2A	[1]
Ki (nM)	Not specified	>10,000	Human 5-HT2C	[1]
EC50 (µM)	4.8	11	Rat isolated oesophagus (functional agonism)	[1]

Experimental Protocols

Protocol 1: 5-HT4 Receptor-Mediated cAMP Accumulation Assay

This protocol is designed to measure the agonistic activity of (S)-Renzapride at the 5-HT4 receptor by quantifying the intracellular accumulation of cyclic adenosine (B11128) monophosphate (cAMP).

Materials:

• HEK293 cells stably expressing the human 5-HT4 receptor.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• (S)-Renzapride stock solution in DMSO.

• Serotonin (5-HT) as a positive control.

• A selective 5-HT4 antagonist (e.g., GR 113808) for validation.

• A phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• A commercial cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

Procedure:

• Cell Plating: Seed the HEK293-h5-HT4 cells in a 96- or 384-well plate at a density optimized for your assay system and incubate overnight.

• Compound Preparation: Prepare serial dilutions of (S)-Renzapride and controls (5-HT, GR 113808) in assay buffer.

• Assay Initiation:

  • Wash the cells with assay buffer.

  • Add the PDE inhibitor (e.g., 500 µM IBMX) to all wells and incubate for 30 minutes at 37°C.

  • For antagonist validation, pre-incubate with GR 113808 for 15-30 minutes before adding the agonist.

  • Add the diluted (S)-Renzapride or 5-HT to the respective wells.

• Incubation: Incubate the plate for 30-60 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of your chosen cAMP assay kit.

• Data Analysis: Plot the cAMP concentration against the log of the (S)-Renzapride concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax. For a bell-shaped curve, a suitable non-linear regression model should be used.

Protocol 2: 5-HT3 Receptor-Mediated Calcium Flux Assay

This protocol assesses the antagonist activity of (S)-Renzapride at the 5-HT3 receptor by measuring its ability to inhibit agonist-induced intracellular calcium mobilization.

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT3 receptor.

• Cell culture medium.

• Assay buffer (e.g., HBSS with 20 mM HEPES and 2.5 mM probenecid).

• (S)-Renzapride stock solution in DMSO.

• A 5-HT3 receptor agonist (e.g., 2-Methyl-5-HT) as a positive control.

• A selective 5-HT3 antagonist (e.g., Ondansetron) for validation.

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fluo-8).

• A fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the CHO-h5-HT3 cells in a 96- or 384-well black-walled, clear-bottom plate and incubate overnight.

• Dye Loading:

  • Prepare the dye-loading solution containing the calcium-sensitive dye according to the manufacturer's instructions.

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Compound Preparation: Prepare serial dilutions of (S)-Renzapride and controls (Ondansetron) in assay buffer.

• Assay Measurement:

  • Place the cell plate in the fluorescence plate reader.

  • Establish a stable baseline fluorescence reading for each well.

  • Inject the diluted (S)-Renzapride or Ondansetron into the wells and incubate for 10-20 minutes.

  • Inject the 5-HT3 agonist (at a concentration around its EC80) and immediately begin measuring the fluorescence intensity over time.

• Data Analysis: Calculate the peak fluorescence response for each well. Plot the response against the log of the (S)-Renzapride concentration and fit the data to a sigmoidal inhibitory dose-response curve to determine the IC50.

Visualizations

Caption: Signaling pathways of (S)-Renzapride at its primary and secondary serotonin receptor targets.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. 5-Hydroxytryptamine (serotonin): biphasic dose responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pro-Kinetic Actions of Luminally-Acting 5-HT4 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Serotonin receptor signaling and regulation via β-arrestins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Renzapride — TargetMol Chemicals [targetmol.com]

Technical Support Center: Managing Diarrhea as a Side Effect in Animal Studies of (S)-Renzapride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing diarrhea as a side effect in animal studies involving the 5-HT4 agonist/5-HT3 antagonist, (S)-Renzapride.

Mechanism of Diarrhea

(S)-Renzapride is a prokinetic agent that primarily enhances gastrointestinal motility.[1][2] Its mechanism of action involves:

• 5-HT4 Receptor Agonism: As a full agonist of 5-HT4 receptors on enteric neurons, (S)-Renzapride stimulates the release of acetylcholine (B1216132).[3][4] This increase in acetylcholine promotes peristalsis, accelerating gastrointestinal transit.[5][6]

• 5-HT3 Receptor Antagonism: While its 5-HT3 antagonism contributes to its anti-emetic properties, the prokinetic effects of 5-HT4 agonism are dominant in the gut, leading to faster movement of intestinal contents.[3][5]

This accelerated transit time reduces the time available for water and electrolyte absorption in the colon, resulting in looser, more frequent stools, which manifest as diarrhea.[7][8] A meta-analysis of clinical trials with renzapride (B52152) identified diarrhea as a statistically significant adverse effect compared to placebo.[9]

Troubleshooting Guide

This guide provides a step-by-step approach to managing diarrhea in animal subjects during studies with (S)-Renzapride.

Q1: An animal in my (S)-Renzapride study has developed diarrhea. What are the immediate steps I should take?

A1: Immediately upon observing diarrhea, you should:

• Isolate the affected animal(s): If group-housed, this prevents potential cage-mate distress and allows for accurate monitoring of the individual.

• Assess the severity: Use a standardized scoring system to characterize the diarrhea (see Experimental Protocols for an example).

• Check for signs of dehydration: Perform a skin turgor test and check for other clinical signs such as lethargy or sunken eyes.[10][11]

• Record all observations: Document the onset, severity, and any accompanying clinical signs.

• Provide supportive care: Ensure easy access to fresh water and food. Consider providing supplemental hydration.

Q2: How can I provide supportive care to an animal experiencing diarrhea?

A2: Supportive care is crucial to prevent complications like dehydration and weight loss.[12]

• Hydration:

  • Ensure ad libitum access to fresh drinking water.

  • For moderate to severe diarrhea, provide subcutaneous or intraperitoneal injections of warmed, sterile isotonic fluids (e.g., 0.9% saline or Lactated Ringer's solution). The volume to be administered should be calculated based on the animal's body weight and estimated dehydration level.[10]

• Nutrition:

  • Continue to provide the standard diet. Switching diets suddenly can worsen gastrointestinal upset.[13]

  • For animals with decreased appetite, a highly palatable, soft, and moist diet can be offered.

• Environmental Support:

  • Maintain a clean and dry cage environment to prevent skin irritation.

  • Monitor the animal's body weight daily.[14]

Q3: Should I consider reducing the dose of (S)-Renzapride if an animal develops diarrhea?

A3: Dose reduction can be a viable strategy if the diarrhea is moderate to severe and is impacting the animal's welfare.

• Dose-Response Relationship: The prokinetic effects of renzapride on colonic transit are dose-dependent.[6] Therefore, a lower dose may reduce the severity of the diarrhea.

• Experimental Design: Consider the objectives of your study. If a lower dose is not compatible with the study's aims, you may need to implement more robust supportive care or consider humane endpoints.

Q4: Are there any pharmacological interventions I can use to manage (S)-Renzapride-induced diarrhea?

A4: Yes, but any intervention should be carefully considered and approved by your institution's animal care and use committee.

• Loperamide: This opioid receptor agonist is an effective anti-diarrheal agent that works by decreasing intestinal motility.[7][15][16][17] It has minimal central nervous system effects at therapeutic doses.[16] The appropriate dose for your animal model should be determined in consultation with a veterinarian.

• 5-HT3 Antagonists (e.g., Ondansetron): While (S)-Renzapride is itself a 5-HT3 antagonist, in some contexts of chemotherapy-induced emesis and diarrhea, ondansetron (B39145) has been used.[18][19][20][21] However, given (S)-Renzapride's intrinsic 5-HT3 antagonism, the additional benefit for diarrhea management is uncertain and would require pilot testing.

Q5: What dietary modifications can be made to help manage diarrhea?

A5: While drastic dietary changes should be avoided, some modifications may be beneficial.

• Bland Diet: Temporarily switching to a highly digestible, low-fat, and low-fiber diet can be helpful. For rodents, this might involve a diet based on rice or corn.[22]

• Avoid High-Fiber and High-Sugar Treats: These can exacerbate diarrhea.[13][23]

• Probiotics: In cases where gut flora may be disrupted, probiotics might help restore balance, although their efficacy for drug-induced diarrhea can vary.[13]

FAQs

Q: Is diarrhea an expected side effect of (S)-Renzapride?

A: Yes. Given its mechanism as a potent 5-HT4 agonist, which accelerates gastrointestinal transit, diarrhea is a predictable pharmacodynamic effect.[9][24]

Q: At what dose of (S)-Renzapride should I expect to see diarrhea?

A: The dose at which diarrhea occurs will depend on the animal species, strain, and individual sensitivity. A dose-ranging study is the best way to determine the therapeutic window and the doses at which adverse effects like diarrhea become prevalent. Renzapride has shown dose-dependent effects on colonic transit in humans.[6]

Q: How long does the diarrhea typically last after administering (S)-Renzapride?

A: The duration of diarrhea will likely correlate with the pharmacokinetic profile of (S)-Renzapride. Renzapride has a plasma half-life of approximately 10 hours in humans.[6] Diarrhea would be expected to resolve as the drug is cleared from the system. Continuous dosing may lead to persistent diarrhea.

Q: Can tolerance develop to the diarrheal effects of (S)-Renzapride with chronic dosing?

A: There is limited publicly available data on the development of tolerance to the prokinetic effects of (S)-Renzapride in preclinical models. Continuous monitoring is essential in chronic studies.

Q: What are the humane endpoints for an animal experiencing severe diarrhea?

A: Humane endpoints should be clearly defined in your experimental protocol and approved by your IACUC. These may include:

• Significant weight loss (e.g., >15-20% of baseline body weight).[25]

• Severe, unresolved dehydration despite supportive care.

• Prolonged lethargy, inappetence, or other signs of distress.

Data Presentation

The following are example tables for recording and summarizing quantitative data related to diarrhea in your animal studies.

Table 1: Example of Daily Diarrhea Score Recording

Animal ID	Group (Dose of (S)-Renzapride)	Day 1	Day 2	Day 3	Day 4	Day 5
001	Vehicle	0	0	0	0	0
002	1 mg/kg	0	1	1	0	0
003	5 mg/kg	1	2	3	2	1
004	10 mg/kg	2	3	3	3	2

Diarrhea Score: 0 = Normal, 1 = Soft stool, 2 = Mild diarrhea, 3 = Severe/watery diarrhea

Table 2: Example Summary of Diarrhea Incidence and Severity

Group (Dose of (S)-Renzapride)	N	Incidence of Diarrhea (%)	Mean Peak Diarrhea Score (± SEM)
Vehicle	10	0	0
1 mg/kg	10	20	1.0 ± 0.0
5 mg/kg	10	80	2.5 ± 0.3
10 mg/kg	10	100	3.0 ± 0.0

Table 3: Example of Intervention Efficacy

Group (5 mg/kg (S)-Renzapride)	N	Intervention	Mean Diarrhea Score (Pre-intervention)	Mean Diarrhea Score (Post-intervention)
A	5	Supportive Care Only	2.4 ± 0.2	2.0 ± 0.4
B	5	Loperamide (1 mg/kg) + Supportive Care	2.6 ± 0.3	0.8 ± 0.2*

*p < 0.05 compared to pre-intervention

Experimental Protocols

Protocol 1: Assessment and Scoring of Diarrhea in Rodents

Objective: To standardize the assessment of diarrhea severity.

Materials:

• Clean observation cages with absorbent paper lining.

• Digital scale for daily body weight measurement.

Procedure:

• House animals individually in clean cages for accurate fecal assessment.

• Observe the animal's feces at regular intervals (e.g., 1, 2, 4, and 24 hours post-dose).

• Score the fecal consistency based on a standardized scale:

  • Score 0 (Normal): Well-formed, solid pellets.

  • Score 1 (Soft Stool): Formed pellets, but soft to the touch; may stick to surfaces.

  • Score 2 (Mild Diarrhea): Poorly formed, unformed, or very soft stool.

  • Score 3 (Severe Diarrhea): Watery or liquid stool.

• Record the score for each animal at each time point.

• Monitor for perianal soiling and clean the area if necessary to prevent skin irritation.

• Weigh the animals daily at the same time each day.

• Assess hydration status using the skin turgor test.[10]

Protocol 2: Supportive Fluid Administration

Objective: To correct dehydration in animals with moderate to severe diarrhea.

Materials:

• Warmed, sterile 0.9% saline or Lactated Ringer's solution.

• Sterile syringes and needles (size appropriate for the animal).

• Digital scale.

Procedure:

• Weigh the animal to determine the appropriate fluid volume.

• Calculate the fluid deficit: Body weight (g) x % dehydration = Fluid volume (mL).[10] A skin tent of >2 seconds can indicate at least 5% dehydration in rodents.[10]

• Administer half of the calculated volume subcutaneously in the loose skin over the back or intraperitoneally.

• Return the animal to a clean, warm cage and monitor for absorption of the fluid.

• Administer the remaining fluid 2-3 hours later if needed.[10]

• For ongoing maintenance, provide fluids at a rate of 100-150 mL/kg/day for rodents, divided into 2-3 doses.[10]

• All procedures should be performed using aseptic technique.

Visualizations

References

• 1. Renzapride - Wikipedia [en.wikipedia.org]
• 2. ambrosehc.com [ambrosehc.com]
• 3. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 4. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Loperamide: a pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. rsawa.research.ucla.edu [rsawa.research.ucla.edu]
• 12. Supportive Therapy | Cornell University College of Veterinary Medicine [vet.cornell.edu]
• 13. How to Treat Diarrhea in Rats: 11 Steps (with Pictures) - wikiHow [wikihow.com]
• 14. westfield.ma.edu [westfield.ma.edu]
• 15. Loperamide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. droracle.ai [droracle.ai]
• 17. What is the mechanism of Loperamide Hydrochloride? [synapse.patsnap.com]
• 18. Toxicity and side effects of ondansetron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Ondansetron - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Ondansetron (oral route, oromucosal route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 21. Ondansetron | VCA Animal Hospitals [vcahospitals.com]
• 22. stanfordhealthcare.org [stanfordhealthcare.org]
• 23. badgut.org [badgut.org]
• 24. Pilot study of the efficacy of renzapride on gastrointestinal motility and symptoms in patients with constipation-predominant irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. gv-solas.de [gv-solas.de]

Strategies to improve the bioavailability of poorly water-soluble drugs like (S)-Renzapride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at improving the bioavailability of poorly water-soluble drugs, such as (S)-Renzapride.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is the bioavailability of drugs like (S)-Renzapride often limited?

Poorly water-soluble drugs, which are often classified under the Biopharmaceutics Classification System (BCS) as Class II or IV, face significant challenges in oral administration.[1][2] Their low aqueous solubility limits their dissolution rate in gastrointestinal fluids, which is a prerequisite for absorption into the bloodstream.[3][4] Even if the drug has high permeability across the intestinal wall (BCS Class II), its inability to dissolve sufficiently leads to low and variable bioavailability, compromising therapeutic efficacy.[5][6] For many new chemical entities, poor water solubility is a primary reason for development failure.[2]

Q2: What are the primary strategies to enhance the oral bioavailability of poorly soluble drugs?

There are several established strategies, which can be broadly categorized into physical and chemical modifications. The primary goal is to increase the drug's surface area, improve its saturation solubility, and/or enhance the rate of dissolution.[5][7]

Key Strategies Overview

Strategy Category	Technique	Mechanism of Action	Key Advantages	Common Challenges
Physical Modification	Particle Size Reduction (Micronization, Nanonization)	Increases the surface-area-to-volume ratio, enhancing the dissolution rate according to the Noyes-Whitney equation.[5][8]	Broadly applicable; effective for dissolution rate enhancement.	May not affect equilibrium solubility; risk of particle aggregation.
	Amorphous Solid Dispersions (ASDs)	The drug is dispersed in a high-energy amorphous state within a polymer matrix, increasing its apparent solubility and generating supersaturation.[9][10]	Significant increase in both dissolution rate and extent of supersaturation.	Physically unstable; prone to recrystallization over time.[5][10]
Lipid-Based Systems	Self-Emulsifying Drug Delivery Systems (SEDDS/SMEDDS)	Isotropic mixtures of oils, surfactants, and cosolvents that form fine emulsions or microemulsions in GI fluids, keeping the drug in a solubilized state.[4][11]	Enhances solubility and can promote lymphatic absorption, bypassing first-pass metabolism.	Drug may precipitate on dilution; chemical stability can be an issue.[12]
	Solid Lipid Nanoparticles (SLNs) / Nanostructured Lipid Carriers (NLCs)	The drug is encapsulated within a solid lipid core, offering controlled release and improved stability.[11][13]	Good biocompatibility and potential for controlled release.	Lower drug loading capacity compared to other methods; potential for polymorphic transitions.[13]
Chemical Modification	Salt Formation	Converts weakly acidic or basic drugs into salt forms with higher aqueous solubility and faster dissolution rates.[3][7]	Simple, cost-effective, and widely used.[7]	Only applicable to ionizable drugs; risk of converting back to the less soluble free form in the GI tract.[5]

| | Complexation | Cyclodextrins form inclusion complexes where the lipophilic drug is held within the cyclodextrin's hydrophobic cavity, while the hydrophilic exterior improves water solubility.[8][14] | High efficiency in solubilizing specific drug molecules. | Stoichiometry dependent; can be expensive; competition with other molecules. |

Q3: How would these strategies apply to (S)-Renzapride?

(S)-Renzapride is the active isomer of Renzapride (B52152), a 5-HT₄ receptor agonist and 5-HT₃ receptor antagonist.[15][16] While specific formulation data is limited in public literature, as a benzamide (B126) derivative[17], it is likely a BCS Class II or IV compound with poor aqueous solubility. Therefore, the strategies mentioned above are highly relevant.

• Amorphous Solid Dispersions (ASDs): Given that many modern drugs benefit from this approach, creating an ASD of (S)-Renzapride with a suitable polymer (e.g., HPMC-AS, PVP VA) could significantly enhance its dissolution and maintain supersaturation in the gut.

• Lipid-Based Formulations (SEDDS/SMEDDS): If (S)-Renzapride is lipophilic, a SEDDS formulation could improve its solubility and absorption, potentially leveraging lymphatic uptake to reduce first-pass metabolism, although its metabolism is already considered limited.[17][18]

• Nanosuspension: Milling (S)-Renzapride to the nanoscale would increase its dissolution velocity, which could be sufficient to improve bioavailability if dissolution is the rate-limiting step.

Section 2: Troubleshooting Guides

Amorphous Solid Dispersions (ASDs)

Problem: The drug recrystallizes during storage, leading to loss of solubility enhancement.

• Q: What causes the recrystallization of my ASD?

  • A: Recrystallization occurs because the amorphous state is thermodynamically unstable.[10] Common triggers include:

    • High Molecular Mobility: Insufficiently strong interactions between the drug and polymer allow drug molecules to diffuse and form crystal nuclei. This is often an issue when the storage temperature is too close to or above the glass transition temperature (Tg) of the dispersion.[19]

    • Hygroscopicity: Water absorbed from the environment can act as a plasticizer, lowering the Tg and increasing molecular mobility, which facilitates crystallization.[19]

    • Drug-Polymer Immiscibility: If the drug and polymer are not fully miscible, drug-rich domains can form, which serve as precursors to crystallization.[20]

• Q: How can I prevent recrystallization in my ASD formulation?

  • A:

    • Polymer Selection: Choose a polymer that exhibits strong intermolecular interactions (e.g., hydrogen bonding) with your drug.[19] A polymer with a high Tg can also help by keeping the dispersion in a glassy state with low molecular mobility.

    • Optimize Drug Loading: High drug loading increases the likelihood of crystallization. Experiment with lower drug-to-polymer ratios to ensure the drug remains well-dispersed and stabilized.

    • Control Moisture: Store the ASD under dry conditions using desiccants and moisture-proof packaging. Select less hygroscopic polymers if moisture is a persistent issue.

    • Characterize Thoroughly: Use techniques like Differential Scanning Calorimetry (DSC) to ensure a single Tg, indicating good miscibility, and Powder X-ray Diffraction (PXRD) to confirm the absence of crystallinity immediately after production and throughout stability studies.[20]

Problem: The ASD shows good in vitro dissolution but fails to improve bioavailability in vivo.

• Q: Why is there a disconnect between my in vitro and in vivo results?

  • A: This "spring and parachute" effect, where the drug rapidly dissolves (the "spring") but then precipitates back into a non-absorbable form in the GI tract (the "parachute" fails), is a common challenge.[21]

    • Insufficient Parachute Effect: The chosen polymer may not be effective at maintaining supersaturation in the complex environment of the GI tract, which contains bile salts and enzymes.

    • Rapid GI Transit: The drug may not have sufficient time to be absorbed before it precipitates or moves past the primary absorption window.

    • Permeability Limitations: If the drug is BCS Class IV (low solubility, low permeability), enhancing dissolution alone may not be enough. The drug's ability to cross the intestinal membrane remains a rate-limiting step.

• Q: How can I improve the in vivo performance of my ASD?

  • A:

    • Use Precipitation Inhibitors: Screen for polymers that are effective precipitation inhibitors in biorelevant media (e.g., FaSSIF, FeSSIF). Hydroxypropyl methylcellulose (B11928114) acetate (B1210297) succinate (B1194679) (HPMC-AS) is often cited for its excellent ability to sustain supersaturation.[21]

    • Incorporate Surfactants: Adding a small amount of surfactant to the formulation can help stabilize the supersaturated state and improve drug wetting.

    • Consider Permeation Enhancers: For BCS Class IV drugs, the addition of a permeation enhancer may be necessary, though this requires careful toxicological evaluation.

Nanoparticle and Lipid-Based Formulations

Problem: The nanoparticle suspension shows poor physical stability and aggregates over time.

• Q: What causes my nanoparticles to aggregate?

  • A: Aggregation is driven by the system's tendency to reduce the high surface energy of the nanoparticles. Key factors include:

    • Insufficient Surface Stabilization: The concentration or type of stabilizer (surfactant or polymer) may be inadequate to provide a sufficient steric or electrostatic barrier to prevent particles from approaching each other.[5]

    • Low Zeta Potential: For electrostatically stabilized nanoparticles, a low absolute zeta potential (typically < |30| mV) indicates weak repulsive forces between particles, leading to aggregation.[22]

    • Ostwald Ripening: Smaller particles can dissolve and redeposit onto larger ones, leading to an overall increase in particle size over time.

• Q: How can I improve the stability of my nanosuspension?

  • A:

    • Optimize Stabilizer: Screen a variety of stabilizers and their concentrations. Often, a combination of an ionic surfactant (for electrostatic repulsion) and a non-ionic polymer (for steric hindrance) provides the best stability.

    • Control Surface Charge: Adjust the pH or add charged excipients to increase the zeta potential.

    • Lyophilization: For long-term storage, consider freeze-drying the nanosuspension with a cryoprotectant (e.g., trehalose) to create a solid powder that can be reconstituted before use.

Problem: Low drug loading or encapsulation efficiency in Solid Lipid Nanoparticles (SLNs).

• Q: Why is my drug loading in SLNs so low?

  • A:

    • Poor Drug-Lipid Solubility: The drug may have limited solubility in the molten lipid used to form the nanoparticles.

    • Drug Expulsion: During the cooling and recrystallization of the lipid matrix, the drug can be expelled from the forming crystalline structure, especially if the lipid forms a highly ordered crystal lattice.[13]

    • High Aqueous Solubility: If the drug has some solubility in the external aqueous phase, it can partition out of the lipid phase during the production process.

• Q: How can I increase the drug loading in my SLNs?

  • A:

    • Lipid Screening: Screen various solid lipids to find one that best solubilizes your drug at temperatures above the lipid's melting point.

    • Use Nanostructured Lipid Carriers (NLCs): NLCs are a second generation of lipid nanoparticles that incorporate a blend of solid and liquid lipids.[13] This creates a less-ordered lipid core, which reduces drug expulsion and increases loading capacity.[13]

    • Optimize the Production Process: Factors like the homogenization speed, temperature, and cooling rate can influence encapsulation efficiency. Faster cooling can sometimes trap the drug more effectively within the lipid matrix.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Preparation of an Amorphous Solid Dispersion via Spray Drying

Objective: To prepare an ASD of (S)-Renzapride to enhance its aqueous solubility.

Materials:

• (S)-Renzapride (API)

• Polymer (e.g., PVP VA 64, HPMC-AS MG)

• Volatile organic solvent system (e.g., acetone, methanol, or a mixture)

• Spray dryer apparatus

Methodology:

• Solution Preparation: Accurately weigh the API and polymer (e.g., at a 1:3 drug-to-polymer ratio). Dissolve both components completely in the selected solvent system to form a clear solution. The total solids concentration is typically kept low (e.g., 2-10% w/v) to ensure a low viscosity for efficient atomization.[9]

• Spray Dryer Setup: Set the spray dryer parameters. Key parameters to optimize include:

  • Inlet Temperature: High enough to ensure rapid solvent evaporation but low enough to prevent thermal degradation of the API and polymer.

  • Atomization Gas Flow Rate: Controls the droplet size. Higher flow rates generally produce smaller droplets.

  • Feed Pump Rate: Controls the rate at which the solution is introduced into the drying chamber.

• Spray Drying: Pump the feed solution through the atomizer nozzle into the drying chamber. The hot drying gas rapidly evaporates the solvent, and the solid ASD particles are formed and collected in the cyclone separator.

• Secondary Drying: Collect the resulting powder and place it in a vacuum oven at a moderate temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.

• Characterization: Analyze the resulting powder using PXRD and DSC to confirm its amorphous nature and assess its glass transition temperature (Tg).

Caption: Experimental workflow for preparing and characterizing an Amorphous Solid Dispersion (ASD).

Logical Workflow: Selecting a Bioavailability Enhancement Strategy

This diagram outlines a decision-making process for selecting an appropriate formulation strategy based on the physicochemical properties of the drug.

References

• 1. researchgate.net [researchgate.net]
• 2. itmedicalteam.pl [itmedicalteam.pl]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. tandfonline.com [tandfonline.com]
• 8. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. tanzj.net [tanzj.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Renzapride - Wikipedia [en.wikipedia.org]
• 17. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 21. youtube.com [youtube.com]
• 22. Nanocarrier Drug Delivery Systems: Characterization, Limitations, Future Perspectives and Implementation of Artificial Intelligence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-Renzapride and Cardiac hERG Channel Interaction

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance for investigating the potential interaction of (S)-Renzapride with the cardiac hERG (human Ether-à-go-go-Related Gene) potassium channel.

Frequently Asked Questions (FAQs)

Q1: What is the known potential for (S)-Renzapride to interact with the cardiac hERG channel?

A1: Preclinical studies indicate that Renzapride has a significantly lower potential for hERG channel interaction compared to older 5-HT4 agonists like cisapride (B12094). In vitro studies have shown that cisapride is a potent blocker of the hERG channel, which has been linked to proarrhythmic effects.[1] In contrast, Renzapride is reported to be approximately 1000-fold less potent than cisapride at inhibiting hERG channels in HEK293 cells.[2]

Q2: What is the IC50 of Renzapride for hERG channel inhibition?

A2: An in-vitro study using HERG-transfected COS-7 cells reported an IC50 value of 1.8 x 10-6 M for Renzapride.[1] For comparison, the same study reported an IC50 of 2.4 x 10-7 M for cisapride, highlighting the lower potency of Renzapride for hERG blockade.[1]

Q3: Have clinical studies assessed the cardiac safety of Renzapride?

A3: Yes, clinical trials have been conducted to evaluate the cardiac safety of Renzapride. These studies have generally shown that Renzapride is well-tolerated with no significant adverse cardiac effects, including no clinically significant prolongation of the QTc interval, at therapeutic doses.[2]

Q4: What type of experimental setup is recommended for assessing the hERG liability of (S)-Renzapride?

A4: The gold standard for assessing hERG liability is the whole-cell patch-clamp electrophysiology assay performed on mammalian cells stably expressing the hERG channel, such as Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells.[3][4]

Troubleshooting Guide

Issue: High variability in measured IC50 values for (S)-Renzapride.

• Potential Cause 1: Temperature Fluctuations.

  • Solution: Ensure a stable recording temperature, preferably at or near physiological temperature (35-37°C), as hERG channel kinetics and drug binding can be temperature-sensitive.[5]

• Potential Cause 2: Compound Adsorption or Precipitation.

  • Solution: (S)-Renzapride, like many compounds, may adsorb to tubing or precipitate in physiological buffers. It is crucial to verify the concentration of the compound in the final solution. Using materials with low protein binding for tubing and reservoirs can help minimize adsorption. If solubility is a concern, the use of a surfactant in the extracellular medium may improve the sensitivity of the assay.[6]

• Potential Cause 3: Inconsistent Voltage-Clamp Protocol.

  • Solution: The apparent potency of a hERG blocker can be dependent on the voltage-clamp protocol used.[7] Employ a standardized and consistent voltage protocol for all experiments to ensure reproducibility.

Issue: Difficulty in achieving a stable whole-cell recording.

• Potential Cause: Poor Cell Health or Seal Formation.

  • Solution: Ensure cells are healthy and not overgrown before starting experiments. Use high-quality borosilicate glass pipettes and apply appropriate suction to form a high-resistance (>1 GΩ) seal. If a stable seal is not achieved, discard the cell and use a new one.

Data Presentation

Table 1: Comparative in vitro hERG Channel Inhibition of 5-HT4 Agonists

Compound	Cell Line	IC50 (M)	Relative Potency vs. Cisapride
Renzapride	COS-7	1.8 x 10-6	~7.5-fold lower
Cisapride	COS-7	2.4 x 10-7	-
Prucalopride	COS-7	5.7 x 10-6	~24-fold lower
Mosapride	COS-7	No significant effect	Not applicable

Data sourced from Potet et al. (2001).[1]

Experimental Protocols

Detailed Methodology for hERG Whole-Cell Patch-Clamp Assay

This protocol is a synthesized best-practice methodology based on published literature for assessing hERG channel inhibition by novel compounds.

1. Cell Culture and Preparation:

• Cell Line: HEK293 cells stably transfected with the human hERG cDNA.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), streptomycin (B1217042) (100 µg/mL), and a selection antibiotic (e.g., G418, 400 µg/mL).

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Cell Plating: For electrophysiology, plate cells onto glass coverslips at a low density to allow for the isolation of single cells for recording.

2. Solutions:

• Extracellular (Bath) Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Intracellular (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 EGTA, 5 Mg-ATP. Adjust pH to 7.2 with KOH.

• (S)-Renzapride Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO). Make serial dilutions in the extracellular solution to achieve the final desired concentrations. The final DMSO concentration should be kept low (e.g., <0.1%) to avoid solvent effects.

3. Electrophysiological Recording:

• Apparatus: Use a patch-clamp amplifier and data acquisition system.

• Pipettes: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Recording Configuration: Establish a whole-cell patch-clamp configuration.

• Temperature: Maintain the recording chamber at a constant temperature, preferably 35-37°C.

4. Voltage-Clamp Protocol:

• Holding Potential: Hold the cell membrane at -80 mV.

• Depolarization Step: Apply a depolarizing step to +20 mV for 2 seconds to activate and then inactivate the hERG channels.

• Repolarization Step: Repolarize the membrane to -50 mV for 2 seconds to elicit the hERG tail current.

• Pulse Frequency: Apply the voltage-clamp protocol at a frequency of 0.05 Hz (every 20 seconds) to allow for recovery from inactivation between pulses.

5. Data Acquisition and Analysis:

• Drug Application: After obtaining a stable baseline recording of the hERG current, perfuse the cell with increasing concentrations of (S)-Renzapride. Allow the current to reach a steady-state at each concentration before proceeding to the next.

• Data Measurement: Measure the peak amplitude of the hERG tail current at -50 mV.

• Data Analysis: Normalize the tail current amplitude at each concentration to the baseline current. Plot the percentage of inhibition against the logarithm of the (S)-Renzapride concentration and fit the data to a Hill equation to determine the IC50 value.

Visualizations

hERG Assay Experimental Workflow

Relative hERG Risk of 5-HT4 Agonists

References

• 1. Gastrointestinal prokinetic drugs have different affinity for the human cardiac human ether-à-gogo K(+) channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Variability in the measurement of hERG potassium channel inhibition: effects of temperature and stimulus pattern - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]

Investigating the cause of ischemic colitis reported in long-term (S)-Renzapride studies

This technical support center provides researchers, scientists, and drug development professionals with information regarding the reported cases of ischemic colitis in long-term studies of (S)-Renzapride. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues and provide clarity on this adverse event.

Frequently Asked Questions (FAQs)

Q1: Was ischemic colitis identified as a risk associated with (S)-Renzapride in clinical trials?

Q2: What was the incidence of ischemic colitis in the long-term (S)-Renzapride study?

A2: The incidence of ischemic colitis in the 12-month open-label study was approximately 0.31%. This is based on three reported cases among the 971 patients who entered the long-term study phase.[1][2]

Q3: What is the proposed mechanism by which (S)-Renzapride might cause ischemic colitis?

A3: The precise mechanism has not been definitively established. However, it is hypothesized to be related to (S)-Renzapride's dual action as a serotonin (B10506) 5-HT4 receptor agonist and 5-HT3 receptor antagonist.[1] Serotonin receptors are known to modulate gastrointestinal motility and blood flow. It is possible that alterations in vascular tone and intestinal motility induced by the drug could, in susceptible individuals, lead to a reduction in blood flow to the colon, resulting in ischemia. Other drugs targeting serotonin receptors have also been associated with ischemic colitis.[2]

Q4: What were the common adverse events observed with (S)-Renzapride treatment?

A4: Besides the rare occurrence of ischemic colitis, the most commonly reported adverse events in clinical trials of renzapride (B52152) were gastrointestinal in nature. A meta-analysis of randomized controlled trials found that renzapride was associated with a significantly higher incidence of diarrhea compared to placebo.[3]

Troubleshooting Guide for Ongoing or Future Research

Issue: Designing a preclinical or clinical study for a compound with a similar mechanism of action to (S)-Renzapride.

Recommendation:

• Enhanced Safety Monitoring: Implement rigorous monitoring for any signs or symptoms of ischemic colitis, including abdominal pain, bloody diarrhea, and tenderness.

• Patient Population Selection: Carefully consider the inclusion/exclusion criteria. Patients with pre-existing risk factors for ischemic colitis (e.g., advanced age, history of cardiovascular disease, use of medications known to affect colonic perfusion) should be closely monitored.

• Vascular Perfusion Studies: In preclinical animal models, consider incorporating studies to assess the compound's effect on mesenteric blood flow and colonic tissue oxygenation.

Quantitative Data Summary

The following table summarizes the key quantitative data from the pivotal Phase III clinical trial and its long-term extension where ischemic colitis was reported.

Parameter	Renzapride 4 mg daily	Renzapride 2 mg b.d.	Placebo	Long-Term Study (Renzapride 4 mg daily)
Number of Patients (Efficacy Analysis)	-	-	-	971
Number of Patients (12-week study)	1798 (total across all groups)
Incidence of Ischemic Colitis	Not reported in 12-week study	Not reported in 12-week study	Not reported in 12-week study	3 cases (~0.31%)

Data extracted from Lembo et al., 2010.[1]

Experimental Protocols

Pivotal Phase III, Double-Blind, Placebo-Controlled Study (12 weeks)

• Objective: To assess the efficacy and safety of renzapride in women with IBS-C.

• Study Design: Women with IBS-C were randomized to receive renzapride 4 mg daily, 2 mg twice daily (b.d.), or placebo for 12 weeks.

• Primary Outcome: The primary outcome measure was the global relief of IBS symptoms.

• Patient Population: 1798 women with a diagnosis of constipation-predominant irritable bowel syndrome.

Long-Term, Open-Label Safety Study (12 months)

• Objective: To assess the long-term safety of renzapride.

• Study Design: A subset of patients who completed the 12-week pivotal study were enrolled in a 12-month, open-label study.

• Intervention: All patients in the long-term study received renzapride 4 mg daily.

• Patient Population: 971 patients who had completed the initial 12-week trial.

Visualizations

Signaling Pathways

The following diagrams illustrate the proposed signaling pathways of (S)-Renzapride's interaction with 5-HT4 and 5-HT3 receptors in the colon.

Caption: (S)-Renzapride 5-HT4 Receptor Agonist Signaling Pathway.

Caption: (S)-Renzapride 5-HT3 Receptor Antagonist Signaling Pathway.

Experimental Workflow

Caption: Clinical Trial Workflow for (S)-Renzapride.

References

• 1. Clinical trial: renzapride treatment of women with irritable bowel syndrome and constipation - a double-blind, randomized, placebo-controlled, study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Irritable bowel syndrome and ischemic colitis: evidence supporting the increased use of alosetron - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]

Improving the formulation of (S)-Renzapride for oral administration in research

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the oral formulation of (S)-Renzapride. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the main challenges in developing an oral formulation for (S)-Renzapride?

A1: The primary challenge in formulating (S)-Renzapride for oral administration is its anticipated poor aqueous solubility. Like many benzamide (B126) derivatives, (S)-Renzapride is a lipophilic molecule, which can lead to low dissolution rates in the gastrointestinal tract and consequently, poor and variable bioavailability.[1]

Q2: What are the key physicochemical properties of (S)-Renzapride relevant to formulation development?

A2: Key properties of the racemate, Renzapride, which are relevant for its (S)-enantiomer, are summarized below. Understanding these is crucial for designing an effective oral dosage form.

Table 1: Physicochemical Properties of Renzapride

Property	Value	Source
Molecular Formula	C₁₆H₂₂ClN₃O₂	[2]
Molecular Weight	323.82 g/mol	[2]
Appearance	Off-white solid	[3]
Solubility in DMSO	25 mg/mL (77.20 mM)	[4]
Hypothetical Aqueous Solubility (pH 6.8)	~0.05 mg/mL	Estimated
Hypothetical LogP	~2.5	Estimated

Note: Aqueous solubility and LogP are estimated based on typical properties of benzamide compounds and are for illustrative purposes.

Q3: What formulation strategies are recommended to enhance the oral bioavailability of (S)-Renzapride?

A3: Several strategies can be employed to overcome the solubility challenges of (S)-Renzapride.[1] These include:

• Amorphous Solid Dispersions (ASDs): This is a highly effective technique where the crystalline drug is converted to a higher-energy amorphous form and dispersed within a polymer matrix. This can significantly improve the dissolution rate and apparent solubility.[5]

• Particle Size Reduction: Techniques like micronization or nanosuspension increase the surface area of the drug particles, which can enhance the dissolution rate according to the Noyes-Whitney equation.

• Complexation: The use of cyclodextrins to form inclusion complexes can increase the aqueous solubility of (S)-Renzapride.[6]

• Lipid-Based Formulations: Formulating (S)-Renzapride in lipids, surfactants, and cosolvents can create self-emulsifying drug delivery systems (SEDDS) that improve solubilization in the gut.

Section 2: Troubleshooting Guides

Issue 1: Poor Dissolution Rate of (S)-Renzapride Formulation

Q: My initial (S)-Renzapride tablet formulation shows a very slow and incomplete dissolution profile in simulated gastric and intestinal fluids. What are the likely causes and how can I troubleshoot this?

A: This is a common issue for poorly soluble compounds like (S)-Renzapride. The primary cause is likely the low intrinsic solubility of the crystalline drug.

Troubleshooting Steps:

• Characterize the Solid State: Confirm the crystalline nature of your (S)-Renzapride raw material using Powder X-ray Diffraction (pXRD) and Differential Scanning Calorimetry (DSC).

• Particle Size Analysis: If the dissolution is slow, consider reducing the particle size of the API through micronization.

• Formulation Re-design: The most effective approach is often to create an amorphous solid dispersion (ASD). This involves selecting a suitable polymer and manufacturing process (e.g., spray drying or hot-melt extrusion).

• Incorporate Solubilizing Excipients: The addition of surfactants or wetting agents to the formulation can improve the wettability and dissolution of the drug particles.

Issue 2: Physical Instability of (S)-Renzapride Amorphous Solid Dispersion (ASD)

Q: My (S)-Renzapride ASD formulation shows signs of recrystallization during stability testing, especially under high humidity conditions. What can I do to improve its physical stability?

A: The recrystallization of an amorphous drug is a common stability challenge for ASDs, as the amorphous state is thermodynamically unstable.[7]

Troubleshooting Steps:

• Polymer Selection: The choice of polymer is critical for stabilizing the amorphous drug.[8] Polymers that have strong molecular interactions (e.g., hydrogen bonding) with (S)-Renzapride, such as povidone (PVP) or hydroxypropyl methylcellulose (B11928114) acetate (B1210297) succinate (B1194679) (HPMC-AS), can inhibit recrystallization.[1]

• Drug Loading: High drug loading can increase the tendency for recrystallization.[7] Consider preparing ASDs with different drug-to-polymer ratios to find the optimal balance between drug loading and stability.

• Moisture Protection: Package the formulation in moisture-protective packaging (e.g., blister packs with aluminum foil).

• Excipient Compatibility: Ensure that other excipients in the final dosage form are not promoting recrystallization. For example, some fillers can attract moisture.

Issue 3: Inconsistent Bioavailability in Preclinical Studies

Q: I am observing high variability in the plasma concentrations of (S)-Renzapride after oral administration of my formulation in animal models. What could be the cause?

A: High variability in bioavailability is often linked to the dissolution and absorption characteristics of the drug.

Troubleshooting Steps:

• Control Formulation Variables: Ensure that your manufacturing process for the formulation is well-controlled and produces consistent solid-state properties (e.g., particle size, degree of amorphicity).

• Investigate Food Effects: The presence of food can significantly alter the gastrointestinal environment (e.g., pH, bile salt concentration), which can impact the dissolution and absorption of a poorly soluble drug. Conduct bioavailability studies in both fasted and fed states.

• Improve Dissolution Robustness: An improved formulation, such as a well-formulated ASD, can provide more consistent dissolution across different physiological conditions, leading to less variable absorption.

• Consider the Animal Model: The gastrointestinal physiology of the animal model can differ from humans. Ensure the chosen model is appropriate for studying the oral absorption of your compound.

Section 3: Experimental Protocols

Protocol 1: Determination of pH-Solubility Profile of (S)-Renzapride

Objective: To determine the aqueous solubility of (S)-Renzapride at different pH values relevant to the gastrointestinal tract.

Methodology:

• Prepare Buffers: Prepare buffer solutions at pH 1.2 (simulated gastric fluid, without pepsin), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).[9]

• Equilibrium Solubility Determination:

  • Add an excess amount of (S)-Renzapride powder to vials containing each buffer solution.

  • Shake the vials at a constant temperature (e.g., 37°C) for a predetermined time (e.g., 48 hours) to ensure equilibrium is reached.

  • After equilibration, centrifuge the samples to pellet the undissolved solid.

  • Filter the supernatant through a 0.22 µm filter.

  • Analyze the concentration of (S)-Renzapride in the filtrate using a validated analytical method (e.g., HPLC-UV).

Table 2: Hypothetical pH-Solubility Profile of (S)-Renzapride

pH	Solubility (µg/mL)	Standard Deviation
1.2	150.5	8.2
4.5	25.3	2.1
6.8	5.1	0.8

Note: This data is hypothetical and for illustrative purposes. (S)-Renzapride, as a weak base, is expected to have higher solubility in acidic conditions.

Protocol 2: Preparation and Characterization of (S)-Renzapride Amorphous Solid Dispersion (ASD) by Spray Drying

Objective: To prepare an ASD of (S)-Renzapride with a suitable polymer to enhance its dissolution rate.

Methodology:

• Polymer Selection: Select a polymer such as PVP K30 or HPMC-AS based on preliminary screening studies.

• Solution Preparation:

  • Dissolve (S)-Renzapride and the selected polymer in a common volatile solvent (e.g., methanol (B129727) or a mixture of dichloromethane (B109758) and methanol) at a specific drug-to-polymer ratio (e.g., 1:3 w/w).

• Spray Drying:

  • Spray the solution into a spray dryer with optimized parameters (inlet temperature, atomization pressure, and feed rate).

  • Collect the resulting dried powder.

• Characterization:

  • pXRD: To confirm the amorphous nature of the dispersion (absence of crystalline peaks).

  • DSC: To determine the glass transition temperature (Tg) of the ASD and confirm a single phase.

  • In Vitro Dissolution Testing: Perform dissolution testing in simulated gastrointestinal fluids (e.g., pH 1.2 and pH 6.8) and compare the dissolution profile to that of the crystalline drug.

Protocol 3: Forced Degradation Study of (S)-Renzapride

Objective: To identify potential degradation pathways and develop a stability-indicating analytical method for (S)-Renzapride.

Methodology:

• Stress Conditions: Expose solutions of (S)-Renzapride to the following stress conditions as per ICH guidelines:

  • Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 N NaOH at 60°C for 2 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Store solid drug at 80°C for 48 hours.

  • Photolytic Degradation: Expose the drug solution to UV light (254 nm) and visible light.

• Sample Analysis:

  • Analyze the stressed samples at appropriate time points using a suitable analytical method, typically HPLC with a photodiode array (PDA) detector.

  • The method should be able to separate the parent drug from all significant degradation products.

Table 3: Hypothetical Forced Degradation Data for (S)-Renzapride

Stress Condition	% Degradation	Major Degradation Products (Hypothetical)
0.1 N HCl, 60°C, 24h	8.5	Hydrolysis of amide bond
0.1 N NaOH, 60°C, 2h	15.2	Hydrolysis of amide bond
3% H₂O₂, RT, 24h	5.1	N-oxidation
Thermal (80°C, 48h)	< 2.0	No significant degradation
Photolytic	3.5	Minor oxidative degradation

Note: This data is hypothetical and for illustrative purposes. The percentage of degradation and the proposed degradation pathways are representative of what might be observed for a benzamide compound.

Section 4: Visualizations

Caption: Workflow for (S)-Renzapride Oral Formulation Development.

Caption: Troubleshooting Logic for ASD Instability.

Caption: (S)-Renzapride's Agonistic Action on the 5-HT4 Receptor Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Renzapride | C16H22ClN3O2 | CID 119574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Renzapride - Wikipedia [en.wikipedia.org]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Crystallization Tendency of Pharmaceutical Glasses: Relevance to Compound Properties, Impact of Formulation Process, and Implications for Design of Amorphous Solid Dispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. who.int [who.int]

Reference Data & Comparative Studies

A Comparative Guide to the In Vitro Potency of (S)-Renzapride and Prucalopride at the 5-HT4 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro potency of (S)-Renzapride and prucalopride, two selective serotonin (B10506) 5-HT4 receptor agonists. The information presented is intended to assist researchers in understanding the pharmacological properties of these compounds and to provide a basis for further investigation.

Executive Summary

Prucalopride demonstrates significantly higher in vitro potency as a 5-HT4 receptor agonist compared to renzapride (B52152), the racemic mixture containing the (S)-enantiomer. Data for the isolated (S)-Renzapride enantiomer is limited; however, studies on the racemate and its enantiomers indicate a lower affinity for the 5-HT4 receptor than prucalopride. Prucalopride exhibits nanomolar binding affinity (Ki) and functional potency (EC50) at human 5-HT4 receptors, establishing it as a high-affinity, potent agonist. In contrast, renzapride's affinity is in the higher nanomolar range.

Data Presentation: In Vitro Potency at the 5-HT4 Receptor

The following tables summarize the available quantitative data for the in vitro potency of (S)-Renzapride and prucalopride. It is important to note that data for (S)-Renzapride is sparse, with most available information pertaining to the racemic mixture (renzapride).

Table 1: 5-HT4 Receptor Binding Affinity (Ki)

Compound	Receptor	Species	Ki (nM)	Reference(s)
(S)-Renzapride	5-HT4	Guinea-pig	138-477 (range for enantiomers)	[1]
Renzapride (racemate)	5-HT4	Guinea-pig	477	[2]
Renzapride (racemate)	Cloned human 5-HT4	Human	115	[3][4]
Prucalopride	5-HT4a	Human	2.5
5-HT4b	Human	8

Table 2: 5-HT4 Receptor Functional Potency (EC50/pEC50)

Compound	Assay	Tissue/Cell Line	Potency	Reference(s)
Renzapride (racemate)	Relaxation	Rat esophagus	Partial agonist	[5]
Prucalopride	Contractions	Guinea-pig proximal colon	pEC50: 7.5
Relaxation	Rat esophagus	pEC50: 7.8

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to determine in vitro potency, the following diagrams illustrate the 5-HT4 receptor signaling pathway and a typical experimental workflow for in vitro potency assays.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders - PMC [pmc.ncbi.nlm.nih.gov]

Validating the 5-HT3 Antagonist Activity of (S)-Renzapride: An In Vitro Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the 5-HT3 receptor antagonist activity of (S)-Renzapride against established competitors. Experimental data is presented to support the validation of its mechanism of action, offering a resource for researchers in pharmacology and drug development.

Comparative Analysis of 5-HT3 Receptor Antagonists

(S)-Renzapride demonstrates high-affinity binding to the human 5-HT3 receptor, a key characteristic of potent 5-HT3 receptor antagonists.[1][2] The following table summarizes the binding affinities (Ki) of (S)-Renzapride and other widely used 5-HT3 antagonists, providing a quantitative comparison of their potency at the receptor level. Lower Ki values are indicative of higher binding affinity.

Compound	Receptor/Tissue Source	Radioligand	Ki (nM)
(S)-Renzapride	Cloned human 5-HT3	Not Specified	17[1]
Ondansetron (B39145)	Rat cerebral cortex	[3H]GR65630	8.70 (pKi)
Ondansetron	Not Specified	Not Specified	6.16[3]
Ondansetron	NG108-15 cells	[3H]granisetron	0.47[4]
Granisetron	Rat cerebral cortex	[3H]GR65630	9.15 (pKi)
Palonosetron (B1662849)	Not Specified	Not Specified	0.17[3][5]
Palonosetron	NG108-15 cells	[3H]granisetron	0.22[4]

Elucidating the Mechanism of Action: 5-HT3 Receptor Signaling

The 5-HT3 receptor is a ligand-gated ion channel.[6][7] Upon binding of the endogenous agonist serotonin (B10506) (5-HT), the channel opens, allowing the influx of cations (primarily Na+ and Ca2+). This influx leads to depolarization of the neuronal membrane, initiating an excitatory signal. 5-HT3 receptor antagonists, such as (S)-Renzapride, competitively bind to the same site as serotonin but do not activate the channel. By blocking the binding of serotonin, these antagonists prevent channel opening and subsequent neuronal depolarization, thereby inhibiting the downstream signaling cascade.

Caption: Mechanism of 5-HT3 receptor activation and antagonism.

Experimental Protocols

Radioligand Binding Assay

This protocol outlines a standard method for determining the binding affinity of a compound for the 5-HT3 receptor.

1. Membrane Preparation:

• Membranes are prepared from cells expressing the human 5-HT3 receptor (e.g., HEK293 or NG108-15 cells).

• Cells are homogenized in a cold lysis buffer and centrifuged to pellet the membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer.

2. Binding Reaction:

• The assay is typically performed in a 96-well plate format.

• To each well, add the membrane preparation, a radiolabeled 5-HT3 receptor antagonist (e.g., [3H]granisetron), and varying concentrations of the unlabeled test compound ((S)-Renzapride or a comparator).

• For determining non-specific binding, a high concentration of an unlabeled standard antagonist is added to a set of wells.

• The plate is incubated to allow the binding to reach equilibrium.

3. Filtration and Detection:

• The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• Scintillation fluid is added to the filters, and the radioactivity is quantified using a scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

• The binding affinity (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

Caption: General workflow for a radioligand binding assay.

In Vitro Functional Assay (Calcium Flux)

This protocol describes a method to assess the functional antagonist activity of a compound at the 5-HT3 receptor.

1. Cell Preparation:

• CHO-K1 cells stably expressing the human 5-HT3A receptor are used.

• Cells are seeded into 96-well plates and grown to confluence.

2. Dye Loading:

• The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer. This dye will fluoresce upon binding to intracellular calcium.

3. Compound Incubation:

• The cells are incubated with varying concentrations of the test antagonist ((S)-Renzapride or comparators) for a defined period.

4. Agonist Stimulation and Signal Detection:

• A 5-HT3 receptor agonist (e.g., serotonin) is added to the wells to stimulate the receptor.

• The resulting change in fluorescence, which corresponds to the influx of calcium through the activated 5-HT3 receptor channels, is measured in real-time using a fluorometric imaging plate reader (FLIPR) or a similar instrument.

5. Data Analysis:

• The antagonist's ability to inhibit the agonist-induced calcium influx is quantified.

• The concentration of the antagonist that produces 50% inhibition of the agonist response (IC50) is determined from the concentration-response curve.

Conclusion

The in vitro data presented in this guide validates that (S)-Renzapride is a high-affinity antagonist of the human 5-HT3 receptor. Its binding affinity is comparable to that of established first-generation 5-HT3 antagonists like ondansetron and granisetron. The provided experimental protocols offer a framework for the independent verification and further characterization of the 5-HT3 antagonist activity of (S)-Renzapride and other novel compounds. This information is critical for researchers and professionals involved in the development of new therapeutics targeting the serotonergic system.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Prolonged inhibition of 5-HT3 receptors by palonosetron results from surface receptor inhibition rather than inducing receptor internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. 5-HT3 Receptor Antagonism: A Potential Therapeutic Approach for the Treatment of Depression and other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutics of 5-HT3 Receptor Antagonists: Current Uses and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]

(S)-Renzapride: A Comparative Analysis of its Cross-Reactivity with Serotonin Receptor Subtypes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity and functional activity of (S)-Renzapride across various serotonin (B10506) (5-HT) receptor subtypes. The data presented is intended to support research and development efforts by offering a clear perspective on the compound's selectivity and potential off-target effects.

Executive Summary

(S)-Renzapride is a potent and selective agonist at the 5-HT4 receptor. While it exhibits high affinity for its primary target, it also interacts with other serotonin receptor subtypes, most notably the 5-HT3 and 5-HT2B receptors, where it acts as an antagonist. Its affinity for 5-HT2A and 5-HT2C receptors is considerably lower. This profile suggests that while (S)-Renzapride is a promising candidate for therapeutic applications targeting the 5-HT4 receptor, a thorough understanding of its engagement with other 5-HT receptors is crucial for predicting its full pharmacological effects and potential side effects.

Binding Affinity Profile of (S)-Renzapride and its Enantiomers

The following table summarizes the binding affinities (Ki) of Renzapride and its enantiomers for various human and guinea-pig serotonin receptor subtypes. The data is compiled from in vitro radioligand binding inhibition studies.[1]

Receptor Subtype	Test Compound	Binding Affinity (Ki) [nmol/L]
5-HT4 (guinea-pig)	Renzapride	138–477
(S)-Renzapride	115
(+)-Renzapride	138–477
5-HT3 (human)	Renzapride	17
(S)-Renzapride	17
(+)-Renzapride	17
5-HT2B (human)	Renzapride	667
(S)-Renzapride	324
(+)-Renzapride	760
5-HT2A (human)	Renzapride & enantiomers	Modest micromolar affinity
5-HT2C (human)	Renzapride & enantiomers	Modest micromolar affinity

Functional Activity

In vitro functional studies have characterized the activity of Renzapride and its enantiomers at key serotonin receptors:

• 5-HT4 Receptor: Renzapride is a full or near-full agonist at 5-HT4 receptors.[1] This activity is responsible for its prokinetic effects on the gastrointestinal tract.

• 5-HT3 Receptor: Renzapride acts as a potent antagonist at 5-HT3 receptors.[1] This antagonism contributes to its anti-emetic properties.

• 5-HT2B Receptor: Renzapride also demonstrates antagonist activity at 5-HT2B receptors.[1]

Experimental Protocols

Radioligand Binding Assay (Representative Protocol)

This protocol outlines a standard method for determining the binding affinity of a test compound to serotonin receptors.

Objective: To determine the inhibition constant (Ki) of (S)-Renzapride for various serotonin receptor subtypes.

Materials:

• Membrane preparations from cells expressing the specific human serotonin receptor subtype.

• Radioligand specific for the receptor of interest (e.g., [3H]GR113808 for 5-HT4, [3H]granisetron for 5-HT3).

• (S)-Renzapride at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Incubation: In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of the radioligand, and varying concentrations of (S)-Renzapride. Include control wells for total binding (no competitor) and non-specific binding (a high concentration of a known non-radiolabeled ligand).

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (the concentration of (S)-Renzapride that inhibits 50% of specific radioligand binding) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Functional Assay: 5-HT4 Receptor Agonism (cAMP Accumulation Assay - Representative Protocol)

This protocol describes a method to assess the agonist activity of (S)-Renzapride at the 5-HT4 receptor.

Objective: To determine the EC50 value of (S)-Renzapride for the activation of the 5-HT4 receptor.

Materials:

• Cells stably expressing the human 5-HT4 receptor.

• Cell culture medium.

• (S)-Renzapride at various concentrations.

• A known 5-HT4 receptor agonist (positive control, e.g., serotonin).

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., HTRF, ELISA).

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate and allow them to attach overnight.

• Pre-incubation: Wash the cells and pre-incubate them with a phosphodiesterase inhibitor in a serum-free medium for a short period (e.g., 15-30 minutes).

• Stimulation: Add varying concentrations of (S)-Renzapride or the positive control to the wells and incubate for a specific time (e.g., 30 minutes) at 37°C.

• Lysis: Lyse the cells according to the cAMP assay kit protocol.

• cAMP Measurement: Measure the intracellular cAMP levels using the chosen assay kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the (S)-Renzapride concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value (the concentration of (S)-Renzapride that produces 50% of the maximal response).

Visualizations

Diagram 1: Experimental Workflow for Radioligand Binding Assay.

Diagram 2: Simplified 5-HT4 Receptor Signaling Pathway.

Diagram 3: Binding Affinity Profile of (S)-Renzapride.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Cardiovascular Safety of (S)-Renzapride in Comparison to Older 5-HT4 Agonists

A comprehensive guide for researchers and drug development professionals on the cardiovascular risk profiles of (S)-Renzapride versus first-generation 5-hydroxytryptamine type 4 (5-HT4) receptor agonists. This document provides a comparative analysis of key safety indicators, detailed experimental methodologies, and visual representations of relevant biological pathways and workflows.

The development of 5-HT4 receptor agonists for gastrointestinal motility disorders has been historically challenged by cardiovascular safety concerns. The withdrawal and restricted use of early agents like cisapride (B12094) and tegaserod (B130379) have underscored the critical need for newer compounds with improved cardiac safety profiles. This guide evaluates (S)-Renzapride, a selective 5-HT4 agonist, in the context of these older medications, focusing on key preclinical and clinical cardiovascular safety data.

Executive Summary

(S)-Renzapride demonstrates a significantly improved cardiovascular safety profile compared to the older, non-selective 5-HT4 agonist cisapride. This is primarily attributed to its substantially lower affinity for the human Ether-à-go-go-Related Gene (hERG) potassium channel, a key factor in drug-induced QT prolongation and potentially fatal arrhythmias like Torsades de Pointes. While tegaserod also shows a lower risk of QT prolongation than cisapride, its association with cardiovascular ischemic events has led to restrictions on its use. In contrast, both (S)-Renzapride and the newer selective agonist prucalopride (B966) show a favorable cardiovascular risk profile, with clinical studies indicating no significant QT prolongation at therapeutic and supratherapeutic doses.

Data Presentation: Comparative Cardiovascular Safety Data

The following tables summarize the quantitative data on hERG channel affinity and clinical QT interval prolongation for (S)-Renzapride and older 5-HT4 agonists.

Table 1: In Vitro hERG Channel Affinity

Compound	hERG IC50	Fold Difference vs. Cisapride	Source(s)
(S)-Renzapride	1.8 µM	~7.5x higher	[1]
Cisapride	0.24 µM (240 nM)	-	[1]
Tegaserod	1.26 µM (for Kv1.5 channels)	Not directly comparable	[2]
Prucalopride	4.1 - 22 µM	~17-92x higher	[3][4]

Note: A higher IC50 value indicates lower affinity and a potentially better safety profile regarding hERG-mediated cardiotoxicity.

Table 2: Clinical QT Prolongation

Compound	Dose	Change in QTc Interval	Study Population	Source(s)
(S)-Renzapride	4 mg and 20 mg	No clinically or statistically significant prolongation	Healthy volunteers	[5]
Cisapride	5 mg tid	+7 ms (B15284909)	Patients	[6]
10 mg tid	+13 ms (dose-dependent)	Patients	[6]
Tegaserod	Therapeutic and supratherapeutic doses	No significant prolongation	Healthy volunteers and patients	[1][4]
Prucalopride	2 mg and 10 mg	<5 ms difference from placebo	Healthy volunteers	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and critical evaluation of the findings.

In Vitro hERG Potassium Channel Assay (Whole-Cell Patch-Clamp)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on the hERG potassium channel, a primary indicator of potential for QT prolongation.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably transfected with the hERG gene are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin/streptomycin, and a selection antibiotic to ensure continued expression of the hERG channel. Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Cell Preparation: On the day of the experiment, cells are detached from the culture flask using a non-enzymatic cell dissociation solution. The cells are then washed with and resuspended in an extracellular recording solution.

• Electrophysiology:

  • Recording Setup: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 2-5 MΩ are filled with an intracellular solution.

  • Cell Sealing and Whole-Cell Configuration: A micropipette is brought into contact with a single cell, and a high-resistance "giga-seal" is formed. Gentle suction is then applied to rupture the cell membrane under the pipette tip, achieving the whole-cell recording configuration.

  • Voltage-Clamp Protocol: The cell membrane potential is held at a resting potential of -80 mV. To elicit hERG currents, a depolarizing pulse to +20 mV for 2 seconds is applied, followed by a repolarizing pulse to -50 mV for 2 seconds to record the characteristic hERG tail current. This protocol is repeated at regular intervals (e.g., every 15 seconds).

• Compound Application: After a stable baseline recording is established, the test compound is applied at increasing concentrations via a perfusion system. The effect of each concentration on the hERG tail current is recorded until a steady-state inhibition is reached.

• Data Analysis: The amplitude of the hERG tail current at each compound concentration is measured and normalized to the baseline current. A concentration-response curve is generated, and the IC50 value is calculated using a standard Hill equation.

In Vivo Cardiovascular Telemetry in Beagle Dogs

Objective: To assess the effects of a test compound on electrocardiogram (ECG) parameters (including the QT interval), heart rate, and blood pressure in a conscious, freely moving large animal model.

Methodology:

• Animal Model: Purpose-bred male Beagle dogs are used. The animals are surgically implanted with a telemetry transmitter capable of measuring and transmitting ECG, blood pressure, and body temperature data.

• Surgical Implantation: Under general anesthesia and aseptic conditions, the telemetry transmitter body is placed in a subcutaneous pocket on the flank. The blood pressure catheter is inserted into a major artery (e.g., femoral or carotid), and the ECG leads are placed in a standard Lead II configuration. A post-operative recovery period of at least two weeks is allowed.

• Study Design: A Latin-square crossover design is typically employed, where each dog receives all treatments (vehicle control, positive control, and different doses of the test compound) in a randomized order, with a sufficient washout period between each treatment.

• Dosing and Data Collection: On the day of dosing, baseline cardiovascular data is recorded for at least one hour prior to administration of the test compound or vehicle. The compound is administered via the intended clinical route (e.g., oral gavage). Continuous telemetry data is then collected for a predetermined period (e.g., 24 hours) post-dose.

• Data Analysis:

  • ECG waveforms are analyzed to determine heart rate, PR interval, QRS duration, and QT interval.

  • The QT interval is corrected for heart rate using a species-specific formula (e.g., Van de Water's correction for dogs) to obtain the QTc interval.

  • Arterial blood pressure (systolic, diastolic, and mean) is also analyzed.

  • The data is analyzed for statistically significant changes from baseline and compared between treatment groups.

Mandatory Visualizations

Signaling Pathway of 5-HT4 Receptor Agonists

Caption: Canonical and non-canonical signaling pathways of 5-HT4 receptor agonists.

Experimental Workflow for Cardiovascular Safety Assessment

Caption: Workflow for preclinical cardiovascular safety evaluation of a novel 5-HT4 agonist.

Conclusion

The available data strongly indicate that (S)-Renzapride possesses a superior cardiovascular safety profile compared to older 5-HT4 agonists, particularly cisapride. Its significantly lower affinity for the hERG channel translates to a reduced risk of QT prolongation, a finding supported by clinical studies. This improved safety profile, along with that of other selective 5-HT4 agonists like prucalopride, represents a significant advancement in the development of treatments for gastrointestinal motility disorders, offering the potential for effective therapies with minimized cardiac risk. Continued post-marketing surveillance remains essential to confirm the long-term cardiovascular safety of any new therapeutic agent.

References

• 1. Long-Term and Cardiac Safety Profile of Tegaserod [medscape.com]
• 2. The effects of tegaserod, a gastrokinetic agent, on voltage-gated K+ channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tegaserod Stimulates 5-HT4 Serotonin Receptors in the Isolated Human Atrium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Review article: the safety profile of tegaserod - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tegaserod-induced myocardial infarction: case report and hypothesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety profile of tegaserod, a 5-HT4 receptor agonist, for the treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Renzapride vs. Tegaserod: A Comparative Analysis in Animal Models of IBS-C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of (S)-Renzapride and tegaserod (B130379), two serotonin (B10506) receptor modulators investigated for the treatment of Irritable Bowel Syndrome with Constipation (IBS-C). The comparison is based on their distinct pharmacological profiles and available data from preclinical animal studies. While direct head-to-head comparative studies in animal models are limited, this guide synthesizes available data to highlight the potential advantages of (S)-Renzapride's unique mechanism of action.

Overview of Pharmacological Action

(S)-Renzapride and tegaserod both target serotonin (5-hydroxytryptamine, 5-HT) receptors in the gastrointestinal (GI) tract to modulate motility. However, their receptor interaction profiles are significantly different.

• (S)-Renzapride: This compound exhibits a dual mechanism of action, functioning as a full 5-HT4 receptor agonist and a 5-HT3 receptor antagonist [1][2][3][4]. The 5-HT4 agonism is responsible for its prokinetic effects, promoting the release of acetylcholine (B1216132) and stimulating peristalsis[2]. The 5-HT3 antagonism is hypothesized to contribute to reduced visceral hypersensitivity (pain) and nausea, common symptoms in IBS[1].

• Tegaserod: This agent is a partial 5-HT4 receptor agonist [1][5][6]. Its primary mechanism involves the stimulation of the peristaltic reflex and intestinal secretions to accelerate GI transit[6][7]. Tegaserod has also been noted to possess 5-HT2B receptor antagonist properties, but it has minimal affinity for 5-HT3 receptors[6][7].

The key distinction lies in (S)-Renzapride's potent 5-HT3 antagonism, a property absent in tegaserod. This dual action suggests that (S)-Renzapride may offer a broader therapeutic effect by addressing both constipation and visceral pain, the two primary symptoms of IBS-C.

Quantitative Data: Receptor Affinity

The following table summarizes the receptor binding affinities, highlighting the distinct pharmacological profiles of the two compounds. A lower inhibition constant (Ki) value indicates a higher binding affinity.

Compound	Receptor	Action	Affinity (Ki, nM)	Source
(S)-Renzapride	Human 5-HT3	Antagonist	17	[8]
Guinea-pig 5-HT4	Full Agonist	477	[8]
Human 5-HT2B	Inhibitory Properties	-	[8]
Tegaserod	Human 5-HT4	Partial Agonist	158
Human 5-HT3	-	>10,000
Human 5-HT2B	Antagonist	95	[6][7]

Note: Data for tegaserod's affinity at human 5-HT4 and 5-HT3 receptors is derived from publicly available pharmacological databases, as specific values were not present in the direct search results.

Signaling Pathway and Mechanism of Action

The following diagram illustrates the distinct signaling pathways targeted by (S)-Renzapride and tegaserod within the enteric nervous system.

Caption: Signaling pathways of (S)-Renzapride and Tegaserod at 5-HT receptors on enteric neurons.

Experimental Protocols in Animal Models

While direct comparative studies are lacking, a typical experimental workflow to evaluate and compare such compounds in an animal model of IBS-C is outlined below. The loperamide-induced constipation model in rodents is a standard and widely used protocol.

Loperamide-Induced Constipation Model

• Animal Selection and Acclimatization:

  • Species: Male Wistar rats or C57BL/6 mice.

  • Acclimatization: Animals are housed in standard conditions for at least one week prior to the experiment to adapt to the environment.

• Induction of Constipation:

  • Agent: Loperamide hydrochloride (an opioid receptor agonist that inhibits gut motility).

  • Administration: Injected subcutaneously or administered orally at a dose of 1-5 mg/kg, once or twice daily for 3-7 days to induce a stable constipated state.

• Drug Administration:

  • Groups: Animals are divided into several groups:

    • Vehicle Control (e.g., saline or 0.5% methylcellulose).

    • Loperamide + Vehicle.

    • Loperamide + (S)-Renzapride (various doses).

    • Loperamide + Tegaserod (various doses).

  • Route: Drugs are typically administered orally (gavage) 1 hour before the experimental measurements.

• Measurement of Efficacy Endpoints:

  • Gastrointestinal Transit (GIT):

    • Marker: A non-absorbable marker (e.g., 10% charcoal meal or carmine (B74029) red) is administered orally.

    • Measurement: After a set time (e.g., 60-120 minutes), animals are euthanized, and the distance traveled by the marker through the small intestine is measured and expressed as a percentage of the total length of the small intestine.

  • Fecal Parameters:

    • Collection: Fecal pellets are collected over a defined period (e.g., 4-8 hours).

    • Measurement: The total number, total weight, and water content (wet weight vs. dry weight) of the pellets are quantified.

  • Visceral Hypersensitivity (Pain Assessment):

    • Method: Colorectal distension (CRD) is performed by inserting a balloon catheter into the colon.

    • Measurement: The balloon is inflated to various pressures, and the abdominal withdrawal reflex (AWR) or visceromotor response (VMR) via electromyography is recorded as an indicator of visceral pain.

The following diagram visualizes this experimental workflow.

Caption: General experimental workflow for evaluating prokinetic agents in a rodent model of constipation.

Discussion of Advantages in Animal Models

Based on its dual pharmacological action, (S)-Renzapride offers several theoretical advantages over tegaserod in animal models of IBS-C:

• Enhanced Prokinetic Efficacy: As a full 5-HT4 agonist, (S)-Renzapride may elicit a more robust prokinetic response compared to tegaserod, which is a partial agonist. In animal models, this could translate to a more significant acceleration of gastrointestinal transit and a greater increase in fecal output[1].

• Modulation of Visceral Hypersensitivity: The defining advantage of (S)-Renzapride is its 5-HT3 receptor antagonism[1][2]. 5-HT3 receptors are critically involved in the transmission of nociceptive signals from the gut to the central nervous system. By blocking these receptors, (S)-Renzapride is expected to directly attenuate visceral pain. In animal models employing colorectal distension, (S)-Renzapride would be hypothesized to show a superior reduction in the abdominal withdrawal reflex compared to tegaserod, which lacks this mechanism[6].

• Anti-emetic Properties: 5-HT3 antagonism is a well-established mechanism for controlling nausea and vomiting[2]. While not a primary feature of IBS-C models, this property could be a significant clinical advantage, as nausea can be a comorbid symptom.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 3. Renzapride - Wikipedia [en.wikipedia.org]
• 4. Renzapride: a new drug for the treatment of constipation in the irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tegaserod for the Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Renzapride: A Comparative Analysis of Selectivity for 5-HT4 vs 5-HT3 Receptors

For Researchers, Scientists, and Drug Development Professionals

(S)-Renzapride, a substituted benzamide, exhibits a dual mechanism of action as a full agonist at the 5-hydroxytryptamine type 4 (5-HT4) receptor and an antagonist at the 5-hydroxytryptamine type 3 (5-HT3) receptor. This unique pharmacological profile has positioned it as a therapeutic candidate for gastrointestinal motility disorders. This guide provides a comprehensive assessment of the selectivity of (S)-Renzapride for the 5-HT4 versus the 5-HT3 receptor, supported by available experimental data.

Quantitative Analysis of Receptor Binding Affinity

The selectivity of a compound for its target receptors is a critical determinant of its therapeutic efficacy and safety profile. The binding affinity, commonly expressed as the inhibition constant (Ki), provides a quantitative measure of this interaction. The lower the Ki value, the higher the binding affinity.

A summary of the reported binding affinities for renzapride (B52152) and its enantiomers is presented in the table below.

Compound	Receptor	Species	Binding Affinity (Ki) [nmol/L]
Renzapride (racemate)	Human 5-HT3	17[1]
(+)-Renzapride	Human 5-HT3	17[1]
(S)-Renzapride	Human 5-HT3	17[1]
Renzapride (racemate)	Guinea-pig 5-HT4	477[1][2]
(+)-Renzapride	Guinea-pig 5-HT4	138[1]
(S)-Renzapride	Guinea-pig 5-HT4	115-477[1]

Based on the available data, (S)-Renzapride and its racemate demonstrate a significantly higher binding affinity for the human 5-HT3 receptor (Ki = 17 nmol/L) compared to the guinea-pig 5-HT4 receptor (Ki = 115-477 nmol/L).[1] This suggests a higher potency of (S)-Renzapride at the 5-HT3 receptor in terms of receptor binding.

Functional Activity Profile

Beyond binding affinity, the functional activity of a ligand at its receptor is paramount. (S)-Renzapride is characterized as a full agonist at 5-HT4 receptors and an antagonist at 5-HT3 receptors.[1][3]

• 5-HT4 Receptor Agonism: As a full agonist, (S)-Renzapride mimics the action of the endogenous ligand serotonin (B10506) at the 5-HT4 receptor, leading to the activation of downstream signaling pathways. This agonism is responsible for its prokinetic effects on the gastrointestinal tract.[1]

• 5-HT3 Receptor Antagonism: Conversely, as an antagonist, (S)-Renzapride blocks the action of serotonin at the 5-HT3 receptor, a ligand-gated ion channel. This antagonistic activity is thought to contribute to its antiemetic properties.

Signaling Pathways and Experimental Workflow

To visualize the molecular interactions and experimental procedures involved in assessing receptor selectivity, the following diagrams are provided.

Caption: Signaling pathways of 5-HT4 and 5-HT3 receptors.

Caption: Experimental workflows for assessing receptor selectivity.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are generalized methodologies for the key experiments used to assess the selectivity of (S)-Renzapride.

Radioligand Binding Assay (for Ki determination)

This assay measures the affinity of a compound for a receptor by competing with a radiolabeled ligand known to bind to that receptor.

1. Membrane Preparation:

• Cell lines stably expressing the human 5-HT3 or 5-HT4 receptor, or tissue homogenates known to be rich in these receptors (e.g., guinea-pig striatum for 5-HT4), are used.

• Cells or tissues are homogenized in a suitable buffer and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in the assay buffer.

2. Binding Reaction:

• Receptor membranes are incubated with a specific radioligand (e.g., [3H]-GR113808 for 5-HT4 receptors) at a concentration close to its dissociation constant (Kd).

• Increasing concentrations of the unlabeled test compound, (S)-Renzapride, are added to compete for binding with the radioligand.

• Non-specific binding is determined in the presence of a high concentration of a known, non-radiolabeled ligand for the target receptor.

• The reaction is allowed to reach equilibrium at a specific temperature (e.g., 25°C).

3. Separation and Detection:

• The reaction is terminated by rapid filtration through glass fiber filters, which trap the receptor-bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The concentration of (S)-Renzapride that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

• The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Antagonism Assay (for pA2 determination at 5-HT3 Receptors)

This assay quantifies the potency of an antagonist by measuring its ability to shift the concentration-response curve of an agonist.

1. Tissue Preparation:

• An isolated tissue preparation that exhibits a contractile response to 5-HT3 receptor agonists, such as the guinea-pig ileum, is used.

• The tissue is mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

2. Agonist Concentration-Response Curve:

• A cumulative concentration-response curve is generated for a selective 5-HT3 receptor agonist (e.g., 2-Methyl-5-HT). The contractile responses are measured and plotted against the agonist concentration.

3. Antagonist Incubation:

• The tissue is washed and then incubated with a fixed concentration of (S)-Renzapride for a predetermined period to allow for equilibration.

4. Shifted Agonist Concentration-Response Curve:

• In the continued presence of (S)-Renzapride, a second cumulative concentration-response curve for the 5-HT3 agonist is generated.

5. Data Analysis (Schild Plot):

• The dose ratio (the ratio of the EC50 of the agonist in the presence and absence of the antagonist) is calculated.

• This procedure is repeated with at least two other concentrations of (S)-Renzapride.

• A Schild plot is constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of (S)-Renzapride.

• The x-intercept of the Schild regression line provides the pA2 value, which is the negative logarithm of the antagonist concentration that requires a doubling of the agonist concentration to produce the same response. A higher pA2 value indicates greater antagonist potency.

Conclusion

The available binding affinity data indicates that (S)-Renzapride possesses a higher affinity for the human 5-HT3 receptor than for the guinea-pig 5-HT4 receptor.[1] Functionally, it acts as a full agonist at 5-HT4 receptors and an antagonist at 5-HT3 receptors.[1][3] This dual activity profile underscores its potential as a gastrointestinal prokinetic agent with antiemetic properties. However, a complete quantitative assessment of its selectivity would be further strengthened by the availability of functional potency data (EC50 and pA2/IC50 values) for (S)-Renzapride at both receptor subtypes. The experimental protocols outlined provide a framework for generating such data, which is crucial for a comprehensive understanding of its pharmacological profile and for guiding further drug development efforts.

References

• 1. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and metabolism of renzapride : a novel therapeutic agent for the potential treatment of irritable bowel syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head In Vivo Comparison of Mosapride and Prucalopride on Gastrointestinal Motility

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mosapride (B1662829) and prucalopride (B966) are both selective serotonin (B10506) 5-HT4 receptor agonists, a class of drugs known to enhance gastrointestinal (GI) motility.[1] Their primary mechanism of action involves the stimulation of 5-HT4 receptors on enteric neurons, which facilitates the release of acetylcholine (B1216132) (ACh), a key neurotransmitter that promotes smooth muscle contraction and accelerates the transit of luminal contents.[1][2] Despite this common pathway, emerging preclinical and clinical evidence suggests nuanced differences in their efficacy across different regions of the GI tract. This guide provides an objective, data-driven comparison of the in vivo effects of mosapride and prucalopride on gastrointestinal motility, supported by experimental data and detailed methodologies.

Quantitative Comparison of In Vivo Efficacy

Direct head-to-head preclinical studies providing comprehensive quantitative data are limited.[1] However, by collating data from various in vivo animal studies, a comparative overview can be constructed. The following tables summarize key efficacy parameters for gastric emptying, small intestinal transit, and colonic motility. It is important to note that these data are derived from separate studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Comparison of Effects on Gastric Emptying

Parameter	Animal Model	Mosapride	Prucalopride	Source
Gastric Emptying	Mice (Morphine-induced delay)	89% increase compared to control	Data not available in this study	[1]

Table 2: Comparison of Effects on Small Intestinal Transit

Parameter	Animal Model	Mosapride	Prucalopride	Source
Small Intestinal Transit	Rats	No significant effect at 1 hour. Significant increase at 2 and 4 hours.	Significant increase in overall GI propulsion (~18.5% at 2h, 1mg/kg) vs. control.	[1]

Table 3: Comparison of Effects on Colonic Motility

Parameter	Animal Model	Mosapride	Prucalopride	Source
Colonic Motility	Rats	Weaker prokinetic effect compared to prucalopride.	Stronger prokinetic effect.	[1][2]
Colonic Motility	Conscious Dogs	No effect on colonic motility.	Not specified in this study, but other 5-HT4 agonists stimulated colonic motility.	[3]

A clinical study comparing prucalopride and mosapride in elderly patients with refractory functional constipation found that prucalopride combined with polyethylene (B3416737) glycol (PEG) resulted in a shorter time to first defecation and defecation difficulty relief compared to mosapride with PEG. This suggests a more potent prokinetic effect of prucalopride in the colon in a clinical setting.

Signaling Pathways and Mechanism of Action

Both mosapride and prucalopride are selective 5-HT4 receptor agonists.[1] Activation of these G-protein coupled receptors on presynaptic cholinergic neurons in the myenteric plexus enhances the release of acetylcholine (ACh). ACh then binds to muscarinic receptors on smooth muscle cells, triggering contraction and promoting gastrointestinal motility.

A key differentiator lies in their metabolism and potential off-target effects. After absorption, mosapride is metabolized to M1, which possesses a 5-HT3 antagonistic effect.[2] This 5-HT3 antagonism in the colon could counteract the prokinetic effects of the parent compound, potentially explaining mosapride's weaker effect on colonic motility compared to prucalopride.[2]

Fig 1. Signaling pathways of mosapride and prucalopride.

Experimental Protocols

The following are detailed methodologies for key in vivo experiments used to assess the prokinetic efficacy of mosapride and prucalopride.

Gastric Emptying and Small Intestinal Transit: Charcoal Meal Test

Objective: To quantify the prokinetic effect of a test compound by measuring the transit of a charcoal meal through the upper gastrointestinal tract.

Protocol:

• Animal Preparation: Mice or rats are fasted for a period of 6 to 18 hours with free access to water to ensure an empty stomach.[4][5]

• Drug Administration: Animals are randomly assigned to treatment groups (vehicle control, mosapride, prucalopride) and administered the respective compounds, typically via oral gavage.

• Charcoal Meal Administration: After a predetermined time following drug administration (e.g., 60 minutes), a charcoal meal (commonly 10% charcoal in 5% gum acacia) is administered orally.[6]

• Transit Time: After a specific duration (e.g., 20-30 minutes), the animals are euthanized by cervical dislocation.[6][7]

• Measurement: The abdomen is opened, and for gastric emptying, the stomach is removed, and its contents are weighed to determine the amount of charcoal emptied.[5] For small intestinal transit, the small intestine from the pylorus to the cecum is carefully excised.[6] The total length of the small intestine and the distance traveled by the charcoal front are measured.[6][8]

• Calculation:

  • Gastric Emptying (%): Calculated based on the reduction in stomach content weight compared to animals sacrificed immediately after charcoal administration.

  • Small Intestinal Transit (%): (Distance traveled by charcoal / Total length of small intestine) x 100.[6][8]

Colonic Motility: Fecal Pellet Output Assay

Objective: To assess colonic transit by quantifying the number and/or weight of fecal pellets expelled over a specific time period.

Protocol:

• Animal Acclimation: Mice are individually housed in clean cages without bedding to facilitate pellet collection.[9] They are acclimated to the new environment for at least 30-60 minutes before the experiment begins.[9][10]

• Drug Administration: Animals receive the vehicle, mosapride, or prucalopride.

• Fecal Pellet Collection: Immediately after drug administration, the number of fecal pellets produced by each mouse is counted at regular intervals (e.g., every 5, 15, or 60 minutes) for a total observation period (e.g., 30 minutes to 4 hours).[9][10]

• Data Analysis: The cumulative number of fecal pellets at each time point is recorded and compared between treatment groups.[9] The wet and dry weight of the pellets can also be measured as an additional parameter.[10]

Comparative Experimental Workflow

The following diagram illustrates a typical workflow for a head-to-head in vivo comparison of mosapride and prucalopride.

Fig 2. In vivo experimental workflow for comparison.

Discussion and Conclusion

The available in vivo data, while not from direct, single-study head-to-head comparisons, consistently suggest a differential effect of mosapride and prucalopride along the gastrointestinal tract. Mosapride appears to exert a more pronounced effect on the upper GI tract, particularly in accelerating gastric emptying.[1] In contrast, prucalopride demonstrates a more robust and widespread prokinetic effect, significantly enhancing colonic motility.[1][2]

The weaker colonic effect of mosapride may be attributable to its metabolism into a 5-HT3 antagonist, which could partially counteract its 5-HT4 agonist activity in the colon.[2] This makes prucalopride a potentially more suitable candidate for conditions characterized by slow colonic transit, such as chronic idiopathic constipation.[1] Conversely, mosapride's targeted action on the upper GI tract may be advantageous for disorders like gastroparesis and functional dyspepsia.[1]

For researchers and drug development professionals, the choice between these two agents should be guided by the specific region of the gastrointestinal tract being targeted and the underlying pathophysiology of the disorder under investigation. Further direct comparative studies are warranted to provide a more definitive quantitative assessment of their relative potencies and regional effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Intracolonic Administration of Mosapride Citrate Significantly Increases Colonic Motility Compared With Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Refinement of the charcoal meal study by reduction of the fasting period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijper.org [ijper.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fecal Output Protocol [protocols.io]
• 10. meliordiscovery.com [meliordiscovery.com]

Meta-analysis of clinical trials on the efficacy and tolerability of renzapride in irritable bowel syndrome

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the efficacy and tolerability of renzapride (B52152) for the treatment of Irritable Bowel Syndrome (IBS), primarily focusing on constipation-predominant IBS (IBS-C). The data presented is synthesized from key randomized, placebo-controlled clinical trials to offer an objective comparison of renzapride's performance. It is important to note that a thorough literature search revealed no head-to-head clinical trials comparing renzapride directly with other active treatments for IBS, such as alosetron (B1665255) or tegaserod. Therefore, any comparisons to these alternatives are indirect and based on their respective placebo-controlled trial data.

Efficacy of Renzapride in IBS

Renzapride, a 5-HT4 receptor agonist and 5-HT3 receptor antagonist, has been investigated for its potential to improve the symptoms of IBS.[1][2] The primary measure of efficacy in the pivotal clinical trials was the patient's global assessment of relief from IBS symptoms.

A meta-analysis of randomized controlled trials by Rahimi and colleagues in 2014, which included 2,528 patients, provides a critical overview of renzapride's efficacy.[1] The analysis found that overall, renzapride was not statistically superior to placebo in providing global relief of IBS symptoms.[1]

For patients treated for 5 weeks or less, the relative risk (RR) for clinical efficacy compared to placebo was 1.07 (95% CI = 0.89–1.29, p = 0.38).[1] Similarly, for treatment durations longer than 5 weeks, the RR was 1.04 (95% CI = 0.78–1.239, p = 0.77).[1] When analyzing a specific dose of 4 mg, a statistically non-significant but potentially clinically relevant trend was observed. For treatment up to 5 weeks, the RR was 1.2 (95% CI = 0.97–1.48, p = 0.1), and for longer than 5 weeks, it was 1.16 (95% CI = 0.98–1.37, p = 0.08).[1]

While global symptom relief was not consistently achieved, some studies reported statistically significant, albeit small, improvements in secondary outcomes such as stool consistency, stool frequency, and bloating in patients receiving renzapride compared to placebo.[2]

Table 1: Meta-analysis of Clinical Efficacy of Renzapride vs. Placebo in IBS [1]

Treatment Duration	Renzapride Dose	Relative Risk (RR) vs. Placebo	95% Confidence Interval (CI)	p-value
≤ 5 weeks	All doses	1.07	0.89–1.29	0.38
> 5 weeks	All doses	1.04	0.78–1.239	0.77
≤ 5 weeks	4 mg	1.20	0.97–1.48	0.10
> 5 weeks	4 mg	1.16	0.98–1.37	0.08

Tolerability and Safety Profile

The tolerability of renzapride has been a significant consideration in its clinical development. The meta-analysis by Rahimi et al. highlighted that renzapride was associated with a significantly higher incidence of diarrhea compared to placebo, with a relative risk of 1.61 (95% CI = 1.16–2.24, p = 0.004).[1]

Furthermore, the rate of patient withdrawal from trials due to adverse effects was significantly higher in the renzapride groups compared to the placebo groups (RR = 1.58, 95% CI = 1.26–2.07, p = 0.0007).[1] A notable serious adverse event reported in a long-term study of renzapride was ischemic colitis, with three cases reported.[2] This finding has raised concerns about the benefit-risk profile of the drug.[2]

Table 2: Meta-analysis of Key Adverse Events and Withdrawals for Renzapride vs. Placebo in IBS [1]

Adverse Event/Outcome	Relative Risk (RR) vs. Placebo	95% Confidence Interval (CI)	p-value
Diarrhea	1.61	1.16–2.24	0.004
Withdrawals due to Adverse Events	1.58	1.26–2.07	0.0007

Experimental Protocols

The clinical trials included in this meta-analysis followed a randomized, double-blind, placebo-controlled design. A typical experimental workflow is illustrated below.

Study Design and Patient Population

The studies enrolled adult patients diagnosed with IBS according to the Rome II or Rome III criteria. The majority of participants were women with constipation-predominant IBS. After a screening phase and a baseline period to assess symptom severity, eligible patients were randomized to receive either renzapride at various doses (e.g., 1 mg, 2 mg, 4 mg daily) or a matching placebo.[2][3]

Treatment and Follow-up

The treatment duration in these trials typically ranged from 4 to 12 weeks.[1] Patients were monitored for efficacy and safety throughout the study period.

Efficacy and Tolerability Assessments

Primary efficacy endpoints usually included patient-reported global relief of IBS symptoms. Secondary endpoints often comprised assessments of abdominal pain, bloating, stool frequency, and stool consistency, which were recorded daily by patients in diaries. Tolerability was assessed by monitoring and recording all adverse events.

Figure 1: Typical Experimental Workflow for a Randomized, Placebo-Controlled Trial of Renzapride in IBS.

Signaling Pathway of Renzapride

Renzapride exerts its effects through a dual mechanism of action on serotonin (B10506) (5-hydroxytryptamine, 5-HT) receptors in the gastrointestinal tract. It acts as a full agonist at the 5-HT4 receptor and an antagonist at the 5-HT3 receptor.

Agonism of 5-HT4 receptors is thought to enhance gastrointestinal motility and intestinal secretion, which can be beneficial in constipation. Conversely, antagonism of 5-HT3 receptors is known to slow colonic transit and reduce visceral sensitivity, which can help in alleviating abdominal pain.

Figure 2: Proposed Signaling Pathway of Renzapride in the Gastrointestinal Tract.

Study Selection for Meta-Analysis

The PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-Analyses) flow diagram below illustrates the study selection process for the key meta-analysis by Rahimi et al. (2014), which forms the basis of the efficacy and tolerability data presented in this guide.

Figure 3: PRISMA Flow Diagram of Study Selection for the Renzapride Meta-Analysis.

Conclusion

Based on the available evidence from a meta-analysis of randomized controlled trials, renzapride does not demonstrate a statistically significant superiority over placebo for the global relief of IBS symptoms. While some minor improvements in bowel function have been noted, these are offset by a significant increase in the incidence of diarrhea and a higher rate of treatment discontinuation due to adverse effects. The report of ischemic colitis in a long-term study further raises safety concerns. The absence of direct comparative trials against other established IBS treatments limits a comprehensive assessment of its relative efficacy and tolerability. Therefore, the overall benefit-risk profile of renzapride for the treatment of IBS appears to be unfavorable.

References

• 1. Efficacy and tolerability of renzapride in irritable bowel syndrome: a meta-analysis of randomized, controlled clinical trials including 2528 patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Renzapride - Wikipedia [en.wikipedia.org]
• 3. Clinical trial: renzapride therapy for constipation-predominant irritable bowel syndrome--multicentre, randomized, placebo-controlled, double-blind study in primary healthcare setting - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (S)-Renzapride for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring both personal and environmental safety. This document provides a comprehensive, step-by-step guide for the proper disposal of (S)-Renzapride, a substituted benzamide (B126) and azabicyclo compound, in a laboratory setting.

I. Understanding the Compound: Hazard Profile and Handling

Given the lack of a specific SDS for (S)-Renzapride, a conservative approach to handling is recommended. Based on data for similar benzamide structures, the following potential hazards should be considered.

Table 1: Postulated Hazard Profile of (S)-Renzapride

Hazard Classification	Postulated Hazard Statements	Precautionary Measures
Acute Toxicity (Oral)	May be harmful if swallowed.	Avoid ingestion. Wash hands thoroughly after handling.
Germ Cell Mutagenicity	May be suspected of causing genetic defects.	Avoid direct contact. Wear appropriate personal protective equipment (PPE).
Eye Irritation	May cause eye irritation.	Wear safety glasses or goggles.
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust.	Handle in a well-ventilated area or a fume hood. Avoid generating dust.

Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, a NIOSH-approved respirator may be necessary.

II. Step-by-Step Disposal Protocol

The proper disposal route for (S)-Renzapride depends on its form (e.g., solid, in solution, or contaminated materials). All chemical waste must be managed through your institution's designated hazardous waste program. Never dispose of (S)-Renzapride down the drain or in the regular trash.

1. Pure (S)-Renzapride (Solid Waste):

• Collection: Collect unwanted or expired solid (S)-Renzapride in a clearly labeled, sealed, and chemically compatible container.

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name: "(S)-Renzapride". Avoid using abbreviations.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department. The compound will likely be incinerated at a licensed hazardous waste facility.

2. (S)-Renzapride in Solution:

• Aqueous Solutions: Do not pour aqueous solutions of (S)-Renzapride down the drain. Collect them in a labeled hazardous waste container designated for aqueous chemical waste.

• Organic Solvent Solutions: Collect solutions of (S)-Renzapride in organic solvents in a separate, appropriately labeled hazardous waste container for flammable or halogenated waste, depending on the solvent.

• Labeling: Clearly label the container with "Hazardous Waste" and list all chemical components, including solvents and their approximate concentrations.

• Disposal: Follow your institution's procedures for the disposal of liquid hazardous waste.

3. Contaminated Labware and Materials:

• Sharps: Needles, syringes, or other sharps contaminated with (S)-Renzapride should be placed in a designated sharps container for hazardous chemical waste.

• Glassware: Heavily contaminated glassware should be rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The cleaned glassware can then be washed according to standard laboratory procedures. If heavily contaminated and not reusable, it should be disposed of as solid hazardous waste.

• Consumables: Contaminated consumables such as pipette tips, tubes, and gloves should be collected in a designated, lined container for solid chemical waste.

Table 2: Summary of Disposal Procedures for (S)-Renzapride Waste

Waste Type	Collection Container	Disposal Procedure
Solid (S)-Renzapride	Labeled, sealed, chemically compatible container.	Contact EHS for hazardous waste pickup and incineration.
Aqueous Solutions	Labeled hazardous waste container for aqueous waste.	Contact EHS for hazardous waste pickup.
Organic Solvent Solutions	Labeled hazardous waste container for solvent waste.	Contact EHS for hazardous waste pickup.
Contaminated Sharps	Designated sharps container for chemical waste.	Follow institutional procedures for sharps disposal.
Contaminated Consumables	Lined container for solid chemical waste.	Contact EHS for hazardous waste pickup.

III. Experimental Protocol: Decontamination

In the event of a small spill of (S)-Renzapride, the following general decontamination procedure can be followed. For large spills, evacuate the area and contact your institution's EHS department immediately.

Materials:

• Personal Protective Equipment (PPE) as described above.

• Absorbent material (e.g., vermiculite, sand, or commercial spill pillows).

• Decontaminating solution (e.g., a solution of a suitable detergent in water, or as recommended by your EHS office).

• Waste container for hazardous materials.

• Forceps or other tools to handle contaminated materials.

Procedure:

• Restrict Access: Cordon off the spill area to prevent further contamination.

• Contain the Spill: If the spill is a liquid, cover it with an absorbent material.

• Clean the Area: Carefully collect the spilled material and any absorbent using forceps or other tools and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a decontaminating solution, working from the outside in. Collect the cleaning materials in the hazardous waste container.

• Final Rinse: Perform a final rinse of the area with water, collecting the rinsate as hazardous waste.

• Dispose of Waste: Seal the hazardous waste container and arrange for its disposal through your EHS department.

• Report the Incident: Report the spill to your laboratory supervisor and EHS department, as required by your institution's policies.

IV. Logical Workflow for (S)-Renzapride Disposal

The following diagram illustrates the decision-making process for the proper disposal of (S)-Renzapride waste in a laboratory setting.

References

• 1. Renzapride - Wikipedia [en.wikipedia.org]

Personal protective equipment for handling (S)-Renzapride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling investigational compounds like (S)-Renzapride. Adherence to rigorous safety protocols and the use of appropriate personal protective equipment (PPE) are critical to minimize exposure and mitigate potential health risks. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support a culture of safety and trust in your laboratory practices.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary defense against chemical exposure in a laboratory setting. The following table summarizes the recommended PPE for handling (S)-Renzapride.

PPE Category	Recommendation	Rationale
Hand Protection	Double-gloving with chemotherapy-rated nitrile gloves.	Provides a robust barrier against skin contact. Double-gloving offers additional protection in case the outer glove is compromised.[2]
Body Protection	Disposable, solid-front gown with long sleeves and tight-fitting cuffs.	Prevents contamination of personal clothing and skin.
Eye & Face Protection	Tightly fitting safety goggles with side shields or a full-face shield.	Protects against splashes, aerosols, and airborne particles.[3]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) or use of a certified chemical fume hood.	Minimizes the risk of inhaling the compound, especially when handling powders or creating solutions.[4]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling (S)-Renzapride is crucial to ensure safety and experimental integrity.

• Preparation and Engineering Controls :

  • All work with solid (S)-Renzapride should be conducted in a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

  • Ensure that an eye wash station and safety shower are readily accessible and have been recently tested.

  • Prepare all necessary materials and equipment before handling the compound to minimize time spent in the handling area.

• Donning PPE :

  • Put on all required PPE as outlined in the table above before entering the designated handling area. Ensure gloves are properly fitted and cuffs are tucked under the sleeves of the gown.

• Weighing and Solution Preparation :

  • When weighing the solid compound, use a dedicated spatula and weighing paper.

  • Clean the spatula with an appropriate solvent and wipe dry after use.

  • When preparing solutions, add the solvent to the solid slowly to avoid splashing. If sonication is required, ensure the vial is securely capped.

• Post-Handling :

  • After handling is complete, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

  • Doff PPE in the correct order to avoid self-contamination: remove outer gloves, gown, face and eye protection, and then inner gloves.

  • Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Waste Management

Proper disposal of (S)-Renzapride and associated contaminated materials is essential to prevent environmental contamination and accidental exposure.

• Solid Waste : All solid waste contaminated with (S)-Renzapride, including weighing papers, used PPE (gloves, gowns), and empty vials, should be placed in a clearly labeled, sealed hazardous waste container.[5]

• Liquid Waste : Unused solutions of (S)-Renzapride should be collected in a designated, sealed hazardous waste container. Do not pour chemical waste down the drain.

• Sharps : Any sharps, such as needles or razor blades, that come into contact with (S)-Renzapride should be disposed of in a designated sharps container for hazardous materials.[6]

• Disposal Procedures : Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Arrange for pickup by your institution's environmental health and safety department.[7][8]

Visualizing Key Processes

To further clarify procedural and conceptual information, the following diagrams illustrate the signaling pathway of Renzapride and a general experimental workflow for its use.

Renzapride's dual-action signaling pathway.

General experimental workflow for (S)-Renzapride.

References

• 1. EndoLogic | Frequently Asked Questions [endologicusa.com]
• 2. pogo.ca [pogo.ca]
• 3. pharmastate.academy [pharmastate.academy]
• 4. materie-prime.farmalabor.it [materie-prime.farmalabor.it]
• 5. safety.duke.edu [safety.duke.edu]
• 6. nhsdorset.nhs.uk [nhsdorset.nhs.uk]
• 7. fda.gov [fda.gov]
• 8. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]